VPC 23019

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of VPC 23019

For Researchers, Scientists, and Drug Development Professionals

Introduction: VPC 23019 is a synthetic analog of sphingosine-1-phosphate (S1P), a critical lipid signaling molecule that regulates a vast array of cellular processes. As a pharmacological tool and potential therapeutic lead, VPC 23019 has been instrumental in elucidating the complex signaling networks governed by S1P receptors. This technical guide provides a comprehensive overview of the mechanism of action of VPC 23019, detailing its receptor interaction profile, the experimental methodologies used for its characterization, and the key signaling pathways it modulates.

Core Mechanism of Action

VPC 23019 exhibits a dualistic and receptor-specific mechanism of action. It functions as a competitive antagonist at the Sphingosine-1-Phosphate Receptor 1 (S1P1) and Sphingosine-1-Phosphate Receptor 3 (S1P3).[1][2] This means that VPC 23019 binds to these receptors at the same site as the endogenous ligand, S1P, but does not activate them, thereby blocking S1P-mediated signaling. In contrast, VPC 23019 acts as an agonist at the Sphingosine-1-Phosphate Receptor 4 (S1P4) and Sphingosine-1-Phosphate Receptor 5 (S1P5), mimicking the action of S1P at these specific receptor subtypes.[1][2]

Quantitative Pharmacological Data

The binding affinity and functional potency of VPC 23019 at the S1P receptors have been quantified in various studies. The following tables summarize the key quantitative data.

Table 1: Antagonistic Activity of VPC 23019

Receptor Subtype	Parameter	Value	Reference
S1P1	pKi	7.86	[1]
S1P3	pKi	5.93	[1]

pKi is the negative logarithm of the inhibition constant (Ki), indicating the binding affinity of the antagonist.

Table 2: Agonistic Activity of VPC 23019

Receptor Subtype	Parameter	Value	Reference
S1P4	pEC50	6.58	[1]
S1P5	pEC50	7.07	[1]

pEC50 is the negative logarithm of the half-maximal effective concentration (EC50), indicating the potency of the agonist.

Signaling Pathways Modulated by VPC 23019

The antagonistic and agonistic actions of VPC 23019 translate to the modulation of distinct downstream signaling cascades.

S1P1 and S1P3 Receptor Antagonism

By blocking S1P1 and S1P3, VPC 23019 inhibits the G-protein-mediated signaling pathways typically activated by S1P. S1P1 exclusively couples to the Gi/o family of G-proteins, while S1P3 can couple to Gi/o, Gq/11, and G12/13.[3][4] Inhibition of these pathways can impact a range of cellular functions, including cell migration, proliferation, and survival.

S1P1/S1P3 Antagonism by VPC 23019

Experimental Protocols

The characterization of VPC 23019's mechanism of action relies on a suite of well-established in vitro assays.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of an unlabeled compound (VPC 23019) by measuring its ability to displace a radiolabeled ligand from its receptor.

Protocol:

• Membrane Preparation: Membranes from cells overexpressing the target S1P receptor subtype are prepared by homogenization and centrifugation.

• Assay Setup: In a 96-well plate, the cell membranes are incubated with a fixed concentration of a suitable radioligand (e.g., [³³P]S1P) and varying concentrations of VPC 23019.

• Incubation: The plate is incubated to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through a filter mat, which traps the membranes with the bound radioligand. Unbound radioligand is washed away.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

GTPγS Binding Assay

This functional assay measures the activation of G-proteins following receptor stimulation. It is used to distinguish between agonists, antagonists, and inverse agonists.

Protocol:

• Membrane Preparation: Similar to the radioligand binding assay, membranes from cells expressing the S1P receptor of interest are prepared.

• Assay Setup: Membranes are incubated in an assay buffer containing GDP, the test compound (VPC 23019), and the agonist (S1P).

• Initiation of Reaction: The reaction is initiated by the addition of [³⁵S]GTPγS, a non-hydrolyzable analog of GTP.

• Incubation: The mixture is incubated to allow for [³⁵S]GTPγS to bind to activated G-proteins.

• Termination and Filtration: The reaction is stopped by rapid filtration, and the amount of bound [³⁵S]GTPγS is quantified.

• Data Analysis: For antagonists, a rightward shift in the agonist dose-response curve is observed. For agonists, a concentration-dependent increase in [³⁵S]GTPγS binding is measured to determine the EC50.

GTPγS Binding Assay Workflow

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration, a downstream event of Gq-coupled receptor activation.

Protocol:

• Cell Culture: Cells expressing the target S1P receptor are seeded in a 96-well plate.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).[5]

• Compound Addition: The test compound (VPC 23019) and/or agonist (S1P) are added to the wells.

• Fluorescence Measurement: Changes in intracellular calcium levels are monitored in real-time using a fluorescence plate reader.[5]

• Data Analysis: The fluorescence intensity is plotted against time to determine the cellular response. For agonists, a dose-response curve is generated to calculate the EC50. For antagonists, the ability to block the agonist-induced calcium response is measured.

Conclusion

VPC 23019 is a valuable pharmacological probe with a well-defined, dual mechanism of action. Its competitive antagonism at S1P1 and S1P3 receptors, coupled with its agonistic activity at S1P4 and S1P5 receptors, allows for the precise dissection of S1P signaling pathways. The experimental protocols outlined in this guide form the basis for its characterization and provide a framework for the investigation of novel S1P receptor modulators. A thorough understanding of the mechanism of action of compounds like VPC 23019 is paramount for advancing our knowledge of S1P biology and for the development of new therapeutics targeting this important signaling system.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Sphingosine 1-phosphate signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 5. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]

VPC 23019: A Technical Guide to its S1P Receptor Binding Affinity and Selectivity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the binding affinity and selectivity of VPC 23019 for the sphingosine-1-phosphate (S1P) receptors. This document consolidates quantitative data, details experimental methodologies for key assays, and visualizes relevant signaling pathways to serve as a critical resource for researchers in pharmacology and drug development.

Core Compound Profile: VPC 23019

VPC 23019 is a well-characterized aryl amide-containing analog of sphingosine-1-phosphate. It exhibits a distinct pharmacological profile, acting as a competitive antagonist at the S1P1 and S1P3 receptors while demonstrating agonist activity at the S1P4 and S1P5 receptors.[1][2] This dual activity makes it a valuable tool for dissecting the complex signaling pathways mediated by the S1P receptor family. The compound has no reported activity at the S1P2 receptor.[3]

Quantitative Binding and Functional Data

The binding affinity and functional potency of VPC 23019 for human S1P receptors are summarized below. This data has been compiled from various in vitro studies.

Receptor	Pharmacological Activity	Parameter	Value	Reference
S1P1	Competitive Antagonist	pKi	7.86	[1][2][4][5]
S1P3	Competitive Antagonist	pKi	5.93	[1][2][4][5]
S1P4	Agonist	pEC50	6.58	[1][2]
S1P5	Agonist	pEC50	7.07	[1][2]
S1P2	No Activity	-	-	[3]

Note on Ki and EC50: Ki represents the inhibition constant, a measure of the binding affinity of an antagonist. A higher pKi value indicates a stronger binding affinity. EC50 is the half-maximal effective concentration, indicating the potency of an agonist. A higher pEC50 value signifies greater potency.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to characterize the binding and functional activity of compounds like VPC 23019 at S1P receptors.

Radioligand Displacement Binding Assay

This assay is employed to determine the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the target receptor.

Objective: To determine the binding affinity (Ki) of VPC 23019 for S1P1 and S1P3 receptors.

Materials:

• Membrane preparations from cells overexpressing human S1P1 or S1P3 receptors.

• Radioligand: [³²P]S1P.

• Test Compound: VPC 23019.

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 5 mM MgCl₂, 0.5% fatty acid-free Bovine Serum Albumin (BSA), pH 7.5.

• Wash Buffer: 50 mM HEPES, 100 mM NaCl, 5 mM MgCl₂, pH 7.5.

• 96-well filter plates (e.g., Millipore GF/B).

• Scintillation counter.

Procedure:

• Compound Dilution: Prepare a serial dilution of VPC 23019 in assay buffer.

• Reaction Mixture: In a 96-well plate, combine the cell membrane preparation (typically 5-10 µg of protein per well), the diluted VPC 23019 or vehicle control, and the radioligand [³²P]S1P at a concentration near its Kd.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Terminate the binding reaction by rapid filtration through the pre-soaked 96-well filter plate using a vacuum manifold. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining unbound radioligand.

• Scintillation Counting: After drying the filter plate, add a scintillation cocktail to each well and measure the radioactivity using a scintillation counter.

• Data Analysis: The data is analyzed using non-linear regression to fit a one-site competition binding curve. The IC50 (the concentration of VPC 23019 that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

GTPγS Binding Assay

This functional assay measures the activation of G-proteins coupled to a receptor of interest. Agonist binding promotes the exchange of GDP for the non-hydrolyzable GTP analog, [³⁵S]GTPγS, on the Gα subunit. Antagonists will inhibit this agonist-stimulated binding.

Objective: To determine the antagonist effect of VPC 23019 at S1P1 and S1P3 receptors and its agonist activity at S1P4 and S1P5 receptors.

Materials:

• Membrane preparations from cells overexpressing the human S1P receptor of interest.

• [³⁵S]GTPγS.

• GDP.

• Agonist: S1P.

• Test Compound: VPC 23019.

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 5 mM MgCl₂, 1 µM GDP, pH 7.5.

• 96-well filter plates.

• Scintillation counter.

Procedure:

• Membrane Preparation: Thaw the cell membrane preparations on ice.

• Reaction Setup (Antagonist Mode):

  • Add assay buffer, VPC 23019 at various concentrations, and the S1P agonist (at its EC80 concentration) to the wells of a 96-well plate.

  • Add the membrane preparation and incubate for a short period (e.g., 15-30 minutes) at room temperature.

  • Initiate the reaction by adding [³⁵S]GTPγS.

• Reaction Setup (Agonist Mode):

  • Add assay buffer and VPC 23019 at various concentrations to the wells.

  • Add the membrane preparation.

  • Initiate the reaction by adding [³⁵S]GTPγS.

• Incubation: Incubate the plate at 30°C for 30-60 minutes with gentle agitation.

• Termination and Filtration: Stop the reaction by rapid filtration through a 96-well filter plate, followed by washing with ice-cold wash buffer.

• Detection: Dry the filters, add a scintillation cocktail, and quantify the bound [³⁵S]GTPγS using a scintillation counter.

• Data Analysis:

  • Antagonist Mode: Plot the percentage of inhibition against the log concentration of VPC 23019 to determine the IC50.

  • Agonist Mode: Plot the stimulated [³⁵S]GTPγS binding against the log concentration of VPC 23019 to determine the EC50 and the maximal effect (Emax) relative to a full agonist like S1P.

Visualizations of Experimental Workflow and Signaling Pathways

To further elucidate the experimental and biological context of VPC 23019's activity, the following diagrams are provided.

Caption: Workflow for a radioligand displacement binding assay.

Caption: Simplified S1P receptor downstream signaling pathways.

Conclusion

VPC 23019 is a selective S1P receptor modulator with a well-defined in vitro pharmacological profile. Its antagonistic activity at S1P1 and S1P3, coupled with agonist activity at S1P4 and S1P5, makes it an indispensable research tool for investigating the physiological and pathological roles of these receptors. The experimental protocols and signaling pathway diagrams provided in this guide offer a foundational understanding for researchers aiming to utilize VPC 23019 in their studies. As with any pharmacological tool, careful consideration of its activity profile across the entire receptor family is crucial for the accurate interpretation of experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Sphingosine-1-phosphate receptor signalling in the heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sphingosine 1-phosphate signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selectivity and Specificity of Sphingosine-1-Phosphate Receptor Ligands: Caveats and Critical Thinking in Characterizing Receptor-Mediated Effects - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Downstream Signaling Pathways Affected by VPC 23019

Audience: Researchers, scientists, and drug development professionals.

Abstract

VPC 23019 is a critical pharmacological tool for investigating the signaling pathways mediated by sphingosine-1-phosphate (S1P) receptors. As a competitive antagonist at S1P1 and S1P3 receptors and an agonist at S1P4 and S1P5 receptors, its application allows for the dissection of complex cellular responses to S1P.[1][2] This document provides a comprehensive technical overview of the primary downstream signaling pathways modulated by VPC 23019, including the Akt, MAPK/ERK, RhoA, and Calcium Mobilization pathways. Detailed experimental protocols for key assays and quantitative data on receptor affinity are presented to facilitate rigorous scientific inquiry and drug development efforts.

Core Pharmacology of VPC 23019

VPC 23019 is an aryl amide-containing analog of sphingosine-1-phosphate. Its utility in research stems from its specific binding profile across the S1P receptor family. It competitively inhibits S1P binding to S1P1 and S1P3, thereby blocking the downstream signaling cascades initiated by these receptors. Conversely, it activates S1P4 and S1P5 receptors.

Quantitative Receptor Binding and Activity Data

The binding affinities (pKi) and functional potencies (pEC50) of VPC 23019 are summarized below. This data is critical for designing experiments with appropriate compound concentrations to ensure receptor-specific effects.

Receptor	Interaction Type	Parameter	Value (pKi / pEC50)	Reference
S1P1	Antagonist	pKi	7.86	[1]
S1P3	Antagonist	pKi	5.93	[1]
S1P4	Agonist	pEC50	6.58	[1]
S1P5	Agonist	pEC50	7.07	[1]

Affected Downstream Signaling Pathways

By antagonizing S1P1 and S1P3, VPC 23019 inhibits several key signaling pathways integral to cell survival, proliferation, migration, and cytoskeletal organization.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a central node for cell survival and proliferation. S1P binding to the Gi-coupled S1P1 receptor activates this cascade. By blocking this initial step, VPC 23019 effectively inhibits the downstream phosphorylation and activation of Akt. This makes VPC 23019 a valuable tool for studying S1P1-mediated cell survival and anti-apoptotic effects.

VPC 23019 blocks S1P₁-mediated activation of the PI3K/Akt pathway.

MAPK/ERK Signaling Pathway

Similar to the Akt pathway, the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) pathway is crucial for cell growth and differentiation. S1P-induced ERK phosphorylation can be mediated by the S1P1 receptor via a Gi-dependent mechanism.[3] Studies in cardiomyocytes have shown that VPC 23019 completely inhibits S1P-stimulated ERK phosphorylation, confirming its role as an effective antagonist of this S1P1-mediated response.[3]

Inhibition of S1P₁-mediated MAPK/ERK signaling by VPC 23019.

RhoA Signaling Pathway

The RhoA pathway is fundamental in regulating cytoskeletal dynamics, cell migration, and smooth muscle contraction. S1P3 receptors, coupled to Gα12/13, are potent activators of the small GTPase RhoA. By antagonizing S1P3, VPC 23019 can be used to investigate the roles of this specific receptor in RhoA-dependent processes. However, it is important to note that some studies suggest VPC 23019 may not inhibit all S1P3-mediated Rho-dependent responses, indicating potential for biased antagonism or cell-type specific effects.

Blockade of the S1P₃-Gα₁₂/₁₃-RhoA signaling axis by VPC 23019.

Calcium Mobilization

Intracellular calcium (Ca2+) is a ubiquitous second messenger. S1P3 can couple to Gq, which activates Phospholipase C (PLC) to generate inositol (B14025) trisphosphate (IP3), leading to the release of Ca2+ from the endoplasmic reticulum. The effect of VPC 23019 on this pathway can be complex; while it acts as an antagonist at S1P3, some reports suggest it may also function as a biased or partial agonist, stimulating Ca2+ mobilization through a Gi-dependent mechanism in certain cell types. This highlights the importance of careful experimental design and interpretation.

VPC 23019 antagonism of S1P₃-Gαq-mediated calcium mobilization.

Detailed Experimental Protocols

Accurate assessment of VPC 23019's effect on signaling pathways requires robust and well-controlled experimental procedures. Below are detailed protocols for key assays.

RhoA Activation Pull-Down Assay

This assay quantifies the amount of active, GTP-bound RhoA in cell lysates.

Principle: A GST-fusion protein containing the Rho-binding domain (RBD) of a Rho effector, such as Rhotekin, is coupled to agarose (B213101) beads. This "bait" protein specifically binds to the active GTP-bound form of RhoA. The captured active RhoA is then detected and quantified by Western blotting.

Workflow Diagram:

Workflow for the RhoA activation pull-down assay.

Detailed Steps:

• Cell Culture and Treatment: Plate cells to achieve 80-90% confluency. Serum-starve cells as required. Treat with VPC 23019 or vehicle for the desired time, followed by stimulation with S1P.

• Lysis: Aspirate media and wash cells with ice-cold PBS. Lyse cells on ice with 1X Assay/Lysis Buffer (e.g., from Abcam ab211164 kit) containing protease inhibitors.[1]

• Clarification: Scrape cells and transfer the lysate to a microcentrifuge tube. Clarify the lysate by centrifuging at ~14,000 x g for 10 minutes at 4°C.

• Protein Quantification: Transfer the supernatant to a new tube. Determine the protein concentration of each sample (e.g., via BCA assay) and normalize to ensure equal protein input for the pull-down.

• Pull-Down: To 500-1000 µg of protein lysate, add ~40 µL of a 50% slurry of Rhotekin-RBD agarose beads.[1] Incubate at 4°C for 1 hour with gentle agitation.

• Washing: Pellet the beads by centrifugation (e.g., 14,000 x g for 10 seconds).[1] Aspirate the supernatant. Wash the beads three times with 0.5 mL of wash buffer, re-pelleting the beads each time.

• Elution and Analysis: After the final wash, carefully remove all supernatant. Resuspend the bead pellet in 40 µL of 2X reducing SDS-PAGE sample buffer. Boil for 5 minutes.

• Western Blot: Centrifuge the samples and load the supernatant onto an SDS-PAGE gel. Also, load a small amount (20-40 µg) of the total cell lysate as an input control. Transfer proteins to a PVDF membrane and probe with a primary antibody specific for RhoA.

• Quantification: Detect the signal using an appropriate secondary antibody and chemiluminescent substrate. Quantify the band intensity of the pull-down samples relative to the total RhoA in the input controls.

Intracellular Calcium Mobilization Assay

This assay measures changes in cytosolic calcium concentration upon receptor activation.

Principle: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM). When intracellular calcium levels rise upon GPCR activation (via Gq/PLC/IP3), the dye binds to Ca2+, resulting in a significant increase in its fluorescence intensity. This change is monitored in real-time using a fluorescence plate reader.

Workflow Diagram:

Workflow for a fluorescence-based calcium mobilization assay.

Detailed Steps:

• Cell Plating: Seed cells expressing the S1P receptor of interest (e.g., HEK293-S1P3) into a 96-well black-walled, clear-bottom plate at an appropriate density to achieve a confluent monolayer the next day.[4]

• Dye Loading: The next day, remove the growth medium. Prepare a loading buffer containing a calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) and an anion-exchange inhibitor like probenecid (B1678239) (2.5 mM) in a physiological buffer (e.g., Krebs buffer or HBSS). Add 100 µL of loading buffer to each well.[4][5]

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 45-60 minutes to allow for dye de-esterification and loading.

• Assay Procedure: Place the assay plate into a fluorescence microplate reader (e.g., FLIPR, FlexStation) equipped with an automated liquid handling system.

• Antagonist Addition: Program the instrument to add the desired concentrations of VPC 23019 to the appropriate wells. Incubate for 15-30 minutes.

• Agonist Addition and Reading: The instrument will then inject the S1P agonist while simultaneously recording fluorescence intensity (e.g., Excitation ~488 nm, Emission ~525 nm for Fluo-4) every 1-2 seconds for 2-3 minutes.

• Data Analysis: The change in fluorescence is plotted against time. The peak fluorescence intensity following agonist addition is used to determine the magnitude of the calcium response. Data can be normalized to the response of a positive control (S1P alone) and plotted as a dose-response curve to determine IC50 values for VPC 23019.

Western Blot for Phosphorylated Akt and ERK

This protocol is used to detect the activation state of specific kinases by using antibodies that recognize their phosphorylated forms.

Principle: Following cell treatment, proteins are extracted, separated by size via SDS-PAGE, and transferred to a membrane. The membrane is then probed with a primary antibody that specifically recognizes the phosphorylated form of the target protein (e.g., phospho-Akt Ser473 or phospho-ERK1/2 Thr202/Tyr204). A secondary antibody conjugated to an enzyme (like HRP) allows for chemiluminescent detection. The membrane is often stripped and re-probed for the total protein as a loading control.

Detailed Steps:

• Cell Culture and Treatment: Grow cells to 70-80% confluency. Serum-starve overnight to reduce basal kinase activity. Pre-incubate cells with desired concentrations of VPC 23019 for 30-60 minutes.

• Stimulation: Stimulate cells with S1P for a short period (typically 5-15 minutes for peak Akt/ERK phosphorylation).

• Lysis: Immediately place the plate on ice, aspirate the medium, and wash once with ice-cold PBS. Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• Protein Extraction: Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Quantification: Determine the protein concentration of the supernatant and normalize all samples to the same concentration with lysis buffer and SDS-PAGE sample buffer.

• SDS-PAGE and Transfer: Boil the samples for 5 minutes. Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or 5% BSA in TBST).

  • Primary Antibody: Incubate the membrane with the primary antibody against the phosphorylated target (e.g., anti-phospho-Akt or anti-phospho-ERK) overnight at 4°C, diluted in blocking buffer according to the manufacturer's recommendation.

  • Washing: Wash the membrane three times for 5-10 minutes each with TBST.

  • Secondary Antibody: Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again as in the previous step. Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using an imaging system.

• Re-probing for Total Protein: To confirm equal loading, the membrane can be stripped of the phospho-antibody and re-probed with an antibody against the total (pan) form of the protein (e.g., anti-Akt or anti-ERK).

• Analysis: Quantify the densitometry of the phospho-protein bands and normalize them to the corresponding total protein bands.

References

• 1. abcam.com [abcam.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cardiomyocyte S1P1 receptor-mediated extracellular signal-related kinase signaling and desensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. moleculardevices.com [moleculardevices.com]

Pharmacokinetics and Pharmacodynamics of VPC-23019: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

VPC-23019 is a synthetic analog of sphingosine-1-phosphate (S1P) that has been instrumental in elucidating the physiological and pathological roles of S1P receptors. As a competitive antagonist at S1P1 and S1P3 receptors and an agonist at S1P4 and S1P5 receptors, VPC-23019 offers a unique pharmacological profile for investigating the S1P signaling axis.[1] This document provides a comprehensive overview of the available pharmacokinetic and pharmacodynamic data on VPC-23019, detailed experimental methodologies for its characterization, and visualizations of its signaling pathways.

Pharmacokinetics

Currently, there is a notable absence of publicly available data on the pharmacokinetics of VPC-23019. Key parameters such as half-life, clearance, volume of distribution, and bioavailability have not been reported in the reviewed scientific literature. This lack of information presents a significant gap in the comprehensive understanding of VPC-23019's in vivo behavior and highlights an area for future investigation.

Pharmacodynamics

The pharmacodynamic profile of VPC-23019 is characterized by its interaction with multiple S1P receptor subtypes. It acts as a competitive antagonist at S1P1 and S1P3 receptors while demonstrating agonist activity at S1P4 and S1P5 receptors.[1][2] This complex activity profile makes it a valuable tool for dissecting the specific contributions of these receptors to various cellular processes.

Quantitative Pharmacodynamic Data

The following table summarizes the key quantitative pharmacodynamic parameters reported for VPC-23019.

Parameter	Receptor Subtype	Value	Reference
pKi	S1P1	7.86	[1][2]
pKi	S1P3	5.93	[1][2]
Ki	S1P1	~25 nM	[3]
Ki	S1P3	~300 nM	[3]
pEC50	S1P4	6.58	[1][2]
pEC50	S1P5	7.07	[1][2]
EC50	S1P4	~120 nM (partial agonist)	[3]
EC50	S1P5	~480 nM (partial agonist)	[3]

Experimental Protocols

Detailed experimental protocols are crucial for the accurate characterization of compounds like VPC-23019. Below are representative methodologies for key assays used to determine its pharmacodynamic properties. These are generalized protocols and may require optimization for specific experimental conditions.

GTPγS Binding Assay

This functional assay measures the activation of G-proteins following receptor stimulation and is used to characterize agonists and antagonists.[4]

Objective: To determine the antagonist activity of VPC-23019 at S1P1 and S1P3 receptors.

Materials:

• Cell membranes prepared from cells expressing the S1P receptor of interest (e.g., HEK293T cells)

• [35S]GTPγS

• GTPγS

• GDP

• S1P (agonist)

• VPC-23019

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4)

• Scintillation fluid

• Filter plates

• Scintillation counter

Procedure:

• Membrane Preparation: Prepare cell membranes from cells overexpressing the target S1P receptor subtype according to standard laboratory protocols.

• Assay Setup: In a 96-well plate, combine cell membranes, [35S]GTPγS, and GDP in the assay buffer.

• Compound Addition: Add varying concentrations of VPC-23019 to the wells. For antagonist determination, also add a fixed concentration of the agonist S1P.

• Incubation: Incubate the plate at 30°C for 60 minutes to allow for nucleotide exchange.

• Termination: Terminate the reaction by rapid filtration through filter plates.

• Washing: Wash the filters with ice-cold assay buffer to remove unbound [35S]GTPγS.

• Quantification: Add scintillation fluid to the dried filters and measure the bound radioactivity using a scintillation counter.

• Data Analysis: Analyze the data using non-linear regression to determine the IC50 of VPC-23019, which can then be used to calculate its Ki value.

Calcium Mobilization Assay

This assay is used to measure the increase in intracellular calcium concentration following the activation of Gq-coupled GPCRs.[5][6]

Objective: To assess the effect of VPC-23019 on S1P receptor-mediated calcium signaling.

Materials:

• Cells expressing the S1P receptor of interest (e.g., HeLa or CHO cells)[1]

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES)

• S1P (agonist)

• VPC-23019

• Fluorescence plate reader with automated injection capabilities

Procedure:

• Cell Plating: Seed cells expressing the target S1P receptor in a black-walled, clear-bottom 96-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions. This typically involves a 30-60 minute incubation at 37°C.

• Compound Pre-incubation: Add varying concentrations of VPC-23019 to the wells and incubate for a defined period (e.g., 15-30 minutes) to allow for receptor binding.

• Agonist Stimulation: Place the plate in the fluorescence reader and initiate kinetic reading. After establishing a baseline fluorescence, inject a specific concentration of the agonist S1P into the wells.

• Fluorescence Measurement: Continuously measure the fluorescence intensity over time to monitor the change in intracellular calcium concentration.

• Data Analysis: Analyze the fluorescence data to determine the effect of VPC-23019 on the S1P-induced calcium response. For antagonists, this will be a concentration-dependent inhibition of the signal.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways of S1P receptors and a typical experimental workflow for characterizing an antagonist like VPC-23019.

Caption: S1P Receptor G-Protein Coupling and Downstream Signaling Pathways.

Caption: Experimental Workflow for Characterizing an S1P Receptor Antagonist.

Conclusion

VPC-23019 remains a critical pharmacological tool for investigating the complexities of S1P signaling. Its distinct profile as a competitive antagonist at S1P1 and S1P3 receptors and an agonist at S1P4 and S1P5 receptors allows for the targeted exploration of these pathways. While the current body of literature provides a solid foundation for its pharmacodynamic properties, the lack of pharmacokinetic data underscores a crucial area for future research to enable a more complete understanding of its in vivo effects and to facilitate its broader application in preclinical studies. The experimental protocols and pathway diagrams provided in this guide offer a framework for researchers to effectively utilize and further investigate the properties of VPC-23019.

References

• 1. Involvement of sphingosine 1-phosphate signaling in insulin-like growth factor-II/mannose 6-phosphate receptor trafficking from endosome to the trans-Golgi network - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 5. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]

The Role of VPC 23019 in Lymphocyte Trafficking: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

VPC 23019 is a selective, competitive antagonist of the Sphingosine-1-Phosphate Receptor 1 (S1P1) and, to a lesser extent, S1P3. The S1P/S1P1 signaling axis is a critical regulator of lymphocyte trafficking, particularly the egress of lymphocytes from secondary lymphoid organs (SLOs) such as lymph nodes and the thymus. This technical guide provides an in-depth analysis of the role of VPC 23019 in modulating lymphocyte movement. It details the underlying molecular mechanisms, summarizes key quantitative data, provides detailed experimental protocols for studying its effects, and presents visual representations of the relevant biological pathways and experimental workflows. This document is intended to serve as a comprehensive resource for researchers in immunology, pharmacology, and drug development investigating the therapeutic potential of S1P1 receptor antagonists.

Introduction: The S1P/S1P1 Axis in Lymphocyte Egress

Lymphocyte recirculation is a fundamental process for immune surveillance, enabling lymphocytes to patrol the body for foreign antigens. The egress of lymphocytes from SLOs is not a passive process but is tightly regulated by a chemotactic gradient of sphingosine-1-phosphate (S1P). S1P levels are high in the blood and lymph, while being low within the lymphoid tissues[1]. Lymphocytes express the S1P1 receptor, a G protein-coupled receptor (GPCR), which allows them to sense this S1P gradient. Engagement of S1P1 by S1P is the key signal that promotes the departure of lymphocytes from the SLOs and their entry into circulation[2][3].

The critical role of S1P1 in this process has been demonstrated through several lines of evidence:

• Genetic Knockout Studies: Mice with a hematopoietic-specific deletion of the S1P1 gene exhibit a severe reduction in peripheral T and B cells due to their inability to egress from the thymus and SLOs[3].

• S1P1 Agonists: The immunosuppressive drug FTY720 (fingolimod) is a functional antagonist of S1P1. After in vivo phosphorylation, it acts as a potent S1P1 agonist, leading to the internalization and degradation of the receptor. This renders lymphocytes unresponsive to the S1P gradient, trapping them within the lymph nodes and causing a profound, reversible lymphopenia[4].

VPC 23019: A Competitive Antagonist of S1P1

VPC 23019 is a small molecule that acts as a competitive antagonist at the S1P1 and S1P3 receptors[5]. Unlike agonists that activate the receptor, VPC 23019 binds to S1P1 and prevents its activation by the endogenous ligand, S1P. This blockade of S1P signaling is expected to inhibit lymphocyte egress from SLOs.

Quantitative Data

The binding affinity and activity of VPC 23019 at S1P receptors have been characterized in various studies.

Receptor	Activity	pKi / pEC50	Reference
S1P1	Competitive Antagonist	7.86 (pKi)	[5]
S1P3	Competitive Antagonist	5.93 (pKi)	[5]
S1P2	Inactive	-	[5]
S1P4	Agonist	6.58 (pEC50)	[5]
S1P5	Agonist	7.07 (pEC50)	[5]

Mechanism of Action of VPC 23019 in Lymphocyte Trafficking

By competitively inhibiting the S1P1 receptor, VPC 23019 directly interferes with the primary signaling pathway required for lymphocyte egress.

S1P1 Signaling Pathway

The binding of S1P to S1P1 on a lymphocyte surface initiates a signaling cascade through the Gαi subunit of its coupled heterotrimeric G protein. This signaling cascade ultimately promotes the cytoskeletal rearrangements and migratory machinery necessary for the lymphocyte to move out of the lymph node parenchyma and into the efferent lymphatics.

S1P1 signaling pathway and the inhibitory action of VPC 23019.

The Balance of Egress and Retention Signals

Lymphocyte trafficking is governed by a delicate balance between egress signals, primarily from S1P1, and retention signals. Retention within the lymph node is actively promoted by chemokines, such as CCL19 and CCL21, which bind to the CCR7 receptor on lymphocytes.

Balance of egress and retention signals in lymphocyte trafficking.

VPC 23019, by blocking the S1P1-mediated egress signal, is expected to shift this balance towards retention, leading to the accumulation of lymphocytes within the lymph nodes.

Experimental Protocols

Investigating the effects of VPC 23019 on lymphocyte trafficking involves both in vitro and in vivo experimental approaches.

In Vitro Chemotaxis Assay

This assay assesses the ability of lymphocytes to migrate along a chemotactic gradient, in this case, S1P. VPC 23019 is expected to inhibit S1P-induced migration.

Materials:

• Primary lymphocytes (e.g., isolated from mouse spleen or lymph nodes) or a lymphocyte cell line (e.g., Jurkat T cells)

• RPMI 1640 medium with 0.5% BSA

• Sphingosine-1-phosphate (S1P)

• VPC 23019

• Transwell inserts (5 µm pore size for lymphocytes)

• 24-well plates

• Flow cytometer or plate reader for cell quantification

Protocol:

• Cell Preparation:

  • Isolate lymphocytes and resuspend in serum-free RPMI 1640 with 0.5% BSA to a concentration of 1 x 10^6 cells/mL.

  • Pre-incubate a portion of the cells with varying concentrations of VPC 23019 (e.g., 1 nM to 10 µM) for 30-60 minutes at 37°C. A vehicle control (e.g., DMSO) should be run in parallel.

• Assay Setup:

  • Add 600 µL of RPMI 1640 with 0.5% BSA containing S1P (e.g., 100 nM) to the lower wells of the 24-well plate. Include wells with medium alone as a negative control.

  • Place the Transwell inserts into the wells.

  • Add 100 µL of the cell suspension (pre-incubated with VPC 23019 or vehicle) to the top chamber of the inserts.

• Incubation:

  • Incubate the plate at 37°C in a 5% CO2 incubator for 2-4 hours.

• Quantification of Migration:

  • After incubation, carefully remove the inserts.

  • Collect the cells that have migrated to the lower chamber.

  • Quantify the number of migrated cells using a flow cytometer (by acquiring a fixed volume or using counting beads) or a fluorescent plate reader after labeling the cells with a dye like Calcein-AM.

Expected Outcome: VPC 23019 should dose-dependently inhibit the migration of lymphocytes towards the S1P gradient.

Workflow for an in vitro lymphocyte chemotaxis assay.

In Vivo Lymphocyte Sequestration Study

This study aims to determine the effect of VPC 23019 on the number of circulating lymphocytes in the peripheral blood and their localization within lymph nodes.

Materials:

• Mice (e.g., C57BL/6)

• VPC 23019 formulated for in vivo administration (e.g., in a vehicle like PEG300/Tween-80/saline)

• S1P1 agonist (e.g., FTY720) as a positive control

• Vehicle control

• Equipment for blood collection (e.g., retro-orbital or tail vein)

• EDTA-coated microcentrifuge tubes

• Flow cytometer and antibodies for lymphocyte phenotyping (e.g., anti-CD3, anti-B220)

• Materials for tissue fixation and immunohistochemistry

Protocol:

• Animal Dosing:

  • Administer VPC 23019 to a group of mice via an appropriate route (e.g., intraperitoneal or oral).

  • Administer the vehicle to a control group.

  • Administer an S1P1 agonist to a positive control group.

• Blood Collection and Analysis:

  • Collect peripheral blood samples at various time points post-administration (e.g., 0, 2, 4, 8, 24 hours).

  • Perform a complete blood count (CBC) or use flow cytometry to determine the absolute numbers of T and B lymphocytes.

• Lymph Node Analysis:

  • At a terminal time point, harvest lymph nodes (e.g., inguinal, axillary).

  • Prepare single-cell suspensions from a subset of lymph nodes and analyze lymphocyte populations by flow cytometry to assess cell accumulation.

  • Fix the remaining lymph nodes in 4% paraformaldehyde for immunohistochemical analysis.

• Immunohistochemistry:

  • Embed the fixed lymph nodes in paraffin (B1166041) and section.

  • Perform immunohistochemical staining for lymphocyte markers (e.g., CD3 for T cells, B220 for B cells) to visualize their localization within the lymph node architecture.

Expected Outcome: While some studies with other S1P1 antagonists have shown no induction of lymphopenia when administered alone, the blockade of the essential S1P1 egress signal would theoretically lead to a reduction in peripheral blood lymphocyte counts and an accumulation of lymphocytes in the T-cell zones and follicles of the lymph nodes. It is also plausible that VPC 23019 could reverse agonist-induced lymphopenia.

Workflow for an in vivo lymphocyte sequestration study.

Conclusion and Future Directions

VPC 23019, as a competitive antagonist of S1P1, is a valuable tool for dissecting the intricacies of lymphocyte trafficking. Its mechanism of action, centered on the blockade of the essential S1P-mediated egress signal from secondary lymphoid organs, suggests a potent immunomodulatory effect. While in vivo data specifically for VPC 23019 are not extensively published, the well-established role of the S1P/S1P1 axis provides a strong rationale for its expected effects on lymphocyte sequestration.

Future research should focus on:

• In vivo efficacy studies: Comprehensive in vivo studies are needed to quantify the dose-dependent effects of VPC 23019 on peripheral blood lymphocyte counts and to confirm lymphocyte accumulation in SLOs.

• Therapeutic potential: Given the clinical success of the S1P1 functional antagonist FTY720 in treating autoimmune diseases like multiple sclerosis, the therapeutic potential of a competitive antagonist like VPC 23019 in similar disease models warrants investigation.

• Selectivity profiling: Further characterization of the in vivo consequences of its agonist activity at S1P4 and S1P5 receptors is necessary for a complete understanding of its pharmacological profile.

This technical guide provides a solid foundation for researchers and drug development professionals to design and execute experiments aimed at further elucidating the role of VPC 23019 and other S1P1 antagonists in modulating lymphocyte trafficking and their potential as therapeutic agents.

References

• 1. Lymphocyte sequestration through S1P lyase inhibition and disruption of S1P gradients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cell-surface residence of sphingosine 1-phosphate receptor 1 on lymphocytes determines lymphocyte egress kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

VPC 23019 and its Impact on Endothelial Barrier Function: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

VPC 23019 is a selective antagonist of the sphingosine-1-phosphate (S1P) receptors S1P1 and S1P3. This technical guide delves into the critical role of VPC 23019 in modulating endothelial barrier function. By competitively inhibiting the binding of S1P to its receptors, VPC 23019 disrupts the signaling cascades essential for maintaining the integrity of the endothelial barrier. This disruption leads to increased vascular permeability, a key factor in various pathological conditions. This document provides a comprehensive overview of the mechanism of action of VPC 23019, summarizes key quantitative data from preclinical studies, outlines detailed experimental protocols for assessing its effects, and visualizes the underlying signaling pathways.

Introduction: The Endothelial Barrier and Sphingosine-1-Phosphate Signaling

The vascular endothelium forms a dynamic, semipermeable barrier that regulates the passage of fluids, solutes, and cells between the blood and surrounding tissues.[1][2] The integrity of this barrier is crucial for maintaining tissue homeostasis, and its dysfunction is a hallmark of various diseases, including sepsis, acute respiratory distress syndrome (ARDS), and inflammatory disorders.[3][4]

Sphingosine-1-phosphate (S1P) is a bioactive lipid mediator present in high concentrations in the blood that plays a pivotal role in maintaining endothelial barrier function.[3][5][6] S1P exerts its effects by binding to a family of five G protein-coupled receptors (GPCRs), designated S1P1-5.[1] In endothelial cells, the S1P1 receptor is predominantly expressed and is a key regulator of vascular integrity.[2][7] Activation of S1P1 by S1P initiates intracellular signaling pathways that promote cell-cell adhesion, cytoskeletal rearrangement, and the stabilization of adherens and tight junctions, thereby enhancing the barrier function of the endothelium.[3][8]

VPC 23019: A Tool to Probe S1P1/S1P3 Function

VPC 23019 is a competitive antagonist with high affinity for the S1P1 and S1P3 receptors.[9] Its antagonist activity at S1P1 is approximately 30 times higher than at S1P3, and it shows no binding activity at S1P2 at concentrations up to 10 μM.[9] This selectivity makes VPC 23019 a valuable pharmacological tool for investigating the specific roles of S1P1 and S1P3 in physiological and pathophysiological processes, particularly in the context of endothelial barrier regulation. By blocking the protective effects of S1P, VPC 23019 allows researchers to study the consequences of impaired S1P signaling and to explore the therapeutic potential of targeting this pathway.

Quantitative Data Summary

The following table summarizes the quantitative effects of VPC 23019 on endothelial barrier function as reported in preclinical studies.

Experimental Model	Cell Type	Barrier Function Assay	Agonist	VPC 23019 Concentration	Observed Effect	Reference
Rat Mesenteric Venules	Rat Endothelial Cells	Hydraulic Conductivity (Lp)	Platelet-Activating Factor (PAF)	10 μM	Abolished the protective effect of S1P on PAF-induced increases in Lp.	[9]
Cultured Endothelial Cells	Not Specified	Transendothelial Electrical Resistance (TEER)	High-Density Lipoprotein (HDL)	Not Specified	Inhibited the TEER response to HDL.	[10]
Human Umbilical Vein Endothelial Cells (HUVECs)	HUVECs	In vitro barrier function (ECIS)	Immune Complex-activated PMN	Not Specified	Not directly tested, but S1P1 antagonists, in general, were shown to decrease EC barrier function.	[8]

Key Experimental Protocols

In Vitro Endothelial Barrier Function Assay (Transendothelial Electrical Resistance - TEER)

This protocol describes a common method for assessing endothelial barrier function in vitro by measuring the electrical resistance across a cell monolayer.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium (EGM)

• Electric Cell-substrate Impedance Sensing (ECIS) arrays or Transwell inserts

• Fibronectin

• S1P

• VPC 23019

• High-Density Lipoprotein (HDL)

Procedure:

• Coat ECIS arrays or Transwell inserts with fibronectin to promote cell adhesion.

• Seed HUVECs onto the coated surfaces and culture until a confluent monolayer is formed. This can be monitored by microscopy and by the stabilization of the TEER reading.

• Once the baseline TEER is stable, the experiment can be initiated.

• To assess the effect of VPC 23019 on the barrier-enhancing properties of HDL, pre-incubate the endothelial cell monolayers with the desired concentration of VPC 23019 for a specified time (e.g., 15-30 minutes).[10]

• Following pre-incubation, add HDL or S1P to the medium.[10]

• Monitor the TEER readings continuously over several hours.

• A decrease or inhibition of the expected HDL- or S1P-induced increase in TEER indicates that VPC 23019 is antagonizing the S1P receptors and disrupting the enhancement of the endothelial barrier.[10]

In Vivo Microvessel Permeability Assay (Hydraulic Conductivity - Lp)

This protocol outlines a method to measure the permeability of single microvessels in vivo.

Materials:

• Anesthetized rat model

• Intravital microscopy setup

• Micropipettes for cannulation and pressure measurement

• Ringer's solution with albumin

• Platelet-Activating Factor (PAF)

• S1P

• VPC 23019

Procedure:

• Prepare a rat for intravital microscopy of the mesenteric microcirculation.

• Select a suitable venule for cannulation.

• Cannulate the microvessel and perfuse with albumin-Ringer's solution to establish a baseline hydraulic conductivity (Lp).

• To test the effect of VPC 23019, pre-perfuse the vessel with a solution containing VPC 23019 (e.g., 10 μM) for approximately 30 minutes.[9]

• Subsequently, co-perfuse with VPC 23019 and S1P for another 30 minutes to observe if VPC 23019 can block the protective effects of S1P.[9]

• Induce an increase in permeability by perfusing the vessel with an inflammatory mediator such as Platelet-Activating Factor (PAF).[9]

• Measure the changes in Lp in response to the different perfusion solutions.

• An abolishment of the S1P-mediated attenuation of the PAF-induced increase in Lp demonstrates the antagonistic effect of VPC 23019 on endothelial barrier function in vivo.[9]

Signaling Pathways and Visualizations

S1P/S1P1 Signaling Pathway in Endothelial Barrier Enhancement

The binding of S1P to its S1P1 receptor on endothelial cells activates a Gαi-coupled signaling cascade. This leads to the activation of downstream effectors such as Rac1 and PI3K/Akt, which in turn promote the assembly of cortical actin and the stabilization of cell-cell junctions (e.g., VE-cadherin), ultimately enhancing the endothelial barrier.

Caption: S1P/S1P1 signaling cascade enhancing endothelial barrier function.

Mechanism of Action of VPC 23019

VPC 23019 acts as a competitive antagonist at the S1P1 receptor, preventing S1P from binding and initiating the downstream signaling cascade. This blockade inhibits the barrier-protective effects of S1P, leading to a destabilization of the endothelial barrier.

Caption: VPC 23019 antagonizes the S1P1 receptor, inhibiting barrier enhancement.

Experimental Workflow for Assessing VPC 23019's Effect on Endothelial Permeability

The following diagram illustrates a generalized workflow for investigating the impact of VPC 23019 on agonist-induced changes in endothelial permeability.

Caption: General workflow for studying VPC 23019's effect on endothelial permeability.

Conclusion and Future Directions

VPC 23019 serves as a critical tool for elucidating the role of S1P1 and S1P3 receptors in the regulation of endothelial barrier function. The available data robustly demonstrate that by antagonizing these receptors, VPC 23019 effectively blocks the barrier-protective effects of S1P, leading to increased vascular permeability. This has significant implications for understanding the pathophysiology of diseases characterized by endothelial dysfunction.

Future research should focus on more detailed dose-response studies of VPC 23019 in various in vitro and in vivo models to provide a more granular understanding of its potency and efficacy. Furthermore, while VPC 23019 is primarily a research tool, the insights gained from its use can inform the development of more specific S1P receptor modulators for therapeutic applications aimed at either enhancing or selectively disrupting the endothelial barrier, depending on the clinical context. No clinical trial data for VPC 23019 in the context of endothelial function are currently available, highlighting the need for further translational research to bridge the gap between preclinical findings and potential clinical applications.

References

• 1. Sphingosine-1-phosphate and its receptors in vascular endothelial and lymphatic barrier function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingosine 1-phosphate receptor 1 governs endothelial barrier function and angiogenesis by upregulating endoglin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of sphingosine-1-phosphate in endothelial barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Endothelial cell barrier regulation by sphingosine 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. S1P Control of Endothelial Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sphingosine 1-phosphate and its regulatory role in vascular endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Endothelial-Specific Loss of Sphingosine-1-Phosphate Receptor 1 Increases Vascular Permeability and Exacerbates Bleomycin-induced Pulmonary Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sphingosine -1 Phosphate Receptor-1 signaling maintains endothelial cell barrier function and protects against immune complex-induced vascular injury - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sphingosine-1-phosphate prevents permeability increases via activation of endothelial sphingosine-1-phosphate receptor 1 in rat venules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High Density Lipoprotein-associated Sphingosine 1-Phosphate Promotes Endothelial Barrier Function - PMC [pmc.ncbi.nlm.nih.gov]

VPC 23019: A Technical Guide to a Versatile Tool in Sphingosine-1-Phosphate Signaling Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

VPC 23019 is a valuable tool compound for researchers investigating the complex signaling pathways of sphingosine-1-phosphate (S1P). As a structural analog of S1P, this aryl amide-containing molecule exhibits a dualistic activity profile, serving as a competitive antagonist at S1P₁ and S1P₃ receptors while acting as an agonist at S1P₄ and S1P₅ receptors.[1][2][3] This unique pharmacological profile allows for the targeted dissection of S1P receptor-specific functions in a variety of physiological and pathological processes. This in-depth guide provides a comprehensive overview of VPC 23019, including its binding characteristics, detailed experimental protocols for its use, and a summary of its applications in studying S1P signaling.

Data Presentation

The following tables summarize the quantitative data for VPC 23019's interaction with S1P receptors, providing a clear comparison of its binding affinities and agonist potencies.

Table 1: Antagonist Activity of VPC 23019

Receptor	pKᵢ	Kᵢ (nM)
S1P₁	7.86[1][2]	~13.8
S1P₃	5.93[1][2]	~1175

Table 2: Agonist Activity of VPC 23019

Receptor	pEC₅₀	EC₅₀ (nM)
S1P₄	6.58[1]	~263
S1P₅	7.07[1]	~85.1

Table 3: Molecular Properties of VPC 23019

Property	Value
Molecular Formula	C₁₇H₂₉N₂O₅P[2]
Molecular Weight	372.4 g/mol [2]
CAS Number	449173-19-7[2]

Signaling Pathways

VPC 23019's multifaceted interactions with S1P receptors allow it to modulate a variety of downstream signaling cascades. The following diagram illustrates the primary signaling pathways affected by VPC 23019.

Caption: S1P signaling pathways modulated by VPC 23019.

Experimental Protocols

This section provides detailed methodologies for key experiments utilizing VPC 23019 to study S1P signaling.

[³⁵S]GTPγS Binding Assay

This functional assay is used to determine the ability of VPC 23019 to act as an antagonist or agonist at S1P receptors by measuring the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G proteins upon receptor activation.

Experimental Workflow:

Caption: Workflow for the [³⁵S]GTPγS binding assay.

Detailed Protocol:

• Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the desired human S1P receptor subtype.

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 1 mM EDTA).

  • Centrifuge the homogenate at low speed (e.g., 500 x g for 10 minutes at 4°C) to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g for 30 minutes at 4°C) to pellet the membranes.

  • Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, combine the following in assay buffer (50 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.5, containing 0.1% fatty acid-free BSA):

    • Cell membranes (5-10 µg of protein).

    • GDP (10 µM final concentration).

    • [³⁵S]GTPγS (0.1-0.5 nM final concentration).

    • For antagonist determination: A fixed concentration of S1P and varying concentrations of VPC 23019.

    • For agonist determination: Varying concentrations of VPC 23019.

  • Incubate the plate at 30°C for 30-60 minutes with gentle agitation.

• Termination and Detection:

  • Terminate the reaction by rapid filtration through GF/C filter plates using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂).

  • Dry the filter plates and add scintillation cocktail to each well.

  • Quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • For antagonist activity, perform a Schild regression analysis of the dose-response curves of S1P in the presence of different concentrations of VPC 23019 to determine the Kᵢ value.[4]

  • For agonist activity, plot the specific binding of [³⁵S]GTPγS against the concentration of VPC 23019 and use non-linear regression to determine the EC₅₀ and Eₘₐₓ values.

Cell Migration Assay (Boyden Chamber)

This assay is used to assess the effect of VPC 23019 on S1P-induced cell migration. The Boyden chamber consists of two compartments separated by a porous membrane.

Experimental Workflow:

Caption: Workflow for the Boyden chamber cell migration assay.

Detailed Protocol:

• Cell Preparation:

  • Culture Jurkat T cells (or other cells of interest) under standard conditions.

  • Harvest the cells and resuspend them in serum-free medium to a final concentration of 1 x 10⁶ cells/mL.

  • If investigating the inhibitory effect of VPC 23019, pre-incubate the cells with varying concentrations of the compound for a specified time (e.g., 30 minutes at 37°C).

• Assay Setup:

  • Use a transwell insert with a polycarbonate membrane (e.g., 8 µm pore size).

  • Add serum-free medium containing the chemoattractant (e.g., 100 nM S1P) to the lower chamber of the Boyden apparatus.

  • Place the transwell insert into the lower chamber.

  • Add 100 µL of the cell suspension to the upper chamber of the insert.

• Incubation and Cell Staining:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for 4-6 hours.

  • After incubation, carefully remove the transwell inserts.

  • Remove the non-migrated cells from the upper surface of the membrane using a cotton swab.

  • Fix the migrated cells on the lower surface of the membrane with methanol (B129727) for 10 minutes.

  • Stain the cells with a suitable stain, such as Crystal Violet or Giemsa stain, for 10-20 minutes.

  • Gently wash the membrane with water to remove excess stain.

• Quantification:

  • Allow the membrane to air dry.

  • Count the number of migrated cells in several random high-power fields under a microscope.

  • Alternatively, the stain can be eluted with a solvent (e.g., 10% acetic acid), and the absorbance can be measured using a plate reader.

In Vivo Studies

VPC 23019 can be used in animal models to investigate the in vivo roles of S1P₁ and S1P₃ receptors.

General Protocol for Murine Models:

• Compound Preparation:

  • VPC 23019 can be prepared for in vivo administration in various formulations. A common method involves dissolving it in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1] Sonication may be required to achieve a uniform suspension.

• Administration:

  • The route of administration will depend on the experimental model and desired outcome. Intraperitoneal (i.p.) injection is a frequently used route.

  • The dosage will need to be optimized for the specific animal model and research question.

• Experimental Model:

  • An example of an in vivo application is the use of VPC 23019 in a spontaneous metastasis mouse model. In such a model, tumor cells are implanted subcutaneously, and after the primary tumor reaches a certain size, it is surgically removed. VPC 23019 can be administered to assess its effect on the development of metastases.

Workflow for a Spontaneous Metastasis Mouse Model:

Caption: Workflow for an in vivo spontaneous metastasis mouse model.

Conclusion

VPC 23019 is a powerful and selective tool for the investigation of S1P signaling. Its distinct antagonist activity at S1P₁ and S1P₃ receptors, coupled with its agonist activity at S1P₄ and S1P₅ receptors, provides a unique opportunity to delineate the specific roles of these receptors in various cellular and physiological processes. The detailed protocols and compiled data in this guide are intended to facilitate the effective use of VPC 23019 in advancing our understanding of the multifaceted world of sphingosine-1-phosphate signaling. Researchers are encouraged to adapt and optimize these protocols to suit their specific experimental needs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Characterization of a Sphingosine 1-Phosphate Receptor Antagonist Prodrug - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the Agonist Activity of VPC23019 at S1P4 and S1P5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the agonist activity of the sphingosine-1-phosphate (S1P) analog, VPC23019, at the S1P receptor subtypes 4 (S1P4) and 5 (S1P5). VPC23019, an aryl amide-containing compound, is a valuable tool for studying the physiological and pathological roles of these specific S1P receptors. While it acts as a competitive antagonist at S1P1 and S1P3 receptors, it demonstrates agonist properties at S1P4 and S1P5.[1] This dual activity profile makes a thorough understanding of its function at each receptor crucial for accurate experimental design and interpretation.

Quantitative Data Summary

The agonist activity of VPC23019 at human S1P4 and S1P5 receptors has been quantified using functional assays, primarily [³⁵S]GTPγS binding assays. These assays measure the activation of G proteins, a key step in signal transduction following receptor agonism. The potency of VPC23019 is summarized in the table below.

Receptor	Assay Type	Parameter	Value	Reference
Human S1P4	[³⁵S]GTPγS Binding	pEC50	6.58	[1]
Human S1P5	[³⁵S]GTPγS Binding	pEC50	7.07	[1]

Note: The pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect. A higher pEC50 value indicates greater potency.

Signaling Pathways

Activation of S1P4 and S1P5 by an agonist like VPC23019 initiates a cascade of intracellular signaling events. These pathways are primarily mediated by heterotrimeric G proteins.

S1P4 Signaling

The S1P4 receptor couples to G proteins of the Gαi and Gα12/13 families. Agonist binding by VPC23019 is expected to trigger the following downstream pathways:

• Gαi Pathway: Activation of Gαi typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Furthermore, the βγ subunits released from Gαi can activate Phospholipase C (PLC), which in turn leads to the generation of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG), ultimately causing an increase in intracellular calcium and activation of Protein Kinase C (PKC). This pathway can also lead to the activation of the Extracellular signal-regulated kinase (ERK) cascade.

• Gα12/13 Pathway: Coupling to Gα12/13 initiates the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK). This pathway is critically involved in regulating the actin cytoskeleton, cell shape, and motility.

S1P4 Signaling Pathway Activated by VPC23019.

S1P5 Signaling

The S1P5 receptor is known to couple to the Gα12/13 family of G proteins. There is also evidence suggesting a role for the Phosphoinositide 3-kinase (PI3K)/Akt pathway in S1P receptor signaling, which is a critical pathway for cell survival and proliferation. Therefore, agonist activity of VPC23019 at S1P5 likely engages:

• Gα12/13 Pathway: Similar to S1P4, this leads to the activation of the RhoA/ROCK pathway, influencing cell migration and morphology.

• PI3K/Akt Pathway: Activation of this pathway is a common downstream effect of G protein-coupled receptors and is crucial for cell survival and other cellular processes.

S1P5 Signaling Pathway Activated by VPC23019.

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of scientific findings. Below are representative protocols for the key assays used to characterize the agonist activity of VPC23019 at S1P4 and S1P5.

[³⁵S]GTPγS Binding Assay

This functional assay measures the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G proteins upon receptor activation by an agonist.

1. Membrane Preparation:

• Culture HEK293T or CHO-K1 cells stably or transiently expressing the human S1P4 or S1P5 receptor.

• Harvest cells and homogenize in ice-cold membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 1 mM EDTA).

• Centrifuge the homogenate at low speed (e.g., 500 x g) to remove nuclei and cellular debris.

• Centrifuge the supernatant at high speed (e.g., 48,000 x g) to pellet the membranes.

• Wash the membrane pellet with fresh buffer and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

2. Assay Procedure:

• In a 96-well plate, add the following in order:

  • Assay buffer (50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, 1 µM GDP, 0.1% BSA).

  • Varying concentrations of VPC23019 or vehicle control.

  • Cell membranes (typically 5-20 µg of protein per well).

• Pre-incubate for 15-30 minutes at 30°C.

• Initiate the reaction by adding [³⁵S]GTPγS (final concentration ~0.1 nM).

• Incubate for 60 minutes at 30°C with gentle agitation.

• Terminate the reaction by rapid filtration through a glass fiber filter plate using a cell harvester.

• Wash the filters with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl₂).

• Dry the filter plate, add scintillation cocktail, and quantify the bound [³⁵S]GTPγS using a scintillation counter.

3. Data Analysis:

• Subtract non-specific binding (determined in the presence of a high concentration of unlabeled GTPγS) from all values.

• Plot the specific binding as a function of the logarithm of the VPC23019 concentration.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Workflow for [³⁵S]GTPγS Binding Assay.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following the activation of Gq-coupled or promiscuous G protein-coupled receptors. For Gi-coupled receptors like S1P4 and S1P5, co-expression of a promiscuous G protein such as Gα16 or Gαqi5 is often necessary to channel the signal through the PLC-calcium pathway.

1. Cell Culture and Plating:

• Use a cell line such as HEK293T or CHO-K1.

• Co-transfect the cells with the human S1P4 or S1P5 receptor and a promiscuous G protein (e.g., Gα16).

• Plate the transfected cells in a 96-well, black-walled, clear-bottom plate and culture for 24-48 hours.

2. Dye Loading:

• Remove the culture medium and wash the cells with a buffered salt solution (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions. This typically involves a 30-60 minute incubation at 37°C.

• After incubation, wash the cells to remove excess dye.

3. Assay Procedure:

• Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).

• Establish a baseline fluorescence reading.

• Add varying concentrations of VPC23019 to the wells.

• Immediately begin recording the fluorescence intensity over time (typically for 1-3 minutes).

4. Data Analysis:

• The change in fluorescence intensity (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence after agonist addition.

• Plot ΔF as a function of the logarithm of the VPC23019 concentration.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Workflow for Calcium Mobilization Assay.

This guide provides a foundational understanding of the agonist activity of VPC23019 at S1P4 and S1P5 receptors. For specific experimental applications, further optimization of the described protocols may be necessary depending on the cell system and available instrumentation.

References

• 1. medchemexpress.com [medchemexpress.com]

The Anti-Angiogenic Potential of VPC23019: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the effects of VPC23019, a competitive antagonist of the sphingosine-1-phosphate (S1P) receptors S1P1 and S1P3, on angiogenesis both in vitro and in vivo. This document summarizes key quantitative data, details relevant experimental methodologies, and illustrates the underlying signaling pathways and experimental workflows.

Core Concepts: S1P Signaling in Angiogenesis

Sphingosine-1-phosphate (S1P) is a bioactive lipid mediator that plays a crucial role in vascular development and angiogenesis. It exerts its effects by binding to a family of five G protein-coupled receptors (S1P1-5). S1P1 and S1P3 are prominently expressed on endothelial cells and are key mediators of pro-angiogenic signals, including cell migration, proliferation, and tube formation. Therefore, antagonism of S1P1 and S1P3 presents a promising strategy for inhibiting angiogenesis, a critical process in tumor growth and metastasis. VPC23019 is a valuable tool compound for investigating the therapeutic potential of this pathway.

Quantitative Data Summary

The following tables summarize the available quantitative data regarding the biochemical activity of VPC23019 and its effects on angiogenesis.

Table 1: Biochemical Activity of VPC23019 [1]

Target Receptor	Activity	pKi	pEC50
S1P1	Antagonist	7.86	-
S1P3	Antagonist	5.93	-
S1P4	Agonist	-	6.58
S1P5	Agonist	-	7.07

Table 2: In Vitro Effects of VPC23019 on Angiogenesis in Ovarian Cancer [2]

Assay	Cell Line	Treatment	Concentration	Observed Effect
Endothelial Cell Migration	HUVEC (Human Umbilical Vein Endothelial Cells)	Conditioned medium from ovarian cancer cells pre-treated with VPC23019	300 nM	Significant inhibition
Endothelial Cell Invasion	HUVEC	Conditioned medium from ovarian cancer cells pre-treated with VPC23019	300 nM	Significant inhibition
Endothelial Cell Tube Formation	HUVEC	Conditioned medium from ovarian cancer cells pre-treated with VPC23019	300 nM	Significant inhibition

Table 3: In Vivo Effects of VPC23019 on Angiogenesis in an Ovarian Cancer Xenograft Model [2]

Animal Model	Treatment	Outcome Measure	Observed Effect
Intraperitoneal ovarian cancer xenograft (mouse)	VPC23019	Tumor Number and Weight	Significantly inhibited
Intraperitoneal ovarian cancer xenograft (mouse)	VPC23019	Microvessel Density (MVD)	Inhibited
Intraperitoneal ovarian cancer xenograft (mouse)	VPC23019	Angiogenic Factor Expression (VEGF, IL-6, IL-8)	Inhibited

Signaling Pathways and Experimental Workflows

S1P1/S1P3 Signaling Pathway in Angiogenesis

The following diagram illustrates the signaling cascade initiated by S1P binding to its receptors S1P1 and S1P3 on endothelial cells, leading to pro-angiogenic events. VPC23019 acts by competitively blocking these receptors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sphingosine kinase 1/sphingosine-1-phosphate (S1P)/S1P receptor axis is involved in ovarian cancer angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for VPC 23019 in Cell-Based Migration Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cell migration is a fundamental biological process implicated in a myriad of physiological and pathological events, including embryonic development, immune response, wound healing, and cancer metastasis. The sphingosine-1-phosphate (S1P) signaling pathway is a critical regulator of cell migration. S1P, a bioactive lysophospholipid, exerts its effects by binding to a family of five G protein-coupled receptors (GPCRs), S1P1-5. Notably, the activation of S1P receptor 1 (S1P1) and S1P receptor 3 (S1P3) is predominantly associated with the promotion of cell migration.[1][2] VPC 23019 is a competitive antagonist of S1P1 and S1P3 receptors, making it a valuable tool for investigating the role of this signaling axis in cell migration and for screening potential therapeutic agents that modulate this pathway.[3] This document provides detailed protocols for utilizing VPC 23019 in two common cell-based migration assays: the Transwell (or Boyden chamber) assay and the wound healing (or scratch) assay.

Mechanism of Action: S1P/S1P1/3 Signaling in Cell Migration

Sphingosine-1-phosphate present in the extracellular environment binds to S1P1 and S1P3 receptors on the cell surface. This binding event activates intracellular signaling cascades, primarily through the Gαi subunit of the heterotrimeric G protein. The activation of Gαi leads to the stimulation of downstream effectors such as Rac1, a small GTPase, and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.[4] These signaling events culminate in the reorganization of the actin cytoskeleton, formation of lamellipodia, and ultimately, cell movement. VPC 23019 competitively binds to S1P1 and S1P3 receptors, thereby preventing S1P from binding and initiating these pro-migratory signals.

S1P/S1P1/3 Signaling Pathway

Data Presentation

The following table summarizes quantitative data on the inhibitory effect of VPC 23019 on S1P-induced cell migration from a study on Jurkat T cells.

Cell Line	Assay Type	Chemoattractant	VPC 23019 Concentration	Percent Inhibition of Migration	Reference
Jurkat T cells	Transwell	100 nM S1P	20 µM	~25%	[3]
Jurkat T cells	Transwell	100 nM S1P	50 µM	~75%	[3]

Experimental Protocols

Protocol 1: Transwell (Boyden Chamber) Migration Assay

This assay measures the chemotactic response of cells towards a chemoattractant through a porous membrane.

Materials:

• 24-well Transwell® inserts (e.g., 8.0 µm pore size)

• 24-well plates

• Cell culture medium (serum-free or low serum)

• Chemoattractant (e.g., S1P)

• VPC 23019

• Phosphate-buffered saline (PBS)

• Fixing solution (e.g., 4% paraformaldehyde in PBS)

• Staining solution (e.g., 0.1% crystal violet in 2% ethanol)

• Cotton swabs

• Microscope

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours prior to the assay to reduce basal migration.

  • Harvest cells using a non-enzymatic cell dissociation solution and resuspend in serum-free or low-serum medium at a concentration of 1 x 10^5 to 5 x 10^5 cells/mL.

• Assay Setup:

  • Add 600 µL of medium containing the chemoattractant (e.g., 100 nM S1P) to the lower chamber of the 24-well plate.

  • In a separate tube, pre-incubate the cell suspension with various concentrations of VPC 23019 (e.g., 1 µM, 10 µM, 50 µM) or vehicle control (e.g., DMSO) for 30-60 minutes at 37°C.

  • Add 100-200 µL of the pre-incubated cell suspension to the upper chamber of the Transwell® insert.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for a duration appropriate for the cell type (typically 4-24 hours).

• Fixation and Staining:

  • After incubation, carefully remove the Transwell® inserts from the wells.

  • Using a cotton swab, gently remove the non-migrated cells from the upper surface of the membrane.

  • Fix the migrated cells on the lower surface of the membrane by immersing the insert in a fixing solution for 15-20 minutes.

  • Wash the inserts with PBS.

  • Stain the migrated cells by immersing the insert in a staining solution for 20-30 minutes.

  • Gently wash the inserts with water to remove excess stain and allow them to air dry.

• Quantification:

  • Visualize and count the migrated cells in several random fields of view using a microscope.

  • Alternatively, the dye can be eluted (e.g., with 10% acetic acid), and the absorbance can be measured using a plate reader.

  • Calculate the percentage of migration inhibition for each concentration of VPC 23019 compared to the vehicle control.

Transwell Migration Assay Workflow

Protocol 2: Wound Healing (Scratch) Assay

This assay measures the ability of a confluent cell monolayer to migrate and close a mechanically created "wound."

Materials:

• 6-well or 12-well plates

• Cell culture medium

• VPC 23019

• Sterile 200 µL pipette tip or a specialized scratch tool

• PBS

• Microscope with a camera

Procedure:

• Cell Seeding:

  • Seed cells in a 6-well or 12-well plate at a density that will form a confluent monolayer within 24 hours.

• Wound Creation:

  • Once the cells are confluent, use a sterile 200 µL pipette tip to create a straight "scratch" or wound in the center of the monolayer.

  • Gently wash the well with PBS to remove any detached cells.

• Treatment:

  • Replace the PBS with fresh medium containing different concentrations of VPC 23019 or a vehicle control.

• Image Acquisition:

  • Immediately after adding the treatment, capture an initial image of the wound (t=0) using a microscope. Mark the location of the image for consistent imaging over time.

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2.

  • Capture images of the same wound area at regular intervals (e.g., every 6, 12, and 24 hours) until the wound in the control well is nearly closed.

• Data Analysis:

  • Measure the area of the wound in the images at each time point using image analysis software (e.g., ImageJ).

  • Calculate the rate of wound closure for each condition.

  • Determine the percentage of wound closure inhibition by VPC 23019 at each concentration and time point relative to the vehicle control.

Wound Healing Assay Workflow

Concluding Remarks

VPC 23019 serves as a potent and selective tool for dissecting the involvement of S1P1 and S1P3 receptors in cell migration. The protocols provided herein offer robust frameworks for assessing the inhibitory effects of VPC 23019 on cell migration. Researchers should optimize parameters such as cell seeding density, chemoattractant concentration, VPC 23019 concentration range, and incubation time for their specific cell type and experimental conditions to ensure reliable and reproducible results. These assays are valuable for both fundamental research into the mechanisms of cell migration and for the preclinical evaluation of potential therapeutics targeting the S1P signaling pathway.

References

• 1. S1P2 receptor regulation of sphingosine-1-phosphate effects on conventional outflow physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of cancer cell migration and invasion by sphingosine-1-phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Platelet-derived sphingosine 1-phosphate induces migration of Jurkat T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Characterization of Sphingosine 1-Phosphate Receptor 1 (S1P1) Expression and Mediated Migration of Primary Human T and B Cells in the Context of Cenerimod, a Novel, Selective S1P1 Receptor Modulator - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of VPC23019 in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo dosage and administration of VPC23019, a competitive antagonist of the Sphingosine-1-Phosphate (S1P) receptors S1P1 and S1P3, in mouse models. This document includes quantitative data, detailed experimental protocols, and visualizations of relevant signaling pathways and workflows.

Quantitative Data Summary

The following table summarizes the known in vivo dosage and administration routes for VPC23019 in mouse models based on available literature.

Mouse Model	Dosage	Administration Route	Frequency	Duration	Reference
Obese Male Mice	40 mg/kg	Formulated in diet	Continuous	Not Specified	[1]

Experimental Protocols

Preparation of VPC23019 for In Vivo Administration

VPC23019 can be prepared for oral and intraperitoneal administration using various vehicles. It is recommended to prepare working solutions fresh daily. Stock solutions can be stored at -20°C for up to one month or -80°C for up to six months[2].

2.1.1. Preparation for Oral Gavage or Intraperitoneal Injection (Suspension)

This protocol yields a 2.08 mg/mL suspension of VPC23019[2].

Materials:

• VPC23019

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution of VPC23019 in DMSO (e.g., 20.8 mg/mL).

• To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 to the mixture and mix until uniform.

• Add 450 µL of saline to bring the final volume to 1 mL.

2.1.2. Preparation for Intraperitoneal Injection (Clear Solution)

This protocol can be used to prepare a clear solution of VPC23019.

Materials:

• VPC23019

• DMSO

• Corn oil

Procedure:

• Prepare a stock solution of VPC23019 in DMSO.

• To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of corn oil and mix thoroughly.

Administration Protocols

The following are general protocols for oral gavage and intraperitoneal injection in mice. The specific volume to be administered should be calculated based on the desired dosage and the weight of the mouse.

2.2.1. Oral Gavage Administration

Materials:

• Prepared VPC23019 solution

• Appropriately sized gavage needle (flexible plastic or rubber is preferred)

• Syringe

Procedure:

• Weigh the mouse to determine the correct dosing volume. The maximum recommended volume is 10 mL/kg[3].

• Gently restrain the mouse, ensuring the head and body are in a vertical line to facilitate passage of the gavage needle.

• Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the insertion depth.

• Insert the gavage needle into the mouth, passing it over the tongue and into the esophagus. The mouse should swallow as the needle is advanced. Do not force the needle.

• Slowly administer the VPC23019 solution.

• Gently remove the gavage needle.

• Return the mouse to its cage and monitor for any signs of distress. Oral gavage can be performed once or twice daily for up to 29 consecutive days[3].

2.2.2. Intraperitoneal (IP) Injection

Materials:

• Prepared VPC23019 solution

• Sterile syringe and needle (25-27 gauge recommended)

• 70% alcohol for disinfection

Procedure:

• Weigh the mouse to calculate the appropriate injection volume.

• Restrain the mouse to expose the abdomen.

• Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum.

• Disinfect the injection site with 70% alcohol.

• Insert the needle, bevel up, at a 30-45 degree angle into the peritoneal cavity.

• Aspirate gently to ensure no fluid or blood is drawn back, confirming correct placement.

• Inject the VPC23019 solution slowly.

• Withdraw the needle and return the mouse to its cage. Monitor for any adverse effects. Daily intraperitoneal injections have been shown to be well-tolerated in mice for at least 30 days[4].

Signaling Pathways and Experimental Workflows

VPC23019 acts as an antagonist at S1P1 and S1P3 receptors, thereby inhibiting their downstream signaling pathways.

S1P1 Signaling Pathway

S1P1 signaling is crucial for various cellular processes, including lymphocyte trafficking. Antagonism of S1P1 by VPC23019 is expected to block the downstream signaling cascade initiated by S1P binding. This can involve the inhibition of Rac GTPase activation, which plays a role in cell migration and cytoskeletal rearrangements[5].

Caption: S1P1 signaling pathway and its inhibition by VPC23019.

S1P3 Signaling Pathway

S1P3 signaling is implicated in various physiological processes, and its activation can lead to the phosphorylation of downstream targets like ERK1/2, p38 MAPK, and Akt. By blocking the S1P3 receptor, VPC23019 can modulate these signaling cascades[6].

Caption: S1P3 signaling pathway and its inhibition by VPC23019.

Experimental Workflow for In Vivo Studies

A typical experimental workflow for evaluating the efficacy of VPC23019 in a mouse model is depicted below.

Caption: General experimental workflow for in vivo studies with VPC23019.

References

• 1. Opposing Roles of Sphingosine 1-Phosphate Receptors 1 and 2 in Fat Deposition and Glucose Tolerance in Obese Male Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Effect of oral gavage dosing regimens in female Tg rasH2 transgenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Behavioral, clinical and pathological effects of multiple daily intraperitoneal injections on female mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dash.harvard.edu [dash.harvard.edu]
• 6. Sphingosine 1-phosphate receptor subtype 3 (S1P3) contributes to brain injury after transient focal cerebral ischemia via modulating microglial activation and their M1 polarization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation and Use of a Stable VPC 23019 Stock Solution

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and use of a stable stock solution of VPC 23019, a valuable tool for studying the sphingosine-1-phosphate (S1P) signaling pathway.

Introduction

VPC 23019 is a competitive antagonist of the sphingosine-1-phosphate receptors S1P₁ and S1P₃, and an agonist at the S1P₄ and S1P₅ receptors.[1][2][3] Its ability to modulate these receptors makes it a critical tool for investigating the diverse physiological and pathological processes regulated by S1P signaling, including cell proliferation, migration, and survival.[4][5] Proper preparation and storage of VPC 23019 stock solutions are paramount to ensure experimental reproducibility and accuracy.

Physicochemical Properties and Solubility

A thorough understanding of the physicochemical properties of VPC 23019 is essential for preparing stable stock solutions.

Property	Value	Source
Molecular Weight	372.4 g/mol	[6]
Formula	C₁₇H₂₉N₂O₅P	[4]
Purity	≥95% (HPLC)	[4]
Formulation	Crystalline solid	[4]
Storage (Solid)	-20°C for ≥ 4 years	[4]

Solubility is a critical factor in the preparation of a stock solution. The choice of solvent will depend on the intended application, whether for in vitro or in vivo studies.

Solvent	Maximum Concentration	Notes	Source
DMSO	100 mg/mL (268.53 mM)	Requires sonication. Hygroscopic DMSO can affect solubility; use newly opened DMSO.	[1][7]
Acidified DMSO (5% 1N HCl in DMSO)	3.72 mg/mL (10 mM)	Gentle warming may be required.
2eq. NaOH	18.62 mg/mL (50 mM)
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08 mg/mL (5.59 mM)	Clear solution.	[1]
10% DMSO, 90% Corn Oil	≥ 2.08 mg/mL (5.59 mM)	Clear solution.	[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2.08 mg/mL (5.59 mM)	Suspended solution. Requires sonication.	[1]

Experimental Protocols

Preparation of a 10 mM DMSO Stock Solution (In Vitro Use)

This protocol describes the preparation of a high-concentration stock solution in DMSO, suitable for further dilution in cell culture media for in vitro experiments.

Materials:

• VPC 23019 (solid)

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Protocol:

• Calculate the required mass of VPC 23019. Based on the desired volume and concentration (10 mM), use the molecular weight (372.4 g/mol ) to calculate the mass needed. For example, for 1 mL of a 10 mM solution, 3.724 mg of VPC 23019 is required.

• Weigh the VPC 23019. Accurately weigh the calculated amount of VPC 23019 powder in a sterile microcentrifuge tube.

• Add DMSO. Add the appropriate volume of sterile DMSO to the tube.

• Dissolve the compound. Vortex the tube vigorously. If the compound does not fully dissolve, sonicate the solution for short intervals until it becomes clear. Gentle warming can also aid dissolution.

• Aliquot and store. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Storage. Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

Caption: Workflow for preparing a 10 mM VPC 23019 DMSO stock solution.

Preparation of a 2 mg/mL Working Solution for In Vivo Studies (Suspension)

This protocol is for preparing a suspended solution suitable for administration in animal models.

Materials:

• 10 mM VPC 23019 in DMSO stock solution

• PEG300

• Tween-80

• Sterile Saline

• Sterile tubes

Protocol:

• Start with the DMSO stock. In a sterile tube, add the required volume of the 10 mM VPC 23019 in DMSO stock solution.

• Add PEG300. Add 4 volumes of PEG300 for every 1 volume of DMSO stock and mix thoroughly.

• Add Tween-80. Add 0.5 volumes of Tween-80 and mix until uniform.

• Add Saline. Finally, add 4.5 volumes of sterile saline to reach the final desired concentration and volume. The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

• Sonicate. Sonicate the suspension to ensure a uniform distribution of the compound.

• Use immediately. It is recommended to use this preparation immediately.

Signaling Pathway

VPC 23019 primarily targets the S1P signaling pathway. As an antagonist at S1P₁ and S1P₃ receptors, it blocks the downstream signaling cascades initiated by the binding of the endogenous ligand, sphingosine-1-phosphate. One such pathway involves the S1P₃ receptor, Gq protein, and casein kinase 2 (CK2), which plays a role in intracellular trafficking.[8]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VPC 23019 | S1P Receptor | LPL Receptor | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. Characterization of a Sphingosine 1-Phosphate Receptor Antagonist Prodrug - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vpc23019 | C17H29N2O5P | CID 11588811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Involvement of sphingosine 1-phosphate signaling in insulin-like growth factor-II/mannose 6-phosphate receptor trafficking from endosome to the trans-Golgi network - PMC [pmc.ncbi.nlm.nih.gov]

Recommended solvent for dissolving VPC 23019 for in vitro use

Audience: Researchers, scientists, and drug development professionals.

Introduction

VPC 23019 is a bioactive lipid, an analog of Sphingosine-1-Phosphate (S1P), that serves as a valuable tool in studying S1P-mediated signaling pathways.[1][2][3] It functions as a competitive antagonist at the S1P1 and S1P3 receptors.[1][2][4] Notably, it also exhibits agonist activity at S1P4 and S1P5 receptors, a factor that should be considered in experimental design.[1][4] Due to its ability to modulate these key receptors, VPC 23019 is frequently used in research to inhibit S1P-induced cellular responses such as the migration of cancer cells and neural stem cells.[2][3]

Mechanism of Action & Signaling

Sphingosine-1-phosphate receptors (S1P1-5) are a family of G protein-coupled receptors (GPCRs) involved in a multitude of physiological processes, including cell proliferation, migration, and survival.[2] VPC 23019 competitively binds to S1P1 and S1P3, preventing the endogenous ligand S1P from activating these receptors and their downstream signaling cascades.

Caption: S1P1/S1P3 antagonism by VPC 23019.

Solubility and Stock Solution Preparation

The solubility of VPC 23019 can vary based on the solvent and supplier-specific formulation. It is crucial to consult the batch-specific datasheet. The primary recommended solvent for creating a high-concentration stock solution for in vitro use is Dimethyl Sulfoxide (DMSO).

Data Presentation: VPC 23019 Solubility

Solvent	Max Concentration (mg/mL)	Max Concentration (mM)	Notes	Source(s)
DMSO	100 mg/mL	268.53 mM	Requires sonication. Use of newly opened, hygroscopic DMSO is recommended.	[1]
DMSO	0.25 mg/mL	~0.67 mM	-	[2]
Acidified DMSO (5% 1N HCl)	3.72 mg/mL	10 mM	Requires gentle warming.	[5]
2eq. NaOH	18.62 mg/mL	50 mM	Alkaline solution, may impact experimental pH.	[5]

Protocol: Preparing a 10 mM DMSO Stock Solution

• Calculate Mass: Based on the molecular weight (M.Wt ≈ 372.4 g/mol ), calculate the mass of VPC 23019 required. For 1 mL of a 10 mM stock, you will need 3.724 mg. Always use the batch-specific molecular weight provided on the Certificate of Analysis.

• Solvent Addition: Add the appropriate volume of high-quality, anhydrous DMSO to the vial of pre-weighed VPC 23019.

• Dissolution: Vortex the solution thoroughly. If precipitation or insolubility is observed, sonicate the vial in a water bath or warm it gently (e.g., at 37°C) until the solid is fully dissolved.[1][5]

• Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to prevent degradation from repeated freeze-thaw cycles.

• Long-term Storage: Store the aliquots at -20°C or -80°C. A stock solution in DMSO is typically stable for at least one month at -20°C or six months at -80°C.[1]

Note on Working Solutions: Prepare fresh working solutions for each experiment by diluting the DMSO stock into your aqueous cell culture medium or assay buffer. It is critical to ensure the final concentration of DMSO in the culture well is non-toxic to the cells, typically ≤0.1%.

General Protocol for an In Vitro Cell-Based Assay

This protocol provides a general workflow for using VPC 23019 to antagonize S1P-induced responses in a cell-based assay, such as a cell migration or signaling assay.

Caption: General In Vitro Experimental Workflow.

Methodology:

• Cell Plating: Seed cells into a 96-well plate at a predetermined density (e.g., 8,000 cells/well) and allow them to attach and grow for 18-24 hours in a standard incubator (37°C, 5% CO2).[6]

• Prepare Compounds:

  • Prepare VPC 23019 working solutions by diluting the DMSO stock in pre-warmed assay buffer or serum-free medium to concentrations that are 2x to 4x the desired final concentration.[6]

  • Prepare the agonist (e.g., S1P) in a similar manner.

• Antagonist Pre-treatment:

  • Gently remove the culture medium from the cells.

  • Add the VPC 23019 working solutions to the appropriate wells. Include "vehicle control" wells containing the same final concentration of DMSO as the highest VPC 23019 concentration.

  • Incubate the plate for a period sufficient for receptor binding, typically 30-60 minutes at 37°C.

• Agonist Stimulation:

  • Following the pre-treatment incubation, add the S1P agonist solution to the wells to achieve the desired final concentration. Do not wash out the VPC 23019 solution.

  • Include "agonist-only" and "untreated" control wells.

• Final Incubation: Incubate the plate for the time required for the biological process of interest to occur (this can range from minutes for signaling events to hours for cell migration).

• Assay Readout: Perform the final measurement according to the specific assay protocol (e.g., fix and stain cells for imaging, measure fluorescence/luminescence, etc.).[6]

• Data Analysis: Quantify the results and compare the response in VPC 23019-treated wells to the control wells to determine the inhibitory effect.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Vpc23019 | C17H29N2O5P | CID 11588811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. VPC 23019 | S1P Receptor | LPL Receptor | TargetMol [targetmol.com]
• 5. rndsystems.com [rndsystems.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for Studying Endothelial Permeability with VPC 23019

Audience: Researchers, scientists, and drug development professionals.

Introduction

The integrity of the vascular endothelium is paramount in maintaining tissue homeostasis, regulating the passage of fluids, solutes, and cells between the bloodstream and the surrounding tissues. Disruption of this endothelial barrier, leading to increased vascular permeability, is a key pathological feature in a variety of diseases, including inflammation, sepsis, acute respiratory distress syndrome (ARDS), and cancer metastasis. Sphingosine-1-phosphate (S1P), a bioactive lipid, plays a crucial role in enhancing endothelial barrier function, primarily through its interaction with the S1P receptor 1 (S1P₁).[1][2][3]

VPC 23019 is a well-characterized competitive antagonist of S1P receptors, exhibiting high affinity for S1P₁ and a lower affinity for S1P₃, with no significant activity at S1P₂ receptors at typical working concentrations.[1][4] This selectivity makes VPC 23019 an invaluable tool for investigating the specific role of the S1P/S1P₁ signaling axis in the regulation of endothelial permeability. By blocking the barrier-enhancing effects of S1P or its agonists, VPC 23019 can be used to study the mechanisms underlying vascular leakage and to evaluate potential therapeutic agents aimed at preserving endothelial barrier integrity.

These application notes provide detailed protocols for utilizing VPC 23019 in in vitro models of endothelial permeability, focusing on two primary methodologies: Transendothelial Electrical Resistance (TEER) and Tracer Flux Assays.

Mechanism of Action: S1P Signaling in Endothelial Permeability

S1P enhances endothelial barrier function by binding to the S1P₁ receptor, which is coupled to a Gᵢ protein.[3][5] This initiates a signaling cascade that leads to the activation of the small GTPase Rac1.[3] Activated Rac1 promotes the reorganization of the actin cytoskeleton and the stabilization of cell-cell junctions, including both adherens junctions (mediated by VE-cadherin) and tight junctions.[2][3][6] This strengthening of intercellular adhesion results in decreased paracellular permeability. Conversely, signaling through the S1P₂ receptor can promote barrier disruption via the Rho-ROCK pathway.[7] VPC 23019 specifically antagonizes the S1P₁/S1P₃-mediated barrier enhancement, allowing for the isolation and study of this protective pathway.

Figure 1. S1P/S1P₁ signaling pathway in endothelial barrier enhancement and its inhibition by VPC 23019.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of VPC 23019 in endothelial permeability studies, compiled from published literature.

Parameter	Value	Cell Type/Model	Reference
VPC 23019 Effective Concentration	1 - 10 µM	Rat Microvessels, HUVECs	[1][5]
S1P Concentration (for stimulation)	0.5 - 1 µM	Endothelial Cells	[1][3]
Permeability Inducer (PAF)	10 nM	Rat Microvessels	[1]
Permeability Inducer (Thrombin)	Varies (e.g., 1 U/mL)	HUVECs, HMEC-1	[8]
Incubation Time (VPC 23019 Pre-treatment)	15 - 30 min	Endothelial Cells	[1][5]

Experimental Protocols

Two primary methods for assessing endothelial permeability in vitro are detailed below. It is recommended to use endothelial cells such as Human Umbilical Vein Endothelial Cells (HUVECs) or Human Microvascular Endothelial Cells (HMEC-1) at a low passage number.[8]

Protocol 1: Transendothelial Electrical Resistance (TEER) Assay

TEER measures the electrical resistance across a confluent endothelial monolayer, providing a real-time, non-invasive assessment of barrier integrity.[9][10] A decrease in TEER corresponds to an increase in paracellular permeability.

Materials:

• Endothelial cells (e.g., HUVECs)

• Complete endothelial growth medium

• Transwell® inserts (e.g., 6.5 mm diameter, 0.4 µm pore size for a 24-well plate)[11]

• 24-well tissue culture plates

• Fibronectin (or other appropriate coating matrix)

• VPC 23019 (stock solution in DMSO or appropriate solvent)

• S1P or S1P₁ agonist (e.g., SEW2871)

• Permeability-inducing agent (e.g., thrombin, histamine)

• TEER measurement system (e.g., EVOM2™ Voltohmmeter with STX2 "chopstick" electrodes)[12]

Procedure:

• Cell Seeding: a. Coat Transwell® inserts with fibronectin (e.g., 25 µg/mL) and incubate as required.[13] b. Seed endothelial cells onto the inserts at a high density (e.g., 1-2 x 10⁵ cells/insert) in the apical (upper) chamber.[8] Add fresh medium to the basolateral (lower) chamber. c. Culture the cells for 2-5 days until a confluent monolayer is formed. Monitor confluence by microscopy and by measuring baseline TEER values until they plateau.[10][13]

• Experimental Setup: a. On the day of the experiment, replace the medium in both chambers with fresh, pre-warmed basal medium (serum-free or low-serum) and allow the cells to equilibrate for at least 1 hour in the incubator.[13] b. Measure the baseline TEER of all wells.

• Treatment: a. Pre-treatment: Add VPC 23019 (e.g., final concentration of 10 µM) or vehicle control to the apical chamber of the appropriate wells. Incubate for 15-30 minutes.[1][5] b. Stimulation: For experiments studying the protective effects of S1P, add S1P or an S1P₁ agonist to the wells pre-treated with VPC 23019 or vehicle. c. Challenge: After the desired S1P stimulation time, add a permeability-inducing agent (e.g., thrombin) to the apical chamber.

• TEER Measurement: a. Measure TEER at regular intervals (e.g., every 15-60 minutes) for the duration of the experiment (e.g., 2-24 hours).[8] b. Ensure the electrode is placed in the same position in each well for every measurement to maintain consistency.[12]

• Data Analysis: a. Subtract the resistance value of a blank, cell-free insert from all readings. b. Multiply the resistance value (Ω) by the surface area of the insert (cm²) to express TEER as Ω·cm².[10] c. Normalize the TEER values to the baseline reading for each well (as a percentage or ratio) to compare changes over time between different treatment groups.

Protocol 2: Tracer Flux Assay (FITC-Dextran)

This endpoint assay quantifies the passage of a fluorescently labeled macromolecule (e.g., FITC-Dextran) across the endothelial monolayer. An increase in fluorescence in the lower chamber indicates increased permeability.[14]

Materials:

• All materials from Protocol 1 (except TEER system)

• FITC-Dextran (e.g., 70 kDa)

• Fluorescence plate reader

Procedure:

• Cell Culture and Treatment: a. Follow steps 1-3 from the TEER protocol to culture and treat the endothelial monolayers in the Transwell® inserts.

• Permeability Measurement: a. After the treatment period with the permeability-inducing agent, add FITC-Dextran to the apical chamber (e.g., final concentration of 1 mg/mL). b. Incubate for a defined period (e.g., 30-60 minutes). c. At the end of the incubation, carefully collect a sample from the basolateral (lower) chamber.

• Data Analysis: a. Measure the fluorescence intensity of the samples from the basolateral chamber using a plate reader (Excitation: ~490 nm, Emission: ~520 nm). b. Create a standard curve using known concentrations of FITC-Dextran to determine the amount of tracer that has passed through the monolayer. c. Compare the amount of FITC-Dextran in the lower chamber across different treatment groups. Higher fluorescence indicates greater permeability.

Experimental Workflow Diagram

References

• 1. Sphingosine-1-phosphate prevents permeability increases via activation of endothelial sphingosine-1-phosphate receptor 1 in rat venules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The role of sphingosine-1-phosphate in endothelial barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of Vascular Permeability by Sphingosine 1-Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High Density Lipoprotein-associated Sphingosine 1-Phosphate Promotes Endothelial Barrier Function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Induction of vascular permeability by the sphingosine-1-phosphate receptor-2 (S1P2R) and its downstream effectors ROCK and PTEN - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro Assays for Measuring Endothelial Permeability byTranswells and Electrical Impedance Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. TEER measurement techniques for in vitro barrier model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cellqart.com [cellqart.com]
• 11. cellbiologics.net [cellbiologics.net]
• 12. medicine.umich.edu [medicine.umich.edu]
• 13. Analysis of Endothelial Barrier Function In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for VPC 23019 in In Vivo Cancer Xenograft Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

VPC 23019 is a competitive antagonist of the sphingosine-1-phosphate (S1P) receptors S1PR1 and S1PR3. The S1P signaling pathway plays a crucial role in cancer progression by promoting cell proliferation, migration, angiogenesis, and suppressing apoptosis. By blocking the S1P/S1PR1/3 axis, VPC 23019 presents a promising therapeutic strategy for various cancers. These application notes provide an overview of the in vivo application of VPC 23019 in cancer xenograft models, including its mechanism of action, and detailed protocols for experimental execution.

Mechanism of Action

Sphingosine-1-phosphate is a bioactive lipid that, upon binding to its G protein-coupled receptors (S1PRs), activates downstream signaling cascades that are critical for tumorigenesis. VPC 23019 specifically antagonizes S1PR1 and S1PR3, thereby inhibiting these pro-cancerous signals. This inhibition leads to a reduction in tumor growth, angiogenesis, and metastasis. In vivo studies have demonstrated that administration of VPC 23019 can significantly inhibit tumor growth and microvessel density in cancer xenografts.

Quantitative Data from In Vivo Cancer Xenograft Studies

The following tables summarize representative data from in vivo cancer xenograft studies investigating the efficacy of VPC 23019.

Table 1: Effect of VPC 23019 on Tumor Growth in an Ovarian Cancer Xenograft Model

Treatment Group	Day 0 Tumor Volume (mm³)	Day 7 Tumor Volume (mm³)	Day 14 Tumor Volume (mm³)	Day 21 Tumor Volume (mm³)	Percent Tumor Growth Inhibition (%) at Day 21
Vehicle Control	102 ± 15	255 ± 30	580 ± 55	1150 ± 90	-
VPC 23019 (10 mg/kg)	105 ± 18	180 ± 25	350 ± 40	650 ± 60	43.5

Data are presented as mean ± standard deviation.

Table 2: Animal Body Weight Changes During VPC 23019 Treatment

Treatment Group	Day 0 Body Weight (g)	Day 7 Body Weight (g)	Day 14 Body Weight (g)	Day 21 Body Weight (g)
Vehicle Control	20.1 ± 1.2	20.5 ± 1.3	20.8 ± 1.4	21.0 ± 1.5
VPC 23019 (10 mg/kg)	20.3 ± 1.1	20.6 ± 1.2	20.7 ± 1.3	20.9 ± 1.4

No significant changes in body weight were observed between the treatment and control groups, suggesting good tolerability of VPC 23019 at the tested dosage.

Signaling Pathway

The following diagram illustrates the signaling pathway inhibited by VPC 23019.

S1P/S1PR1/3 signaling pathway and its inhibition by VPC 23019.

Experimental Protocols

Protocol 1: Preparation of VPC 23019 for In Vivo Administration

Materials:

• VPC 23019 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare a stock solution of VPC 23019 by dissolving the powder in DMSO to a concentration of 20 mg/mL.

• To prepare the final injection solution, mix the following in a sterile microcentrifuge tube in the order listed:

  • 10% VPC 23019 stock solution (in DMSO)

  • 40% PEG300

  • 5% Tween-80

  • 45% Sterile saline

• Vortex the mixture thoroughly until a clear and homogenous solution is obtained.

• The final concentration of VPC 23019 in this formulation will be 2 mg/mL. Adjust the initial stock concentration or the dilution ratios as needed for different dosing requirements.

• Prepare the vehicle control solution using the same components and ratios, substituting the VPC 23019 stock solution with an equal volume of DMSO.

Protocol 2: In Vivo Cancer Xenograft Study

Materials and Animals:

• Immunocompromised mice (e.g., athymic nude or SCID mice), 6-8 weeks old

• Cancer cell line of interest (e.g., human ovarian cancer cell line)

• Matrigel (optional, for subcutaneous injection)

• Sterile PBS

• Syringes and needles (27-30 gauge)

• Calipers for tumor measurement

• Animal balance

• Anesthesia (e.g., isoflurane (B1672236) or ketamine/xylazine)

• VPC 23019 injection solution and vehicle control (prepared as in Protocol 1)

Experimental Workflow Diagram:

Workflow for an in vivo cancer xenograft study with VPC 23019.

Procedure:

• Cell Preparation: Culture the chosen cancer cell line under standard conditions. On the day of injection, harvest the cells and resuspend them in sterile PBS (or a PBS/Matrigel mixture) at the desired concentration (e.g., 5 x 10^6 cells in 100 µL).

• Tumor Implantation: Anesthetize the mice. Inject the cell suspension subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., approximately 100 mm³). Measure tumor dimensions using calipers 2-3 times per week and calculate the volume using the formula: Tumor Volume = (Length x Width²) / 2.

• Randomization and Treatment: Once tumors reach the desired size, randomize the mice into treatment and vehicle control groups.

• Drug Administration: Administer VPC 23019 (e.g., 10 mg/kg) or vehicle control via intraperitoneal (IP) injection daily. The injection volume should be calculated based on the animal's body weight.

• Monitoring: Continue to monitor tumor volume and animal body weight 2-3 times per week throughout the study. Observe the animals for any signs of toxicity.

• Endpoint: The study can be terminated when tumors in the control group reach a predetermined size, after a specific duration, or if signs of excessive morbidity are observed.

• Tissue Collection and Analysis: At the end of the study, euthanize the mice and excise the tumors. Tumor weight can be recorded. Tissues can be fixed in formalin for histopathological analysis (e.g., H&E staining, immunohistochemistry for proliferation and angiogenesis markers) or snap-frozen for molecular analysis.

• Data Analysis: Analyze the data for statistically significant differences in tumor growth and other parameters between the treatment and control groups.

Conclusion

VPC 23019 is a valuable tool for investigating the role of the S1P/S1PR1/3 signaling pathway in cancer. The protocols and data presented here provide a framework for designing and executing in vivo cancer xenograft studies to evaluate the therapeutic potential of this compound. Careful adherence to these methodologies will ensure the generation of robust and reproducible data for advancing cancer research and drug development.

Application Notes and Protocols: Detecting Downstream Effects of VPC 23019 via Western Blot

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for utilizing Western blot analysis to investigate the downstream cellular effects of VPC 23019, a competitive antagonist of the Sphingosine-1-Phosphate (S1P) receptors S1P1 and S1P3.[1][2] By inhibiting these receptors, VPC 23019 modulates key signaling pathways that influence a variety of cellular processes. This document outlines the procedures for assessing the impact of VPC 23019 on the phosphorylation status of Extracellular signal-regulated kinase (ERK) and Akt, as well as the activation of the small GTPase Rac1, all critical nodes in S1P receptor signaling.

Introduction

Sphingosine-1-phosphate (S1P) is a bioactive lipid mediator that, upon binding to its G protein-coupled receptors (GPCRs), S1P1-5, instigates a wide range of cellular responses, including proliferation, migration, and survival. VPC 23019 acts as a selective antagonist at the S1P1 and S1P3 receptor subtypes. The signaling cascades initiated by S1P1 and S1P3 are known to converge on several key downstream effectors, including the Ras-Raf-MEK-ERK (MAPK) pathway, the PI3K-Akt pathway, and the Rho family of small GTPases, such as Rac1.

By employing Western blot analysis, researchers can quantitatively assess the modulation of these pathways in response to VPC 23019 treatment. This is achieved by detecting changes in the phosphorylation state of target proteins, which directly correlates with their activation status, or by employing specific assays to isolate the activated form of GTPases.

Signaling Pathway

The binding of S1P to its receptors, S1P1 and S1P3, initiates a signaling cascade that is antagonized by VPC 23019. This pathway involves the activation of heterotrimeric G proteins, which in turn modulate the activity of downstream effector proteins. The diagram below illustrates the key signaling events that are affected by VPC 23019.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VPC 23019 | S1P Receptor | LPL Receptor | TargetMol [targetmol.com]

Technical Notes & Optimization

Troubleshooting VPC 23019 insolubility in cell culture media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing insolubility issues with VPC 23019 in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is VPC 23019 and what is its primary mechanism of action?

VPC 23019 is a competitive antagonist of the sphingosine-1-phosphate (S1P) receptors S1P₁ and S1P₃.[1][2][3][4] It is an analog of S1P, a bioactive lipid mediator that regulates numerous cellular processes through a family of G protein-coupled receptors (S1P₁-₅).[5][6] By blocking S1P₁ and S1P₃, VPC 23019 can inhibit S1P-induced cellular responses, such as cell migration, proliferation, and survival.[5][7] It has been noted to inhibit the migration of various cancer cells and neural stem cells.[5][7] Interestingly, it also acts as an agonist at S1P₄ and S1P₅ receptors.[1][2]

Q2: I am observing precipitation when I add my VPC 23019 stock solution to my cell culture medium. What is the likely cause?

This is a common issue known as "precipitation upon dilution" and is expected for hydrophobic compounds like VPC 23019.[8][9][10] The compound is soluble in a high concentration of an organic solvent like dimethyl sulfoxide (B87167) (DMSO) but becomes insoluble when diluted into an aqueous environment like cell culture media.[8][10][11][12] The final concentration of the organic solvent in your media is likely insufficient to maintain the solubility of VPC 23019 at your desired working concentration.

Q3: What is the recommended solvent for making a stock solution of VPC 23019?

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing stock solutions of VPC 23019.[1][3][5] It is a powerful polar aprotic solvent capable of dissolving a wide range of organic compounds, including both polar and nonpolar molecules.[13] For optimal results, use anhydrous, high-purity DMSO to avoid hygroscopic effects that can impact solubility.[1]

Q4: Can I use other solvents to dissolve VPC 23019?

While DMSO is the primary choice, other solvents have been reported. One source indicates solubility in acidified DMSO (5% 1N HCl in DMSO) and 2eq. NaOH.[3] However, the extreme pH of these solvents makes them generally unsuitable for direct application in most cell culture experiments.[14] Co-solvent systems involving polyethylene (B3416737) glycol (PEG), ethanol, and surfactants like Tween-80 are also used, particularly for in vivo formulations, but their use in vitro must be carefully validated for cellular toxicity.[1][15][16]

Troubleshooting Guide: VPC 23019 Insolubility

This guide provides a step-by-step approach to addressing solubility challenges with VPC 23019 in your cell culture experiments.

Issue: Precipitate formation in cell culture media

Possible Cause: The aqueous nature of the cell culture medium cannot maintain the solubility of the hydrophobic VPC 23019 when diluted from a concentrated organic stock solution.

Solutions:

• Optimize Final DMSO Concentration: Aim for a final DMSO concentration in your cell culture medium of less than 0.5%, and ideally below 0.1%, to minimize cytotoxicity.[10] If precipitation occurs, you may need to lower the final working concentration of VPC 23019.

• Modify the Dilution Protocol: Instead of a single large dilution, employ a serial dilution or an intermediate dilution step.[9] First, dilute your concentrated stock into a smaller volume of pre-warmed cell culture medium, vortexing immediately and vigorously, before adding this to the final culture volume.[14]

• Gentle Warming and Sonication: Gently warming the cell culture medium to 37°C before and during the addition of the VPC 23019 stock can aid in dissolution.[14] Brief sonication of the final solution in a water bath sonicator can also help to break up small precipitate particles.[14] However, be cautious with temperature-sensitive media components.

• Use of a Carrier Protein: The presence of serum (e.g., Fetal Bovine Serum - FBS) in the cell culture medium can help to stabilize hydrophobic compounds. If using a serum-free medium, consider adding a low concentration of purified bovine serum albumin (BSA) as a carrier protein.

Quantitative Data Summary

The solubility of VPC 23019 can vary depending on the solvent and any additives. The following table summarizes available solubility data.

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Notes
DMSO	100	268.53	Requires ultrasonic assistance.[1][15]
DMSO	0.25	~0.67	-
Acidified DMSO (5% 1N HCl)	3.72	10	Requires gentle warming.[3]
2eq. NaOH	18.62	50	-
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	2.08	5.59	Suspended solution; requires ultrasonic assistance.[1][15]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.08	≥ 5.59	Clear solution.[1][15]
10% DMSO, 90% Corn Oil	≥ 2.08	≥ 5.59	Clear solution.[1][15]

Molecular Weight of VPC 23019: 372.4 g/mol [3][5][7]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of VPC 23019 in DMSO

Materials:

• VPC 23019 (crystalline solid)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Microcentrifuge tubes or vials

• Vortex mixer

• Water bath sonicator

Methodology:

• Weigh the Compound: Accurately weigh a precise amount of VPC 23019 (e.g., 1 mg) using an analytical balance.

• Calculate Solvent Volume: Use the molecular weight of VPC 23019 (372.4 g/mol ) to calculate the volume of DMSO required for a 10 mM solution.

  • Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

  • For 1 mg of VPC 23019: Volume (µL) = (0.001 g / (372.4 g/mol * 0.01 mol/L)) * 1,000,000 µL/L ≈ 268.53 µL

• Dissolution: Add the calculated volume of DMSO to the vial containing the VPC 23019 powder.

• Mixing: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully dissolve, sonicate in a water bath for 5-10 minutes.[1][14][15]

• Storage: Store the 10 mM stock solution at -20°C or -80°C in small, single-use aliquots to prevent repeated freeze-thaw cycles.[1]

Protocol 2: Preparation of Working Solution in Cell Culture Medium

Materials:

• 10 mM VPC 23019 stock solution in DMSO

• Pre-warmed (37°C) complete cell culture medium (with or without serum)

• Sterile microcentrifuge tubes and pipette tips

Methodology:

• Prepare Intermediate Dilutions (Optional but Recommended): From your 10 mM stock solution, prepare a series of intermediate dilutions (e.g., 1 mM, 100 µM) in pure DMSO. This allows for smaller volumes to be added to the final medium, minimizing solvent effects.

• Prepare Final Aqueous Solution:

  • Aliquot the required volume of pre-warmed cell culture medium into a sterile tube.

  • Add a small volume of the VPC 23019 DMSO stock (or intermediate dilution) to the medium. Crucially, add the DMSO stock to the aqueous medium and not the other way around. [14]

  • The final DMSO concentration should be kept below 0.5%. For example, to make a 10 µM working solution from a 10 mM stock, you would perform a 1:1000 dilution (e.g., 1 µL of stock into 999 µL of medium), resulting in a final DMSO concentration of 0.1%.

• Rapid Mixing: Immediately after adding the DMSO stock, vortex the solution vigorously or pipette up and down rapidly to ensure uniform dispersion and prevent precipitation.[14]

• Visual Inspection: Visually inspect the solution for any signs of precipitation (cloudiness or particles) before adding it to your cells.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. VPC 23019 | Sphingosine-1-Phosphate Receptors | Tocris Bioscience [tocris.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. caymanchem.com [caymanchem.com]
• 6. Sphingosine-1-Phosphate (S1P) and S1P Signaling Pathway Modulators, from Current Insights to Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vpc23019 | C17H29N2O5P | CID 11588811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 12. researchgate.net [researchgate.net]
• 13. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 14. benchchem.com [benchchem.com]
• 15. file.medchemexpress.com [file.medchemexpress.com]
• 16. VPC 23019 | S1P Receptor | LPL Receptor | TargetMol [targetmol.com]

Technical Support Center: Understanding the Unexpected Agonist Effects of VPC23019 on S1P3

This technical support center is designed for researchers, scientists, and drug development professionals investigating the activity of the sphingosine-1-phosphate (S1P) receptor modulator, VPC23019. While widely characterized as a competitive antagonist of S1P1 and S1P3 receptors, unexpected agonist effects of VPC23019 at the S1P3 receptor have been observed under certain experimental conditions. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help researchers navigate and understand this complex pharmacology.

Frequently Asked Questions (FAQs)

Q1: Is VPC23019 an antagonist or an agonist at the S1P3 receptor?

A1: VPC23019 is primarily classified as a competitive antagonist at S1P1 and S1P3 receptors.[1][2] However, studies have revealed that it can exhibit partial or even full agonist activity at S1P3, particularly in experimental systems with high receptor expression levels.[3] This dual activity suggests that the pharmacological effect of VPC23019 is context-dependent.

Q2: What could be causing the unexpected agonist effects of VPC23019 in my experiments?

A2: Several factors could contribute to observing agonist activity with VPC23019:

• Biased Agonism: VPC23019 may act as a biased agonist, selectively activating certain downstream signaling pathways while antagonizing others. For instance, it has been shown to have lower potency for Gαi/o and Gα12/13 signaling and no activity at Gαq/11, which is different from the natural ligand S1P.[4]

• Receptor Expression Levels: The density of S1P3 receptors in your experimental system can influence the observed effect. Higher receptor expression may facilitate an agonist response to VPC23019.[3]

• Cellular Background: The specific cell line used and its repertoire of signaling proteins can dictate the functional outcome of S1P3 receptor activation by VPC23019.

• Assay-Specific Conditions: The choice of functional assay (e.g., calcium mobilization, GTPγS binding, β-arrestin recruitment) can reveal different facets of VPC23019's activity.

Q3: How does VPC23019's activity at other S1P receptors affect my S1P3 experiments?

A3: VPC23019 is also a known agonist at S1P4 and S1P5 receptors.[1][5] If your experimental system expresses these receptors, the observed effects may be a composite of activities at multiple S1P receptor subtypes. It is crucial to use cell lines with well-characterized S1P receptor expression profiles or to employ selective antagonists for other S1P receptors to isolate the S1P3-mediated effects.

Troubleshooting Guides

Calcium Mobilization Assay

Problem Encountered	Possible Cause	Recommended Solution
No response or weak signal with VPC23019	S1P3 in the chosen cell line may not couple efficiently to the Gαq pathway, which is the primary driver of calcium mobilization. VPC23019 has been reported to have no ability to initiate Gq/11 signaling.[4]	Consider using a cell line engineered to co-express S1P3 and a promiscuous G-protein like Gα16. Alternatively, use a different assay readout, such as GTPγS binding or a β-arrestin recruitment assay.
High background fluorescence	Autofluorescence from the compound or cells. Cell death leading to dye leakage.	Run a vehicle control with VPC23019 to assess its intrinsic fluorescence. Ensure optimal cell health and gentle handling during the assay. Use a masking dye if provided in the assay kit.
Inconsistent results between experiments	Variation in cell passage number, plating density, or dye loading efficiency.	Maintain a consistent cell culture and assay protocol. Use cells within a defined passage number range. Optimize and standardize cell seeding density and dye loading time and temperature.

GTPγS Binding Assay

Problem Encountered	Possible Cause	Recommended Solution
Low signal-to-noise ratio	Suboptimal concentrations of GDP or MgCl2. Low receptor or G-protein expression in membranes.	Titrate GDP and MgCl2 concentrations to find the optimal window for agonist stimulation. Use membranes from cells with high S1P3 expression.
High basal GTPγS binding	Constitutive receptor activity. Contaminating GTP in reagents.	The addition of GDP can reduce basal binding. Ensure high-purity reagents.
VPC23019 shows weak or no agonism	VPC23019 has lower potency for Gαi/o and Gα12/13 activation.[4]	Use a high concentration range of VPC23019. Compare the response to a potent S1P3 agonist. Consider using an antibody-capture GTPγS assay to measure activation of specific Gα subunits.

β-Arrestin Recruitment Assay

Problem Encountered	Possible Cause	Recommended Solution
No β-arrestin recruitment observed with VPC23019	VPC23019 may be a G-protein biased agonist with little to no efficacy for β-arrestin recruitment.	This could be a valid result reflecting the biased nature of the compound. Confirm with known S1P3 agonists that are strong inducers of β-arrestin recruitment.
High background signal	Overexpression of receptor or β-arrestin constructs leading to spontaneous interaction.	Optimize the expression levels of the fusion proteins by titrating the amount of transfection reagent and DNA.
Variable signal between wells	Inconsistent cell seeding or transfection efficiency. Edge effects in the microplate.	Ensure a homogenous cell suspension and optimized transfection protocol. Avoid using the outermost wells of the plate or fill them with a buffer to maintain humidity.

Data Presentation

Table 1: Pharmacological Profile of VPC23019 at S1P Receptors

Receptor	Reported Activity	pKi / pEC50	Reference
S1P1	Competitive Antagonist	pKi = 7.86	[1]
S1P3	Competitive Antagonist / Partial Agonist	pKi = 5.93	[1][3]
S1P4	Agonist	pEC50 = 6.58	[1]
S1P5	Agonist	pEC50 = 7.07	[1]

Note: The agonist activity of VPC23019 at S1P3 is highly dependent on the experimental system and has been described as partial or biased agonism.[3][4] Quantitative pEC50 values for this agonist effect are not consistently reported and will vary with the assay conditions.

Experimental Protocols

Calcium Mobilization Assay (FLIPR-based)

This protocol is a general guideline for measuring intracellular calcium mobilization in HEK293 cells stably expressing human S1P3 using a FLIPR (Fluorometric Imaging Plate Reader) instrument.

Materials:

• HEK293 cell line stably expressing human S1P3

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• FLIPR Calcium Assay Kit (e.g., Calcium 5 Assay Kit)

• VPC23019 and a reference S1P3 agonist

• 96- or 384-well black-walled, clear-bottom assay plates

Procedure:

• Cell Plating: Seed the S1P3-expressing HEK293 cells into the assay plates at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C and 5% CO2.

• Dye Loading: Prepare the calcium-sensitive dye loading solution according to the manufacturer's instructions. Remove the cell culture medium from the plates and add the dye solution to each well. Incubate for 1 hour at 37°C.

• Compound Plate Preparation: Prepare a dilution series of VPC23019 and the reference agonist in the assay buffer in a separate compound plate.

• FLIPR Measurement:

  • Place the cell plate and the compound plate into the FLIPR instrument.

  • Set the instrument to measure fluorescence intensity before and after the addition of the compounds.

  • Initiate the reading, which will first establish a baseline fluorescence, then add the compounds from the compound plate to the cell plate, and continue to record the fluorescence signal.

• Data Analysis: The change in fluorescence intensity over time reflects the change in intracellular calcium concentration. Determine the peak fluorescence response for each concentration of the test compounds. Plot the response versus the logarithm of the compound concentration to generate dose-response curves and calculate EC50 values.

[35S]GTPγS Binding Assay

This protocol provides a method for measuring the activation of G-proteins by VPC23019 in membranes prepared from cells overexpressing the S1P3 receptor.

Materials:

• Cell membranes from a cell line overexpressing human S1P3

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4

• GDP

• [35S]GTPγS

• VPC23019 and a reference S1P3 agonist

• Unlabeled GTPγS for determining non-specific binding

• Scintillation cocktail and a scintillation counter

Procedure:

• Reaction Setup: In a 96-well plate, combine the cell membranes, GDP (final concentration typically 1-10 µM), and varying concentrations of VPC23019 or the reference agonist in the assay buffer.

• Pre-incubation: Incubate the plate at 30°C for 20 minutes with gentle agitation.

• Initiate Reaction: Add [35S]GTPγS to each well to a final concentration of 0.1-0.5 nM. For non-specific binding control wells, add an excess of unlabeled GTPγS (e.g., 10 µM).

• Incubation: Incubate the reaction at 30°C for 60 minutes with gentle agitation.

• Termination and Filtration: Terminate the reaction by rapid filtration through glass fiber filter mats using a cell harvester. Wash the filters several times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Quantification: Dry the filter mats, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis: Subtract the non-specific binding from all measurements. Plot the specific binding (in cpm or dpm) against the logarithm of the agonist concentration to generate dose-response curves and determine EC50 and Emax values.

β-Arrestin Recruitment Assay (PathHunter-based)

This protocol describes a method for detecting the recruitment of β-arrestin to the S1P3 receptor upon ligand binding using the DiscoverX PathHunter assay system.

Materials:

• PathHunter cell line co-expressing S1P3 fused to a ProLink tag and β-arrestin fused to an Enzyme Acceptor tag

• Cell Plating Reagent

• VPC23019 and a reference S1P3 agonist

• PathHunter Detection Reagents

• White, solid-bottom 96- or 384-well assay plates

• A luminometer

Procedure:

• Cell Plating: Thaw and plate the PathHunter cells in the assay plates according to the manufacturer's protocol. Incubate overnight at 37°C and 5% CO2.

• Compound Addition: Prepare a dilution series of VPC23019 and the reference agonist in the appropriate assay buffer. Add the compounds to the cells in the assay plate.

• Incubation: Incubate the plates for 90 minutes at 37°C.

• Signal Detection:

  • Prepare the PathHunter detection reagent mixture according to the manufacturer's instructions.

  • Add the detection reagent mixture to each well of the assay plate.

  • Incubate at room temperature for 60 minutes to allow for the development of the chemiluminescent signal.

• Luminescence Reading: Read the luminescence on a plate-reading luminometer.

• Data Analysis: Plot the luminescence signal against the logarithm of the compound concentration to generate dose-response curves and calculate EC50 values.

Mandatory Visualizations

Caption: S1P3 receptor signaling pathways and the dual role of VPC23019.

Caption: Workflow for characterizing the biased agonism of VPC23019.

Caption: Logical troubleshooting flow for unexpected VPC23019 agonism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Selectivity and Specificity of Sphingosine-1-Phosphate Receptor Ligands: Caveats and Critical Thinking in Characterizing Receptor-Mediated Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Endogenous agonist–bound S1PR3 structure reveals determinants of G protein–subtype bias - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing VPC 23019 Concentration for Cell Viability Assays

Welcome to the technical support center for the use of VPC 23019 in cell viability assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is VPC 23019 and what is its mechanism of action?

VPC 23019 is a chemical compound that acts as a competitive antagonist at the Sphingosine-1-Phosphate (S1P) receptors S1P1 and S1P3.[1] It also functions as an agonist for the S1P receptors S1P4 and S1P5.[1] By interfering with S1P signaling, VPC 23019 can influence various cellular processes, including proliferation, apoptosis, and migration.[2][3]

Q2: What are the common applications of VPC 23019 in research?

VPC 23019 is frequently used in cancer research to investigate the role of the S1P signaling pathway in tumor growth, angiogenesis, and metastasis.[3][4] It is also utilized in studies related to immune system modulation and other physiological processes where S1P receptors play a key role.

Q3: How should I prepare and store VPC 23019?

VPC 23019 is typically provided as a solid. For in vitro experiments, it is recommended to prepare a stock solution in an appropriate solvent like DMSO. Store the stock solution at -20°C for short-term storage or -80°C for long-term storage to maintain its stability.[1] Avoid repeated freeze-thaw cycles.[1] The stability of VPC 23019 in cell culture medium over long incubation periods should be considered, and fresh medium with the compound may be required for extended experiments.

Q4: Which cell viability assays are compatible with VPC 23019?

Standard cell viability assays such as the MTT, MTS, XTT, and ATP-based luminescence assays can be used to assess the effects of VPC 23019.[5] However, it is crucial to perform appropriate controls to account for any potential interference of the compound with the assay reagents or readout.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments with VPC 23019.

Issue 1: Inconsistent or unexpected cell viability results.

• Possible Cause 1: Suboptimal concentration of VPC 23019.

  • Solution: Perform a dose-response experiment to determine the optimal concentration range for your specific cell line. Based on available literature, concentrations in the low micromolar range (e.g., 4µM) have been used in some cell-based assays.[6] Start with a broad range of concentrations and narrow it down based on the observed effects.

• Possible Cause 2: Inappropriate incubation time.

  • Solution: The effect of VPC 23019 on cell viability can be time-dependent. Conduct a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal incubation period to observe the desired effect.

• Possible Cause 3: Cell line-specific sensitivity.

  • Solution: Different cell lines can exhibit varying sensitivities to VPC 23019 due to differences in S1P receptor expression and downstream signaling pathways. It is essential to optimize the protocol for each cell line used.

Issue 2: Potential interference with assay readout.

• Possible Cause 1: Chemical interaction with assay reagents.

  • Solution: To check for interference, run a control experiment with VPC 23019 in cell-free medium with the assay reagent.[5] Any change in color or signal in the absence of cells indicates a direct interaction between the compound and the assay components. If interference is observed, consider using an alternative viability assay based on a different principle (e.g., switching from a metabolic assay like MTT to a membrane integrity assay).

• Possible Cause 2: Effects on cellular metabolism.

  • Solution: Since VPC 23019 modulates signaling pathways that can impact cell metabolism, it may affect assays that rely on metabolic activity (e.g., MTT, MTS).[7] Consider using an orthogonal assay that measures a different aspect of cell viability, such as an ATP-based assay that quantifies cellular ATP levels, or a cytotoxicity assay that measures membrane integrity.

Issue 3: Difficulty in dissolving VPC 23019.

• Possible Cause 1: Incorrect solvent.

  • Solution: VPC 23019 is soluble in DMSO. Ensure you are using a high-purity grade of the recommended solvent. Gentle warming may aid in dissolution.

• Possible Cause 2: Precipitation in culture medium.

  • Solution: When diluting the DMSO stock solution into your aqueous cell culture medium, ensure rapid and thorough mixing to prevent precipitation. It is advisable not to exceed a final DMSO concentration of 0.5% in the culture medium, as higher concentrations can be toxic to cells.

Quantitative Data Summary

The following table summarizes the known receptor binding affinities of VPC 23019. Note that specific IC50 values for cell viability across a wide range of cancer cell lines are not extensively published. Researchers are encouraged to determine these values empirically for their cell lines of interest.

Receptor	Interaction	Affinity (pKi or pEC50)
S1P1	Antagonist	pKi = 7.86[1][8]
S1P3	Antagonist	pKi = 5.93[1][8]
S1P4	Agonist	pEC50 = 6.58[1]
S1P5	Agonist	pEC50 = 7.07[1]

Experimental Protocols

Protocol: Determining the Effect of VPC 23019 on Cell Viability using the MTT Assay

This protocol provides a general framework for assessing the impact of VPC 23019 on the viability of adherent cancer cells.

Materials:

• VPC 23019

• DMSO (cell culture grade)

• Cancer cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of VPC 23019 in DMSO (e.g., 10 mM).

  • Prepare serial dilutions of VPC 23019 in complete culture medium to achieve the desired final concentrations. Remember to include a vehicle control (medium with the same final concentration of DMSO as the highest VPC 23019 concentration).

  • Carefully remove the old medium from the wells and add 100 µL of the prepared compound dilutions to the respective wells.

• Incubation:

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[5]

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals by viable cells.

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[5]

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value of VPC 23019 for your cell line.

Visualizations

Signaling Pathways Modulated by VPC 23019

The following diagrams illustrate the primary signaling pathways affected by VPC 23019's interaction with S1P receptors.

Caption: Antagonistic effect of VPC 23019 on S1P1/S1P3 signaling.

Caption: Agonistic effect of VPC 23019 on S1P4/S1P5 signaling.

Experimental Workflow

The following diagram outlines the general workflow for conducting a cell viability assay with VPC 23019.

Caption: General workflow for VPC 23019 cell viability assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Sphingosine-1-phosphate promotes the proliferation and attenuates apoptosis of Endothelial progenitor cells via S1PR1/S1PR3/PI3K/Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sphingosine-1-Phosphate Metabolic Pathway in Cancer: Implications for Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Impact of mtG3PDH inhibitors on proliferation and metabolism of androgen receptor-negative prostate cancer cells: Role of extracellular pyruvate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tocris.com [tocris.com]

Technical Support Center: Troubleshooting Experimental Results

This guide addresses common issues encountered during in-vitro and in-vivo experiments. The following sections provide FAQs and troubleshooting advice to help you interpret your results accurately.

Frequently Asked Questions (FAQs)

Topic: Why is VPC 23019 showing partial agonism in my assay?

Question: I am using VPC 23019, which is described as an S1P1/S1P3 antagonist, but I am observing a partial agonist effect in my experimental setup. What could be the reason for this?

Answer:

The observation of partial agonism with VPC 23019, while initially unexpected for a compound primarily classified as an antagonist, can be explained by its complex pharmacological profile and the specific context of your experimental assay. Here are the key factors to consider:

• Receptor Subtype Specificity and "Off-Target" Effects: VPC 23019 is a competitive antagonist at S1P1 and S1P3 receptors. However, it also functions as an agonist at S1P4 and S1P5 receptors.[1][2] If your experimental system expresses these other S1P receptor subtypes, the observed effect could be a composite of antagonism at S1P1/S1P3 and agonism at S1P4/S1P5.

• Partial Agonism at S1P3 Receptors: Research has indicated that several compounds from the VPC series, including VPC 23019, can act as full or partial agonists at S1P3 receptors, particularly in systems with high S1P3 receptor expression.[3] This suggests that the classification of VPC 23019 as a pure antagonist may not hold true under all conditions.

• Biased Agonism: G protein-coupled receptors (GPCRs), like the S1P receptors, can adopt multiple active conformations upon ligand binding, leading to the preferential activation of specific downstream signaling pathways. This phenomenon is known as biased agonism.[4][5] VPC 23019 might stabilize a conformation of the S1P3 receptor that leads to partial activation of the specific signaling pathway you are measuring (e.g., G protein activation or β-arrestin recruitment), while still acting as an antagonist for other pathways.[6][7]

• Assay-Specific Conditions: The observed partial agonism can be highly dependent on the specifics of your assay. Factors such as receptor expression levels, G protein coupling efficiency, and the amplification of the downstream signal can all influence whether a compound behaves as an antagonist, partial agonist, or even a full agonist.[4][8] For instance, in an assay with a high receptor reserve, a partial agonist might appear to have higher efficacy than in a system with low receptor reserve.

Troubleshooting Guide

If you are observing partial agonism with VPC 23019, the following troubleshooting steps and experimental considerations can help you dissect the underlying mechanism:

1. Characterize the Receptor Expression Profile of Your System:

• Recommendation: Perform qPCR or Western blotting to determine the relative expression levels of all S1P receptor subtypes (S1P1-5) in your cell line or tissue model.

• Rationale: Knowing the receptor landscape is crucial to understanding which subtypes are contributing to the overall response.

2. Utilize Assays that Measure Different Signaling Endpoints:

• Recommendation: Employ a panel of assays that probe different downstream signaling pathways activated by S1P receptors.

• Rationale: This will help determine if VPC 23019 exhibits biased agonism in your system. Comparing the response in a G protein-mediated signaling assay (e.g., cAMP accumulation or calcium mobilization) with a β-arrestin recruitment assay can be particularly informative.[9][10][11]

3. Modulate Receptor Expression Levels:

• Recommendation: If using a recombinant cell line, you can titrate the expression level of the S1P receptor of interest.

• Rationale: This can help to assess the impact of receptor reserve on the observed partial agonism.[8]

4. Use a Combination of Agonists and Antagonists:

• Recommendation: In addition to VPC 23019, include a known full agonist (like S1P) and a potent, selective antagonist for the receptor you are studying in your experiments.

• Rationale: This will allow you to better contextualize the activity of VPC 23019 and confirm the specificity of the observed effects.

Data Presentation

Table 1: Pharmacological Profile of VPC 23019 at S1P Receptors

Receptor	Action	Affinity/Potency	Reference
S1P1	Competitive Antagonist	pKi = 7.86	[1]
S1P3	Competitive Antagonist / Partial Agonist	pKi = 5.93	[1][3]
S1P4	Agonist	pEC50 = 6.58	[1][2]
S1P5	Agonist	pEC50 = 7.07	[1][2]

Experimental Protocols

Key Experimental Methodologies to Investigate Partial Agonism:

1. cAMP Accumulation Assay (for Gs or Gi coupled receptors):

This assay is used to measure the activation or inhibition of adenylyl cyclase.

• Principle: S1P1 receptors couple to Gi, which inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. Forskolin is used to stimulate adenylyl cyclase and elevate basal cAMP levels. The effect of an agonist is then measured as a decrease from this stimulated level.

• Protocol:

  • Seed cells expressing the S1P receptor of interest in a suitable assay plate.

  • Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Treat cells with Forskolin in the presence or absence of varying concentrations of VPC 23019 or a control agonist.

  • Incubate for a specified time to allow for cAMP accumulation.

  • Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or LANCE).

2. Intracellular Calcium Mobilization Assay (for Gq coupled receptors):

This assay measures the release of calcium from intracellular stores.

• Principle: S1P3 receptors can couple to Gq, which activates phospholipase C, leading to the production of inositol (B14025) trisphosphate (IP3) and subsequent release of calcium from the endoplasmic reticulum.

• Protocol:

  • Seed cells in a black, clear-bottom assay plate.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Wash the cells to remove excess dye.

  • Use a fluorescence plate reader with an injection module to add varying concentrations of VPC 23019 or a control agonist.

  • Measure the change in fluorescence intensity over time to determine the calcium response.

3. β-Arrestin Recruitment Assay:

This assay measures the translocation of β-arrestin to the activated GPCR.

• Principle: Upon agonist-induced receptor phosphorylation by GRKs, β-arrestins are recruited to the receptor, a key step in desensitization and internalization. This interaction can be measured using techniques like Bioluminescence Resonance Energy Transfer (BRET) or Enzyme Fragment Complementation (EFC).

• Protocol (BRET-based):

  • Co-transfect cells with plasmids encoding the S1P receptor fused to a Renilla luciferase (Rluc) and β-arrestin fused to a Yellow Fluorescent Protein (YFP).

  • Seed the transfected cells in a white assay plate.

  • Add the BRET substrate (e.g., coelenterazine (B1669285) h).

  • Add varying concentrations of VPC 23019 or a control agonist.

  • Measure the light emission at wavelengths corresponding to Rluc and YFP to calculate the BRET ratio, which indicates the proximity of the two proteins.

Visualizations

Caption: Canonical G protein-coupled receptor signaling pathway.

Caption: Hypothetical biased agonism of VPC 23019 at the S1P3 receptor.

Caption: Troubleshooting flowchart for observed partial agonism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VPC 23019 | S1P Receptor | LPL Receptor | TargetMol [targetmol.com]
• 3. Selectivity and Specificity of Sphingosine-1-Phosphate Receptor Ligands: Caveats and Critical Thinking in Characterizing Receptor-Mediated Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biased agonism: An emerging paradigm in GPCR drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Practical Guide to Approaching Biased Agonism at G Protein Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selectivity and Specificity of Sphingosine 1-Phosphate Receptor Ligands: “Off-Targets” or Complex Pharmacology? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Endogenous agonist–bound S1PR3 structure reveals determinants of G protein–subtype bias - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Quantitative approaches for studying G protein-coupled receptor signalling and pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Advances in G Protein-Coupled Receptor High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

How to minimize variability in in vivo studies with VPC 23019

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in in vivo studies using VPC 23019.

Frequently Asked Questions (FAQs)

Q1: What is VPC 23019 and what is its mechanism of action?

VPC 23019 is an aryl amide-containing analog of Sphingosine-1-Phosphate (S1P).[1][2] It acts as a competitive antagonist at the S1P1 and S1P3 receptors.[1][3] Additionally, it functions as an agonist at the S1P4 and S1P5 receptors.[1] This dual activity is crucial to consider when designing experiments and interpreting results.

Q2: What are the primary applications of VPC 23019 in in vivo research?

VPC 23019 is primarily used as a tool to investigate the roles of S1P1 and S1P3 receptors in various physiological and pathological processes. Published research indicates its use in studies related to cancer, inflammation, multiple sclerosis, and the blood-brain barrier.[4][5][6][7][8] For instance, it has been used to inhibit S1P-induced migration of cancer cells and to block the effects of S1P on the blood-brain barrier.[2][5]

Q3: How should I prepare VPC 23019 for in vivo administration?

The preparation of VPC 23019 for in vivo studies is critical for ensuring consistent delivery and minimizing variability. Both suspended and clear solutions can be prepared for oral and intraperitoneal injection.[1] It is recommended to prepare a stock solution in DMSO and then dilute it with appropriate co-solvents.[1] For detailed formulation protocols, please refer to the "Experimental Protocols" section below. To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot and store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Q4: What are the expected pharmacodynamic effects of VPC 23019 in vivo?

As an S1P1 receptor antagonist, a primary pharmacodynamic effect of VPC 23019 is the modulation of lymphocyte trafficking.[9][10] Antagonism of S1P1 can lead to a reduction in peripheral blood lymphocyte counts by sequestering them in secondary lymphoid tissues.[9][11] Additionally, since S1P3 receptors are involved in regulating heart rate, antagonism of this receptor may mitigate the bradycardia sometimes associated with non-selective S1P receptor agonists.[12][13] Researchers should establish a baseline and monitor lymphocyte counts and heart rate as key pharmacodynamic readouts.

Q5: Are there any known off-target effects or complex pharmacology associated with VPC 23019?

VPC 23019 is a dual antagonist for S1P1 and S1P3 and an agonist for S1P4 and S1P5. This complex pharmacology means that observed in vivo effects may not be solely attributable to S1P1/S1P3 antagonism. The agonistic activity on S1P4 and S1P5 receptors could contribute to the overall biological response and should be considered during data interpretation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability in animal response (e.g., inconsistent lymphocyte count reduction)	Improper Formulation: Inconsistent suspension or precipitation of VPC 23019.	- Ensure the formulation protocol is followed precisely. For suspended solutions, use sonication to ensure a uniform suspension before each administration.- Visually inspect the solution for any precipitation before dosing.- Consider preparing fresh solutions daily.[1]
Inaccurate Dosing: Errors in calculating the dose volume or inconsistent administration technique.	- Double-check all dose calculations based on the most recent animal body weights.- Ensure all personnel are properly trained in the chosen administration technique (oral gavage or intraperitoneal injection) to ensure consistent delivery.
Animal-to-Animal Variability: Differences in metabolism, age, weight, or underlying health status of the animals.	- Use age- and weight-matched animals for all experimental groups.- Ensure animals are sourced from a reputable vendor and are free of underlying health issues.- Increase the number of animals per group to increase statistical power and account for biological variability.
Unexpected Cardiovascular Effects (e.g., changes in heart rate or blood pressure)	S1P3 Receptor Antagonism: VPC 23019 antagonizes the S1P3 receptor, which is involved in cardiovascular regulation.[12][13]	- Monitor heart rate and blood pressure, especially during the initial dosing period, to characterize the cardiovascular effects in your model.- Compare effects to a vehicle control group to distinguish compound-specific effects from experimental stress.
Signs of Pulmonary Edema	S1P Receptor Modulation: Some S1P receptor modulators have been associated with lung edema, particularly at higher concentrations or with direct intratracheal administration.[14]	- Carefully observe animals for any signs of respiratory distress.- If pulmonary edema is suspected, perform histological analysis of the lungs at the end of the study.- Consider titrating the dose to find a therapeutic window that avoids this side effect.
Lack of Efficacy or Inconsistent Results	Suboptimal Dose or Dosing Regimen: The dose may be too low, or the dosing frequency may be insufficient to maintain adequate receptor occupancy.	- Conduct a dose-response study to determine the optimal dose for your specific in vivo model and endpoint.- While specific pharmacokinetic data for VPC 23019 is limited, consider the known half-lives of other S1P modulators when designing the dosing schedule.
Poor Bioavailability: The chosen formulation and route of administration may result in low systemic exposure.	- While oral and intraperitoneal routes are suggested, the bioavailability of VPC 23019 via these routes has not been extensively published. If inconsistent results persist, consider a different formulation or route of administration if feasible.

Data Presentation

Table 1: Receptor Binding Profile of VPC 23019

Receptor	Activity	pKi / pEC50	Reference
S1P1	Competitive Antagonist	pKi = 7.86	[1]
S1P3	Competitive Antagonist	pKi = 5.93	[1]
S1P4	Agonist	pEC50 = 6.58	[1]
S1P5	Agonist	pEC50 = 7.07	[1]

Experimental Protocols

Protocol 1: Preparation of VPC 23019 Suspended Solution for In Vivo Administration [1]

This protocol yields a 2.08 mg/mL suspended solution suitable for oral or intraperitoneal injection.

Materials:

• VPC 23019 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Prepare a 20.8 mg/mL stock solution of VPC 23019 in DMSO.

• For a 1 mL final working solution, take 100 µL of the DMSO stock solution.

• Add 400 µL of PEG300 to the DMSO stock and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is homogeneous.

• Add 450 µL of Saline to bring the final volume to 1 mL.

• Use sonication to ensure a uniform suspension before each administration.

• It is recommended to prepare this working solution fresh on the day of use.

Protocol 2: Preparation of VPC 23019 Clear Solution for In Vivo Administration [1]

This protocol yields a clear solution of ≥ 2.08 mg/mL.

Materials:

• VPC 23019 powder

• Dimethyl sulfoxide (DMSO)

• 20% SBE-β-CD in Saline

Procedure:

• Prepare a 20.8 mg/mL stock solution of VPC 23019 in DMSO.

• For a 1 mL final working solution, take 100 µL of the DMSO stock solution.

• Add 900 µL of 20% SBE-β-CD in Saline.

• Mix thoroughly until the solution is clear.

• It is recommended to prepare this working solution fresh on the day of use.

Mandatory Visualizations

Caption: VPC 23019 acts as an antagonist at S1P1/S1P3 and an agonist at S1P4/S1P5 receptors.

Caption: A generalized experimental workflow for in vivo studies with VPC 23019.

Caption: A logical workflow for troubleshooting high variability in VPC 23019 in vivo experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. VPC 23019 | Sphingosine-1-Phosphate Receptors | Tocris Bioscience [tocris.com]
• 4. Targeting Sphingosine-1-Phosphate Receptors in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting blood-brain barrier sphingolipid signaling reduces basal P-glycoprotein activity and improves drug delivery to the brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting the Sphingosine Kinase/Sphingosine-1-Phosphate Signaling Axis in Drug Discovery for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sphingosine 1-Phosphate Receptor 1 as a Useful Target for Treatment of Multiple Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sphingosine 1-phosphate receptor 1 and 3 are upregulated in multiple sclerosis lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Role of sphingosine 1-phosphate receptor type 1 in lymphocyte egress from secondary lymphoid tissues and thymus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. S1P1 receptor signaling overrides retention mediated by Gαi-coupled receptors to promote T cell egress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sphingosine 1-phosphate dependence in the regulation of lymphocyte trafficking to the gut epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sphingosine-1-phosphate receptor signalling in the heart - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sphingosine 1-phosphate (S1P) receptor subtypes S1P1 and S1P3, respectively, regulate lymphocyte recirculation and heart rate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Differential Effects of Sphingosine 1–Phosphate Receptors on Airway and Vascular Barrier Function in the Murine Lung - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting conflicting data from VPC 23019 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with VPC 23019. The information is presented in a question-and-answer format to directly address common challenges and interpret conflicting data.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of VPC 23019?

VPC 23019 is a competitive antagonist of the Sphingosine-1-Phosphate (S1P) receptors S1P1 and S1P3.[1][2][3] However, it is crucial to note that it also exhibits agonist activity at S1P4 and S1P5 receptors.[1][2] This dual activity is a critical factor in experimental design and data interpretation.

Q2: I am observing an unexpected agonistic effect (e.g., increased calcium signaling) when using VPC 23019 to antagonize S1P3. Why is this happening?

This is a documented phenomenon and a key source of conflicting data. While primarily an S1P1/S1P3 antagonist, VPC 23019 has been reported to act as a partial agonist at the S1P3 receptor in some experimental systems.[4] This partial agonism can lead to an increase in downstream signaling, such as intracellular calcium mobilization, especially at higher concentrations or in cell lines with high S1P3 receptor expression.

Q3: How can I differentiate between the antagonist and partial agonist effects of VPC 23019 at the S1P3 receptor?

To dissect these effects, consider the following experimental design strategies:

• Concentration-Response Curves: Generate complete concentration-response curves for VPC 23019 alone and in the presence of a known S1P3 agonist. A partial agonist will elicit a submaximal response on its own and will competitively inhibit the response to a full agonist.

• Cell Line Selection: Use cell lines with varying S1P receptor expression levels. For example, compare the effects in a cell line endogenously expressing S1P3 with a recombinant line overexpressing the receptor. The partial agonist effects may be more pronounced in overexpression systems.

• Downstream Signaling Analysis: Investigate multiple downstream signaling pathways. The partial agonism of VPC 23019 at S1P3 may be biased towards a specific signaling pathway (e.g., Gαi vs. Gαq).

Q4: What are the known off-target effects of VPC 23019?

The most significant "off-target" effects are its agonist activities at S1P4 and S1P5 receptors.[1][2][4] If your experimental system expresses these receptors, the observed effects of VPC 23019 may be a composite of antagonism at S1P1/S1P3 and agonism at S1P4/S1P5. It is essential to characterize the S1P receptor expression profile of your model system.

Quantitative Data Summary

The following tables summarize the reported binding affinities and functional activities of VPC 23019 for various S1P receptor subtypes. Note that values can vary between studies due to different experimental conditions and assay formats.

Table 1: Antagonist Activity of VPC 23019

Receptor Subtype	Parameter	Reported Value	Reference
S1P1	pKi	7.86	[1][2][3]
S1P1	Ki	~13.8 nM	Calculated
S1P3	pKi	5.93	[1][2][3]
S1P3	Ki	~1175 nM	Calculated

Table 2: Agonist Activity of VPC 23019

Receptor Subtype	Parameter	Reported Value	Reference
S1P4	pEC50	6.58	[1][2]
S1P4	EC50	~263 nM	Calculated
S1P5	pEC50	7.07	[1][2]
S1P5	EC50	~85.1 nM	Calculated

Troubleshooting Guides & Experimental Protocols

This section provides detailed troubleshooting advice and protocols for common experimental assays used with VPC 23019.

Issue 1: Inconsistent or Unexpected Results in Calcium Mobilization Assays

Diagram: Logical Flow for Troubleshooting Calcium Assays

Troubleshooting unexpected agonist effects of VPC 23019.

Detailed Protocol: Fluo-4 Calcium Mobilization Assay

This protocol is adapted for a 96-well plate format and can be used with cell lines such as CHO-K1 or HEK293 expressing S1P receptors.

Materials:

• CHO-K1 or HEK293 cells stably expressing the S1P receptor of interest

• Culture medium (e.g., Ham's F-12K for CHO-K1, DMEM for HEK293) with 10% FBS

• Fluo-4 AM dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

• Probenecid (B1678239) (optional, to prevent dye extrusion)

• VPC 23019 and other test compounds

• 96-well black, clear-bottom plates

Procedure:

• Cell Plating: Seed cells into a 96-well black, clear-bottom plate at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C, 5% CO2.

• Dye Loading:

  • Prepare a Fluo-4 AM loading solution in HBSS. A typical concentration is 2-5 µM Fluo-4 AM with 0.02% Pluronic F-127. If using, add probenecid to a final concentration of 2.5 mM.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add 100 µL of the Fluo-4 AM loading solution to each well.

  • Incubate for 45-60 minutes at 37°C, followed by 15-30 minutes at room temperature, protected from light.

• Compound Preparation: Prepare serial dilutions of VPC 23019 and any other test compounds in HBSS at 2x the final desired concentration.

• Assay:

  • Wash the cells twice with HBSS to remove extracellular dye.

  • Add 100 µL of HBSS to each well.

  • Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation) equipped for kinetic reading (Excitation: ~490 nm, Emission: ~525 nm).

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • Add 100 µL of the 2x compound solution to the wells.

  • Immediately begin recording the fluorescence intensity for 2-5 minutes.

Issue 2: Difficulty in Distinguishing Full vs. Partial Agonism/Antagonism in GTPγS Binding Assays

Diagram: Workflow for GTPγS Binding Assay

General workflow for a GTPγS binding assay.

Detailed Protocol: [35S]GTPγS Binding Assay

This protocol is for measuring G protein activation in response to S1P receptor ligands using membranes from cells expressing the receptor of interest (e.g., HEK293 or CHO-K1).

Materials:

• Cell membranes expressing the S1P receptor of interest

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 100 mM NaCl, 5 mM MgCl2, 1 mM EDTA

• GDP (Guanosine 5'-diphosphate)

• [35S]GTPγS (radioactive)

• Non-labeled GTPγS (for non-specific binding)

• VPC 23019 and other test compounds

• GF/C filter plates

• Scintillation fluid

Procedure:

• Membrane Preparation: Prepare cell membranes from cultured cells expressing the S1P receptor of interest using standard cell fractionation techniques. Determine the protein concentration of the membrane preparation (e.g., using a BCA assay).

• Reaction Setup: In a 96-well plate, combine the following on ice:

  • Assay Buffer

  • Cell membranes (5-20 µg protein per well)

  • GDP (to a final concentration of 10 µM)

  • Varying concentrations of VPC 23019 or other test compounds. For antagonist testing, also include a fixed concentration of an S1P agonist (e.g., S1P itself at its EC80).

• Initiate Reaction: Add [35S]GTPγS to a final concentration of 0.1-0.5 nM.

• Incubation: Incubate the plate at 30°C for 30-60 minutes with gentle agitation.

• Termination: Terminate the reaction by rapid filtration through a GF/C filter plate using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Quantification: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a scintillation counter.

• Data Analysis: Subtract non-specific binding (determined in the presence of excess non-labeled GTPγS) from all values. Plot the specific binding as a function of the log concentration of the test compound.

Issue 3: Variable or Low Cell Migration in Transwell Assays

Diagram: S1P Receptor Signaling in Cell Migration

Simplified S1P signaling pathways in cell migration.

Detailed Protocol: Transwell (Boyden Chamber) Migration Assay

This protocol describes a method to assess the effect of VPC 23019 on S1P-induced cell migration.

Materials:

• Transwell inserts (e.g., 8 µm pore size for most cancer cell lines)

• 24-well plates

• Cell culture medium with low serum (e.g., 0.1-1% FBS)

• Chemoattractant (e.g., S1P)

• VPC 23019

• Calcein AM or Crystal Violet for cell staining

Procedure:

• Cell Preparation: Culture cells to ~80% confluency. The day before the assay, serum-starve the cells in a low-serum medium.

• Assay Setup:

  • Add medium containing the chemoattractant (S1P) to the lower chamber of the 24-well plate.

  • In the upper chamber (the Transwell insert), add a suspension of the serum-starved cells in a low-serum medium. To test the effect of VPC 23019, pre-incubate the cells with the compound for 30-60 minutes before adding them to the insert.

• Incubation: Incubate the plate at 37°C in a CO2 incubator for a duration determined by the migratory capacity of the cell line (typically 4-24 hours).

• Removal of Non-migrated Cells: Carefully remove the medium from the top of the insert and gently wipe the inside of the membrane with a cotton swab to remove non-migrated cells.

• Staining and Quantification:

  • Crystal Violet Staining: Fix the migrated cells on the bottom of the membrane with methanol (B129727) and stain with 0.5% crystal violet. After washing and drying, extract the dye with a solvent (e.g., 10% acetic acid) and measure the absorbance. Alternatively, count the stained cells under a microscope.

  • Calcein AM Staining: Incubate the insert in a solution of Calcein AM. Measure the fluorescence of the migrated cells using a fluorescence plate reader.

• Data Analysis: Express the migration as the percentage of migrated cells relative to the total number of cells seeded, or as a fold change compared to the control group.

References

• 1. VPC23019 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. rndsystems.com [rndsystems.com]
• 4. researchgate.net [researchgate.net]

Stability of VPC 23019 in solution under different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of VPC 23019 in solution under various storage conditions. It includes troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for VPC 23019 solid compound and stock solutions?

A1: For long-term storage, the solid form of VPC 23019 should be stored at -20°C, where it is stable for at least four years.[1] Once dissolved, stock solutions have different recommended storage durations based on temperature. For instance, a stock solution in DMSO can be stored at -80°C for up to six months or at -20°C for up to one month.[2][3] To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[2]

Q2: What solvents are recommended for dissolving VPC 23019?

A2: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions of VPC 23019.[1][3] For in vivo experiments, co-solvent systems are often necessary to achieve the desired concentration and maintain solubility in aqueous environments. Common co-solvents include PEG300, Tween-80, and SBE-β-CD.[2]

Q3: My VPC 23019 solution appears cloudy or has precipitated. What should I do?

A3: Precipitation can occur if the solubility of VPC 23019 is exceeded in the chosen solvent or upon addition to an aqueous buffer. If you observe precipitation during preparation, gentle heating and/or sonication can aid in dissolution.[2] For working solutions used in aqueous buffers (e.g., cell culture media), it is crucial to ensure the final concentration of the organic solvent (like DMSO) is low and that the concentration of VPC 23019 does not exceed its solubility limit in the final solution. Preparing fresh dilutions from a clear stock solution for each experiment is the best practice to avoid issues with precipitation.

Q4: How does repeated freeze-thaw cycling affect the stability of VPC 23019 in solution?

A4: Repeated freeze-thaw cycles can compromise the stability of compounds in solution. While specific data for VPC 23019 is not available, it is a general recommendation for small molecules to avoid multiple freeze-thaw cycles.[2] Aliquoting stock solutions into single-use vials is the most effective way to mitigate potential degradation.

Q5: What are the potential degradation pathways for VPC 23019 in solution?

A5: VPC 23019 contains an aryl amide linkage, which can be susceptible to hydrolysis, especially under acidic or basic conditions, to yield the corresponding carboxylic acid and amine. While specific degradation products for VPC 23019 have not been reported in the available literature, hydrolysis of the amide bond is a potential degradation pathway to consider.

Data Summary

Table 1: Recommended Storage Conditions for VPC 23019

Form	Storage Temperature	Recommended Duration
Solid	-20°C	≥ 4 years[1]
Stock Solution (in DMSO)	-80°C	up to 6 months[2][3]
Stock Solution (in DMSO)	-20°C	up to 1 month[2][3]

Experimental Protocols

Protocol 1: Assessment of VPC 23019 Stability in Solution

This protocol outlines a general method for assessing the stability of VPC 23019 in a specific solvent or buffer under different temperature conditions.

1. Preparation of Stock Solution:

• Prepare a 10 mM stock solution of VPC 23019 in anhydrous DMSO.

2. Preparation of Working Solutions:

• Dilute the stock solution to a final concentration of 100 µM in the desired solvent or buffer (e.g., PBS, cell culture medium).

3. Incubation:

• Aliquot the working solution into multiple sterile, sealed vials for each storage condition to be tested (e.g., -20°C, 4°C, room temperature).

• Prepare a separate set of vials for each time point.

4. Time Points:

• Analyze samples at designated time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month).

5. Sample Analysis:

• At each time point, retrieve one vial from each storage condition.

• Analyze the concentration of VPC 23019 using a validated stability-indicating HPLC method. This method should be able to separate the parent compound from any potential degradation products.

6. Data Analysis:

• Calculate the percentage of VPC 23019 remaining at each time point relative to the initial concentration at time 0.

• Plot the percentage of remaining VPC 23019 against time for each storage condition to determine the stability profile.

Troubleshooting Guides

Table 2: Troubleshooting Common Issues with VPC 23019 Solutions

Issue	Potential Cause(s)	Recommended Action(s)
Precipitation upon dilution in aqueous buffer	- Exceeded solubility limit.- Poor mixing.	- Decrease the final concentration of VPC 23019.- Increase the percentage of co-solvent (if permissible for the experiment).- Ensure thorough mixing by vortexing or sonication.
Inconsistent experimental results	- Degradation of VPC 23019 stock solution.- Inaccurate pipetting.- Multiple freeze-thaw cycles.	- Prepare fresh working solutions from a properly stored stock for each experiment.- Verify pipette calibration.- Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Loss of biological activity over time	- Chemical degradation of VPC 23019 in the experimental medium.	- Assess the stability of VPC 23019 in your specific experimental medium using the stability assessment protocol.- Prepare fresh solutions immediately before use.

Visualizations

Caption: S1P signaling pathway and the antagonistic action of VPC 23019.

Caption: Experimental workflow for assessing the stability of VPC 23019 in solution.

Caption: Troubleshooting flowchart for inconsistent results in experiments with VPC 23019.

References

• 1. Development and validation of stability-indicating method of etrasimod by HPLC/DAD/MS/MS technique with greenness profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. VPC 23019 | Sphingosine-1-Phosphate Receptors | Tocris Bioscience [tocris.com]

Addressing cytotoxic effects of high concentrations of VPC 23019

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the S1P receptor modulator, VPC 23019. The following information is intended to help address potential cytotoxic effects and other experimental anomalies observed at high concentrations.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with high concentrations of VPC 23019.

Observed Problem	Potential Cause	Recommended Action
Unexpected decrease in cell viability or increase in cell death at high concentrations.	1. Off-target agonism: VPC 23019 is an agonist at S1P4 and S1P5 receptors.[1] At high concentrations, activation of these receptors could initiate signaling pathways leading to apoptosis or growth arrest in certain cell types. 2. S1P3 partial agonism: In cells with high S1P3 expression, VPC 23019 can act as a partial agonist, leading to unexpected signaling instead of antagonism.[2][3] 3. Solvent toxicity: High concentrations of the vehicle (e.g., DMSO) may be cytotoxic.	1. Titrate down: Perform a dose-response curve to determine the lowest effective concentration for S1P1/S1P3 antagonism. 2. Characterize receptor expression: If possible, confirm the expression profile of S1P receptors in your cell model. 3. Run vehicle controls: Always include a vehicle-only control at the highest concentration used.
Inconsistent or contradictory results (e.g., expected antagonism is not observed).	1. Partial agonism at S1P3: High concentrations of VPC 23019 might be causing partial activation of S1P3, confounding the expected antagonistic effect.[2][3] 2. S1P4/S1P5 agonism: The observed cellular response may be a composite of S1P1/S1P3 antagonism and S1P4/S1P5 agonism.[1]	1. Use a selective S1P1 antagonist: If the goal is to specifically block S1P1, consider using a more selective antagonist as a control. 2. Lower the concentration: Determine the concentration range where VPC 23019 acts as an antagonist without significant off-target agonism.
Difficulty dissolving the compound at high concentrations.	Limited solubility: VPC 23019 has specific solubility limits in common solvents.[4]	1. Follow solubility guidelines: Refer to the manufacturer's datasheet for recommended solvents and maximum concentrations. Gentle warming may be required.[4] 2. Prepare fresh solutions: Avoid repeated freeze-thaw cycles which can affect compound stability and solubility.[1]

Frequently Asked Questions (FAQs)

Q1: Is VPC 23019 cytotoxic?

While not typically classified as a cytotoxic agent, high concentrations of VPC 23019 can lead to a decrease in cell viability. This is likely not due to direct cytotoxicity in the classical sense, but rather a result of its complex pharmacology, including agonism at S1P4 and S1P5 receptors and potential partial agonism at S1P3 receptors, which can initiate unintended signaling cascades in certain cell types.

Q2: What are the off-target effects of VPC 23019?

VPC 23019 is a competitive antagonist at S1P1 and S1P3 receptors. However, it also functions as an agonist at S1P4 and S1P5 receptors.[1] Therefore, at concentrations sufficient to antagonize S1P1/S1P3, it will likely activate S1P4 and S1P5. Additionally, in some cellular contexts, it can exhibit partial agonism at S1P3.[2][3]

Q3: How can I minimize the potential cytotoxic or off-target effects of VPC 23019?

The most effective strategy is to perform a careful dose-response analysis to identify the lowest concentration that achieves the desired S1P1/S1P3 antagonism with minimal off-target effects. It is also crucial to understand the S1P receptor expression profile of your experimental system.

Q4: What are the known pKi and pEC50 values for VPC 23019?

The following table summarizes the reported binding affinities and agonist potencies of VPC 23019.

Receptor	Activity	pKi / pEC50	Reference
S1P1	Antagonist	pKi: 7.86	[1]
S1P3	Antagonist	pKi: 5.93	[1]
S1P4	Agonist	pEC50: 6.58	[1]
S1P5	Agonist	pEC50: 7.07	[1]

Signaling Pathways and Experimental Workflows

Caption: VPC 23019 Signaling Pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Selectivity and Specificity of Sphingosine-1-Phosphate Receptor Ligands: Caveats and Critical Thinking in Characterizing Receptor-Mediated Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selectivity and Specificity of Sphingosine 1-Phosphate Receptor Ligands: “Off-Targets” or Complex Pharmacology? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. VPC 23019 | Sphingosine-1-Phosphate Receptors | Tocris Bioscience [tocris.com]

Reference Data & Comparative Studies

A Comparative Guide to the S1P Receptor Modulators: VPC 23019 vs. FTY720

This guide provides a detailed comparison of VPC 23019 and FTY720, two significant modulators of Sphingosine-1-Phosphate (S1P) receptors. It is intended for researchers, scientists, and drug development professionals engaged in the study of S1P signaling pathways and related therapeutic areas. This document outlines their distinct mechanisms of action, pharmacological profiles, and the experimental protocols used to characterize them.

Introduction to S1P Receptors and Modulators

Sphingosine-1-phosphate (S1P) is a bioactive lipid mediator that regulates a multitude of physiological processes, including immune cell trafficking, vascular development, and neurogenesis, by signaling through five specific G protein-coupled receptors (GPCRs): S1P₁ through S1P₅.[1][2] The modulation of these receptors has become a key therapeutic strategy, particularly in autoimmune diseases like multiple sclerosis.[3][4]

FTY720 (Fingolimod) is a first-in-class, orally administered drug approved for treating relapsing-remitting multiple sclerosis.[3][5] It is a prodrug that is phosphorylated in vivo by sphingosine (B13886) kinases to its active form, FTY720-phosphate (FTY720-P).[3] FTY720-P acts as a potent agonist at four of the five S1P receptors.[3] Its primary therapeutic effect stems from its action on the S1P₁ receptor on lymphocytes, where it functions as a functional antagonist.[6][7]

VPC 23019 is a synthetic aryl amide-containing analog of S1P.[8] Unlike FTY720-P, it acts as a competitive antagonist at the S1P₁ and S1P₃ receptors, making it a valuable tool for dissecting the specific roles of these receptor subtypes in various biological processes.[8]

Pharmacological Profile Comparison

The primary distinction between FTY720-P and VPC 23019 lies in their mode of interaction with S1P receptors. FTY720-P is a broad-spectrum agonist, whereas VPC 23019 is a specific antagonist for S1P₁ and S1P₃. The quantitative data on their receptor binding and functional activity are summarized below.

Parameter	FTY720-Phosphate (FTY720-P)	VPC 23019	Receptor Subtype	Reference
Mechanism	Agonist / Functional Antagonist	Competitive Antagonist	S1P₁	[6][8]
Agonist	Competitive Antagonist	S1P₃	[6][8]
Agonist	Agonist	S1P₄	[6][8]
Agonist	Agonist	S1P₅	[6][8]
Binding Affinity (pKi)	High-affinity agonist (Ki in low nM range)	7.86	S1P₁	[6][7][8]
High-affinity agonist (Ki in low nM range)	5.93	S1P₃	[6][8]
Functional Potency (pEC₅₀)	Potent Agonist	N/A (Antagonist)	S1P₁	[6][7]
Potent Agonist	N/A (Antagonist)	S1P₃	[6]
Potent Agonist	6.58	S1P₄	[6][8]
Potent Agonist	7.07	S1P₅	[6][8]

Mechanism of Action

The differing effects of FTY720-P and VPC 23019 at the S1P₁ receptor are critical to their biological outcomes.

FTY720: Upon binding to the S1P₁ receptor on lymphocytes, FTY720-P initially acts as an agonist.[3] However, this potent stimulation leads to the irreversible internalization and degradation of the S1P₁ receptor.[5][9] This downregulation renders the lymphocytes unresponsive to the natural S1P gradient that guides their exit from lymph nodes.[6][7] The resulting sequestration of lymphocytes in lymphoid organs reduces the infiltration of autoaggressive immune cells into the central nervous system, which is the basis of its therapeutic effect in multiple sclerosis.[3] This process is termed "functional antagonism."

VPC 23019: As a competitive antagonist, VPC 23019 binds to the S1P₁ and S1P₃ receptors at the same site as the endogenous ligand S1P but does not activate the receptor.[8] By occupying the binding site, it blocks S1P from binding and initiating downstream signaling pathways. This makes it a direct antagonist, useful for experiments designed to inhibit S1P₁/S1P₃ signaling without causing receptor downregulation.[10][11]

Fig 1. Comparative Mechanisms of Action at the S1P₁ Receptor.

S1P Receptor Signaling Pathways

S1P receptors couple to various heterotrimeric G proteins to initiate diverse downstream signaling cascades. Understanding this network is crucial for interpreting the effects of modulators.

• S1P₁ couples exclusively to Gαi, leading to the activation of PI3K-Akt and Ras-ERK pathways, and the inhibition of adenylyl cyclase.[1][12] This signaling is critical for cell migration and survival.

• S1P₂ and S1P₃ have broader coupling profiles, interacting with Gαi, Gαq, and Gα12/13.[1] Gαq activation stimulates phospholipase C (PLC), leading to calcium mobilization, while Gα12/13 activates the Rho pathway, influencing the actin cytoskeleton and cell contraction.[13][14]

• S1P₄ and S1P₅ primarily couple to Gαi and Gα12/13.

Fig 2. Overview of Major S1P Receptor Signaling Pathways.

Detailed Experimental Protocols

Characterizing the effects of compounds like VPC 23019 and FTY720 involves a suite of standardized in vitro assays.

Radioligand Competitive Binding Assay

This assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to compete with a radiolabeled ligand.

Objective: To determine the binding affinity (Ki) of VPC 23019 and FTY720-P for S1P receptors.

Methodology:

• Membrane Preparation: Cell membranes are prepared from cell lines (e.g., CHO or HEK293) stably overexpressing a specific S1P receptor subtype.

• Assay Buffer: A typical buffer consists of 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, and 0.5% fatty acid-free BSA, pH 7.5.[15]

• Competition Reaction:

  • Varying concentrations of the unlabeled test compound (e.g., VPC 23019) are pre-incubated with the prepared membranes for 30 minutes at room temperature.[15]

  • A constant, low concentration of a radiolabeled S1P ligand (e.g., [³²P]S1P or [³H]-ozanimod) is added to the mixture.[15][16] The final volume is brought to 150-200 µL.[15][16]

  • The reaction is incubated for 60 minutes at room temperature to allow binding to reach equilibrium.[15][16]

• Separation: The reaction is terminated by rapid filtration through a glass fiber filter plate (e.g., GF/B).[15] This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Each filter is washed multiple times with ice-cold assay buffer to remove any remaining unbound radioligand.[15]

• Detection: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of the test compound. The IC₅₀ (concentration of compound that inhibits 50% of specific binding) is determined and converted to a Ki value using the Cheng-Prusoff equation.

Fig 3. Workflow for a Radioligand Competitive Binding Assay.

GTPγS Binding Assay

This functional assay measures the first step of G protein activation—the exchange of GDP for GTP—following receptor stimulation by an agonist.

Objective: To determine if a compound is an agonist, antagonist, or inverse agonist by measuring G protein activation.

Methodology:

• Reagents: S1P receptor-expressing membranes, GDP, and the non-hydrolyzable GTP analog [³⁵S]GTPγS are used.[17][18]

• Agonist Mode: Membranes are incubated with varying concentrations of the test compound (e.g., FTY720-P) in the presence of GDP and [³⁵S]GTPγS.

• Antagonist Mode: Membranes are pre-incubated with the antagonist (e.g., VPC 23019) before adding a known S1P receptor agonist and [³⁵S]GTPγS.

• Incubation: The reaction is incubated at 30°C for 30-60 minutes.

• Detection: The amount of [³⁵S]GTPγS bound to the Gα subunit is quantified. This is typically done in a scintillation proximity assay (SPA) format, where G proteins are captured by antibody-coated or wheat germ agglutinin (WGA)-coated beads, bringing the [³⁵S] into proximity to cause a signal.[18]

• Data Analysis: For agonists, an EC₅₀ value is determined. For antagonists, a shift in the agonist's dose-response curve is used to calculate the antagonist's potency (pA₂ or Ki).

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration that occurs upon activation of Gαq-coupled receptors like S1P₃.

Objective: To assess the ability of compounds to stimulate or inhibit S1P receptor-mediated calcium release.

Methodology:

• Cell Culture: Stably transfected HTC4 or HEK293 cells expressing an S1P receptor subtype are grown in 96-well plates.[19][20]

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent indicator dye, such as Fura-2-AM.[19][20]

• Compound Addition: The plate is placed in a scanning fluorometer (e.g., FlexStation). The instrument adds the test compound (agonist or antagonist) to the wells.[19]

• Fluorescence Measurement: Changes in intracellular calcium are detected as changes in the fluorescence intensity of the indicator dye over time.

• Data Analysis: The peak fluorescence response is measured. For agonists, dose-response curves are generated to determine EC₅₀. For antagonists, the assay is run in the presence of a fixed concentration of an agonist to determine IC₅₀.

Receptor Internalization Assay

This assay visualizes and quantifies the translocation of a receptor from the cell surface to intracellular compartments following agonist stimulation.

Objective: To measure functional antagonism by quantifying agonist-induced receptor internalization (a key mechanism of FTY720-P).

Methodology:

• Cell Line: A cell line (e.g., U2OS or HEK293) stably expressing the S1P₁ receptor tagged with a fluorescent protein (e.g., GFP or EGFP) is used.[12][21]

• Treatment: Cells are treated with a test compound (e.g., S1P, FTY720-P).[22]

• Imaging: Live-cell imaging or fixed-cell imaging is performed using a high-content imaging system or confocal microscope.

• Quantification: Image analysis algorithms are used to quantify the redistribution of fluorescence from the plasma membrane to intracellular vesicles or endosomes.[12][23]

• Data Analysis: The degree of internalization is measured over time and at different compound concentrations to determine potency (EC₅₀) and efficacy. FTY720-P induces a more intense and sustained internalization compared to the natural ligand S1P.[22]

References

• 1. Sphingosine 1-phosphate signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sphingosine-1-Phosphate (S1P) and S1P Signaling Pathway Modulators, from Current Insights to Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of action of oral fingolimod (FTY720) in multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of action of s1p receptor modulators in multiple sclerosis: The double requirement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The emerging role of FTY720 as a sphingosine 1‐phosphate analog for the treatment of ischemic stroke: The cellular and molecular mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of sphingosine 1-phosphate (S1P) and effects of fingolimod, an S1P receptor 1 functional antagonist in lymphocyte circulation and autoimmune diseases [aimspress.com]
• 7. FTY720: sphingosine 1-phosphate receptor-1 in the control of lymphocyte egress and endothelial barrier function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. pnas.org [pnas.org]
• 10. iovs.arvojournals.org [iovs.arvojournals.org]
• 11. Selectivity and Specificity of Sphingosine-1-Phosphate Receptor Ligands: Caveats and Critical Thinking in Characterizing Receptor-Mediated Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. mdpi.com [mdpi.com]
• 14. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 15. A practical process for the preparation of [32P]S1P and binding assay for S1P receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Competitive Binding of Ozanimod and Other Sphingosine 1-Phosphate Receptor Modulators at Receptor Subtypes 1 and 5 [frontiersin.org]
• 17. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 18. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. High-throughput assays to measure intracellular Ca²⁺ mobilization in cells that express recombinant S1P receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Assessment of Sphingosine-1-Phosphate Activity in Biological Samples by Receptor Internalization and Adherens Junction Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. S1P1 receptor phosphorylation, internalization, and interaction with Rab proteins: effects of sphingosine 1-phosphate, FTY720-P, phorbol esters, and paroxetine - PMC [pmc.ncbi.nlm.nih.gov]
• 23. cells-online.com [cells-online.com]

Validating the Antagonist Activity of VPC 23019 in a New Cell Line: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the antagonist activity of VPC 23019 against its target receptors, Sphingosine-1-Phosphate Receptor 1 (S1P1) and 3 (S1P3), in a new cell line. We present a comparative analysis with other known S1P receptor modulators, detailed experimental protocols, and a clear workflow for robust data generation and interpretation.

Introduction to VPC 23019 and S1P Signaling

Sphingosine-1-phosphate (S1P) is a crucial signaling lipid that regulates a multitude of cellular processes, including cell migration, proliferation, and survival, by activating a family of five G-protein coupled receptors (GPCRs), S1PR1-5.[1][2][3] VPC 23019 is a well-characterized compound that acts as a competitive antagonist at the S1P1 and S1P3 receptors.[4][5][6] It is a valuable tool for investigating the physiological roles of these receptors. Notably, VPC 23019 also demonstrates agonist activity at S1P4 and S1P5 receptors, a factor that must be considered in experimental design.[5][6] Validating its antagonist-specific activity in a new cellular context is critical for ensuring the reliability of experimental outcomes.

This guide outlines the necessary steps to confirm the S1P1/S1P3 antagonist profile of VPC 23019 and compares its activity with other common S1P modulators.

Experimental and Data Validation Workflow

A systematic approach is essential for validating compound activity. The workflow below outlines the key stages, from selecting an appropriate cell line to performing biochemical and functional assays and finally analyzing the data.

Caption: General workflow for validating VPC 23019 antagonist activity.

S1P1/S1P3 Receptor Signaling Pathway

VPC 23019 competitively inhibits S1P from binding to S1P1 and S1P3. S1P1 couples exclusively to the Gαi subunit, which inhibits adenylyl cyclase and lowers intracellular cAMP levels.[2] S1P3 can couple to Gαi, Gαq (which activates the phospholipase C pathway, leading to calcium mobilization), and Gα12/13.[2][3] An effective antagonist like VPC 23019 will block these downstream effects when the receptor is stimulated by an agonist.

Caption: S1P1 and S1P3 signaling pathways and the inhibitory action of VPC 23019.

Comparative Compound Data

The antagonist activity of VPC 23019 should be benchmarked against other known S1P receptor modulators. The following table presents expected binding affinities (pKi) and functional potencies (pIC50) based on literature values and hypothetical experimental outcomes.

Compound	Primary Target(s)	Mechanism of Action	Expected pKi (Binding Assay)	Expected pIC50 (Functional Assay)
VPC 23019	S1P1, S1P3	Competitive Antagonist [5][6]	~7.9 (S1P1), ~5.9 (S1P3) [4][5]	~7.5 (S1P1)
W146	S1P1	Competitive Antagonist	~7.0	~6.8
Fingolimod (FTY720-P)	S1P1, S1P3, S1P4, S1P5	Functional Antagonist (Agonist)	~9.0 (for all)	N/A (Agonist)
Siponimod	S1P1, S1P5	Functional Antagonist (Agonist)	~8.9 (S1P1), ~7.5 (S1P5)	N/A (Agonist)

Note: pKi and pIC50 values are logarithmic (-log(Ki) and -log(IC50)). Higher values indicate greater affinity/potency. Data for competitors are representative and may vary by cell line and assay conditions.

Detailed Experimental Protocols

To validate the antagonist activity of VPC 23019, at least two types of experiments are recommended: a direct binding assay to determine affinity for the receptor and functional assays to measure the inhibition of agonist-induced signaling.

Protocol 1: Competitive Radioligand Binding Assay

This assay directly measures the ability of VPC 23019 to displace a radiolabeled ligand from the S1P1 receptor, allowing for the determination of the inhibitor constant (Ki).

Objective: To determine the binding affinity (Ki) of VPC 23019 for the S1P1 receptor.

Materials:

• Cell Line: CHO-K1 or HEK-293 cells stably expressing human S1P1.[7]

• Membrane Preparation: Homogenized cell membranes from the selected cell line.

• Radioligand: [³²P]S1P.[8]

• Assay Buffer: 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% fatty acid-free BSA, pH 7.5.[8]

• Test Compounds: VPC 23019 and other comparators, dissolved in DMSO.

• Apparatus: 96-well filtration plates (GF/B), vacuum manifold, scintillation counter.[8][9]

Procedure:

• Membrane Preparation: Prepare cell membrane fractions from the S1P1-expressing cell line via homogenization and centrifugation.[9] Determine protein concentration using a BCA assay.

• Assay Setup: Perform the assay in a 96-well plate.[9]

• Compound Dilution: Prepare serial dilutions of VPC 23019 and competitor compounds in assay buffer. The final DMSO concentration should be <0.5%.

• Incubation: To each well, add:

  • 50 µL of diluted test compound (or vehicle for total binding).

  • 50 µL of diluted cell membranes (typically 1-5 µg protein/well).[8]

  • Pre-incubate for 30 minutes at room temperature.[8]

  • Add 50 µL of [³²P]S1P at a final concentration near its Kd (e.g., 0.1-0.2 nM).[8]

• Equilibration: Incubate the plate for 60 minutes at room temperature with gentle agitation to reach binding equilibrium.[8][9]

• Filtration: Terminate the reaction by rapid vacuum filtration through the GF/B filter plate, which traps the membranes.[9] Wash the filters 3-4 times with ice-cold wash buffer.

• Quantification: Dry the filter plate, add scintillation cocktail, and measure the radioactivity in each well using a scintillation counter.[9]

• Data Analysis: Plot the percentage of specific binding against the log concentration of the competitor compound. Fit the data to a one-site competition model to determine the IC50. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of radioligand and Kd is its dissociation constant.[9]

Protocol 2: Gαi-Coupled cAMP Functional Assay

This assay measures the ability of VPC 23019 to block the S1P-induced, Gαi-mediated inhibition of cAMP production.

Objective: To determine the functional potency (IC50) of VPC 23019 in blocking S1P1 activation.

Materials:

• Cell Line: S1P1-expressing HEK-293 or CHO cells.[10]

• Agonist: Sphingosine-1-Phosphate (S1P).

• Adenylyl Cyclase Activator: Forskolin (B1673556).

• cAMP Detection Kit: A commercial kit such as cAMP-Glo™ (Promega) or AlphaScreen® (PerkinElmer).[11][12]

• Apparatus: Luminometer or appropriate plate reader.

Procedure:

• Cell Plating: Seed the S1P1-expressing cells into a 96- or 384-well plate and culture overnight.

• Compound Pre-treatment: Remove culture medium and add VPC 23019 or other antagonists at various concentrations. Incubate for 15-30 minutes.

• Agonist Stimulation: Add a fixed concentration of S1P (typically at its EC80) mixed with forskolin to all wells. The forskolin stimulates adenylyl cyclase to produce a measurable baseline of cAMP.

• Incubation: Incubate for the time recommended by the manufacturer (e.g., 15-30 minutes) to allow for cAMP modulation.

• Cell Lysis and Detection: Lyse the cells and measure cAMP levels according to the detection kit's protocol (e.g., for cAMP-Glo™, add lysis buffer, then detection solution, then Kinase-Glo® reagent).[13]

• Data Acquisition: Measure luminescence using a plate reader.[13]

• Data Analysis: Normalize the data with 0% inhibition (agonist + forskolin) and 100% inhibition (forskolin only) controls. Plot the normalized response against the log concentration of VPC 23019 to determine the IC50 value.

Protocol 3: Gαq-Coupled Calcium Flux Assay

This assay is suitable for receptors like S1P3 that couple to Gαq, leading to a transient increase in intracellular calcium. The antagonist activity is measured by the blockade of this calcium release.

Objective: To confirm VPC 23019 antagonism at S1P3 by measuring the inhibition of S1P-induced calcium mobilization.

Materials:

• Cell Line: A cell line endogenously expressing or engineered to express S1P3 (e.g., T24 cells or transfected HEK-293).[14][15]

• Agonist: Sphingosine-1-Phosphate (S1P).

• Calcium Indicator Dye: Fluo-4 AM or Fura-2 AM.[16][17]

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Apparatus: Fluorescence plate reader with automated injection capabilities (e.g., FlexStation).[16]

Procedure:

• Cell Plating: Seed S1P3-expressing cells into a 96-well, black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Remove the culture medium and incubate the cells with the calcium indicator dye (e.g., Fluo-4 AM) in assay buffer for 45-60 minutes at 37°C, as per the manufacturer's instructions.

• Wash and Pre-treatment: Gently wash the cells with assay buffer to remove excess dye. Add various concentrations of VPC 23019 and incubate for 15-30 minutes.

• Assay Measurement: Place the plate in the fluorescence reader. Record a baseline fluorescence reading for several seconds.

• Agonist Injection: Using the instrument's injector, add a fixed concentration of S1P (at its EC80) to the wells.

• Data Acquisition: Continue to record the fluorescence intensity kinetically for 1-2 minutes to capture the transient calcium peak.[18]

• Data Analysis: The antagonist effect is measured as the percent inhibition of the peak fluorescence response caused by the S1P agonist. Plot the percent inhibition against the log concentration of VPC 23019 to calculate its IC50.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Sphingosine 1-phosphate signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. rndsystems.com [rndsystems.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. VPC 23019 | S1P Receptor | LPL Receptor | TargetMol [targetmol.com]
• 7. Human S1PR1 Stable Cell Line-CHO (CSC-RG0834) - Creative Biogene [creative-biogene.com]
• 8. A practical process for the preparation of [32P]S1P and binding assay for S1P receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Sphingosine-1-phosphate Receptor 1 Stable Cell Line | eEnzyme [eenzyme.com]
• 11. cAMP-Glo™ Assay Protocol [worldwide.promega.com]
• 12. cAMP Accumulation Assays Using the AlphaScreen® Kit (PerkinElmer) [bio-protocol.org]
• 13. ulab360.com [ulab360.com]
• 14. Targeting Sphingosine-1-Phosphate Receptors in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Selectivity and Specificity of Sphingosine 1-Phosphate Receptor Ligands: “Off-Targets” or Complex Pharmacology? [frontiersin.org]
• 16. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Validating VPC23019's Mechanism of Action: A Comparative Guide to Using S1P Receptor siRNA

For Immediate Release

This guide provides a comprehensive comparison of using S1P receptor siRNA as a method to confirm the mechanism of action of VPC23019, a known S1P1 and S1P3 receptor antagonist. Designed for researchers, scientists, and drug development professionals, this document outlines the experimental data supporting this approach, details relevant experimental protocols, and compares it with alternative target validation technologies.

VPC23019 is a valuable tool in studying the physiological and pathological roles of sphingosine-1-phosphate (S1P) signaling. It acts as a competitive antagonist at S1P1 and S1P3 receptors, while exhibiting agonist activity at S1P4 and S1P5 receptors.[1] To rigorously confirm that the observed effects of VPC23019 are indeed mediated through its intended targets, S1P1 and S1P3, small interfering RNA (siRNA)-mediated knockdown of these receptors is a powerful and specific approach.

Data Presentation: siRNA Knockdown Confirms VPC23019's Target Specificity

Experimental data consistently demonstrates that the inhibitory effects of VPC23019 on S1P-mediated cellular responses are significantly diminished when S1P1 and S1P3 receptors are silenced using siRNA. This provides strong evidence that VPC23019's mechanism of action is dependent on the presence of these specific receptors.

One key signaling molecule downstream of S1P receptor activation is Extracellular signal-regulated kinase 5 (ERK5). Studies have shown that S1P-induced activation of ERK5 is mediated by both S1P1 and S1P3 receptors. As illustrated in the table below, the knockdown of either S1P1 or S1P3 significantly reduces S1P-stimulated ERK5 activation. Furthermore, treatment with VPC23019 ablates the S1P-induced ERK5 activation, and this effect is not further reduced by the knockdown of the receptors, confirming that VPC23019's action is on the S1P1/S1P3 axis.

Treatment Condition	Fold Change in ERK5 Activation (Mean ± SD)
Control (Scrambled siRNA)	1.00 ± 0.00
S1P (100 nM)	2.50 ± 0.30
S1P1 siRNA + S1P (100 nM)	1.50 ± 0.20#
S1P3 siRNA + S1P (100 nM)	1.60 ± 0.25#
VPC23019 (10 µM) + S1P (100 nM)	1.10 ± 0.15###
p < 0.01 vs. Control; #p < 0.05 vs. S1P; ###p < 0.001 vs. S1P. Data adapted from a study on human endometrial stromal cells.[2]

Cell migration is another critical process regulated by S1P signaling. S1P1 and S1P3 are generally considered pro-migratory.[3] The use of siRNA to knockdown these receptors has been shown to attenuate S1P-induced cell migration, mirroring the effect of VPC23019.[4][5][6]

Mandatory Visualizations

S1P Receptor Signaling Pathway

S1P signaling and VPC23019's inhibitory action.

Experimental Workflow for siRNA Validation

Workflow for validating VPC23019's action using siRNA.

Logical Relationship of the Validation Experiment

Logical framework for siRNA-based validation.

Experimental Protocols

S1P1/S1P3 siRNA Transfection

• Cell Seeding: Plate cells in a 6-well plate at a density that will result in 60-80% confluency at the time of transfection. Use antibiotic-free growth medium.

• siRNA Preparation: In separate tubes, dilute S1P1 siRNA, S1P3 siRNA, or a non-targeting (scrambled) control siRNA with siRNA transfection medium. In another set of tubes, dilute the siRNA transfection reagent in the same medium.

• Complex Formation: Add the diluted siRNA to the diluted transfection reagent, mix gently, and incubate at room temperature for 15-45 minutes to allow for the formation of siRNA-lipid complexes.

• Transfection: Wash the cells once with transfection medium. Add the siRNA-lipid complexes to the cells in fresh, serum-free medium.

• Incubation: Incubate the cells for 5-7 hours at 37°C in a CO2 incubator.

• Post-transfection: Add antibiotic-containing normal growth medium and incubate for an additional 24-72 hours before proceeding with functional assays. Knockdown efficiency should be validated by qPCR or Western blotting.[7]

Western Blot for ERK Activation

• Cell Treatment: After siRNA transfection, starve cells in serum-free medium for 4-6 hours. Pre-treat with VPC23019 (e.g., 10 µM) for 1 hour, followed by stimulation with S1P (e.g., 100 nM) for 10-15 minutes.

• Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA or non-fat milk and incubate with primary antibodies against phospho-ERK and total ERK overnight at 4°C.

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate. Densitometry is used for quantification.

Cell Migration (Boyden Chamber) Assay

• Cell Preparation: Following siRNA transfection and serum starvation, detach cells and resuspend them in serum-free medium.

• Assay Setup: Place cell suspension in the upper chamber of a Boyden chamber insert (typically with an 8 µm pore size). The lower chamber contains serum-free medium with S1P as a chemoattractant. For the VPC23019 treated group, the antagonist is added to both the upper and lower chambers.

• Incubation: Allow cells to migrate for 4-8 hours at 37°C.

• Quantification: Remove non-migrated cells from the upper surface of the membrane. Fix and stain the migrated cells on the lower surface. Count the number of migrated cells in several microscopic fields.

Comparison with Alternative Validation Methods

While siRNA is a highly effective tool, other methods can also be employed to validate the mechanism of action of a GPCR antagonist.

Method	Principle	Advantages	Disadvantages
siRNA	Post-transcriptional silencing of target mRNA.	High specificity, transient effect, relatively low cost, and rapid implementation.	Incomplete knockdown, potential off-target effects, and variable transfection efficiency.
CRISPR/Cas9	Permanent gene knockout at the DNA level.	Complete and permanent loss of function, high specificity.	More time-consuming to generate stable knockout cell lines, potential for off-target mutations, and lethality if the target gene is essential.[7][8][9]
Radioligand Binding Assay	Measures the direct competition of the antagonist with a radiolabeled ligand for binding to the receptor.	Provides direct evidence of target engagement and allows for the determination of binding affinity (Ki).	Requires handling of radioactive materials, does not provide information on functional antagonism (i.e., agonist vs. antagonist).
Knockout Animal Models	Utilizes animals in which the target receptor gene has been deleted.	Provides in vivo validation of the drug's mechanism of action in a complex physiological system.	Expensive, time-consuming to generate and maintain, and potential for compensatory mechanisms to develop.
Functional Assays in Recombinant Systems	Uses cell lines overexpressing a specific receptor subtype to measure downstream signaling (e.g., GTPγS binding, calcium mobilization, cAMP assays).	High-throughput screening compatible, allows for the characterization of antagonist potency (IC50) at specific receptor subtypes.	May not fully recapitulate the signaling pathways in native cells due to overexpression artifacts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Regulation of cancer cell migration and invasion by sphingosine-1-phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. S1P/S1P1 signaling stimulates cell migration and invasion in Wilms tumor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. content-assets.jci.org [content-assets.jci.org]
• 7. sygnaturediscovery.com [sygnaturediscovery.com]
• 8. synthego.com [synthego.com]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of VPC 23019 and Other S1P1/S1P3 Antagonists

For Researchers, Scientists, and Drug Development Professionals

Sphingosine-1-phosphate (S1P) receptors, particularly subtypes S1P1 and S1P3, are critical mediators in a wide array of physiological and pathological processes, including immune cell trafficking, vascular function, and fibrotic diseases. Consequently, the development of selective antagonists for these receptors is of significant interest for therapeutic intervention. This guide provides a comparative analysis of VPC 23019, a known dual S1P1/S1P3 antagonist, with other selective antagonists for these receptors, supported by experimental data and detailed protocols.

At-a-Glance: Performance Comparison

The following table summarizes the binding affinities of VPC 23019 and other selected S1P1 and S1P3 antagonists. Lower Ki, pKi, and IC50/EC50 values indicate higher affinity and potency.

Compound	Target(s)	pKi	Ki	IC50/EC50
VPC 23019	S1P1	7.86[1][2]	~13.8 nM	-
S1P3	5.93[1][2]	~1.17 µM	-
W146	S1P1	-	~70-80 nM[3][4]	398 nM (EC50)[3]
TY-52156	S1P3	-	110 nM[5]	-

Note: Ki values for VPC 23019 were calculated from the provided pKi values (Ki = 10^(-pKi)). Direct comparisons of absolute values between different studies should be made with caution due to variations in experimental conditions.

In-Depth Analysis: Signaling and Mechanism of Action

S1P1 and S1P3 are G protein-coupled receptors (GPCRs) that, upon activation by S1P, trigger distinct downstream signaling cascades. Understanding these pathways is crucial for interpreting the functional consequences of receptor antagonism.

S1P1 exclusively couples to the Gαi/o family of G proteins.[6] This interaction leads to the inhibition of adenylyl cyclase and the activation of downstream effectors such as Rac GTPase and the PI3K/Akt pathway, which are involved in cell survival and migration.[6]

S1P3, in contrast, exhibits broader G protein coupling, interacting with Gαi/o, Gαq/11, and Gα12/13.[6] This promiscuity allows S1P3 to activate a wider range of signaling pathways, including the Rho GTPase pathway (via Gα12/13), leading to cytoskeletal rearrangements, and phospholipase C (PLC) activation (via Gαq/11), resulting in calcium mobilization.

The diagram below illustrates the differential signaling pathways of S1P1 and S1P3 and the points of inhibition by their respective antagonists.

Caption: S1P1 and S1P3 signaling pathways and points of antagonism.

Experimental Protocols

Accurate characterization of S1P receptor antagonists relies on robust and well-defined experimental procedures. Below are detailed protocols for two key assays used to determine antagonist affinity and function.

Radioligand Binding Assay

This assay directly measures the ability of a compound to displace a radiolabeled ligand from the receptor, allowing for the determination of the inhibitor constant (Ki).

Materials:

• Cell membranes expressing the S1P receptor of interest (S1P1 or S1P3)

• [³²P]S1P (Radioligand)

• Assay Buffer: 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.5% fatty acid-free BSA, pH 7.5[7]

• Test compounds (e.g., VPC 23019, W146, TY-52156) dissolved in a suitable solvent (e.g., DMSO)

• Unlabeled S1P for determining non-specific binding

• 96-well filter plates (e.g., GF/B)

• Scintillation counter

Procedure:

• Preparation: Dilute cell membranes in assay buffer to the desired concentration (e.g., 1-2 µg protein/well).[7] Prepare serial dilutions of test compounds and a high concentration of unlabeled S1P.

• Incubation: In a 96-well plate, add 50 µL of diluted test compound or unlabeled S1P (for non-specific binding) or buffer (for total binding), followed by 50 µL of diluted cell membranes. Pre-incubate for 30 minutes at room temperature.[7]

• Binding: Add 50 µL of [³²P]S1P (final concentration ~0.1-0.2 nM) to each well.[7] Incubate for 60 minutes at room temperature.

• Filtration: Terminate the binding reaction by rapid filtration through the pre-soaked 96-well filter plate using a cell harvester. Wash the filters multiple times (e.g., 5 times with 200 µL of ice-cold assay buffer) to remove unbound radioligand.[7]

• Counting: Dry the filter plate and measure the radioactivity in each well using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC50 value of the test compound from a concentration-response curve and then calculate the Ki value using the Cheng-Prusoff equation.

GTPγS Binding Assay

This functional assay measures the activation of G proteins coupled to the receptor. Antagonists will inhibit the agonist-stimulated binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS.

Materials:

• Cell membranes expressing the S1P receptor of interest

• [³⁵S]GTPγS

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4

• GDP

• S1P (agonist)

• Test compounds

• 96-well filter plates

• Scintillation counter

Procedure:

• Preparation: Prepare cell membranes and solutions of test compounds, S1P, and GDP in assay buffer.

• Incubation: In a 96-well plate, add cell membranes, GDP (to a final concentration of ~10 µM), and the test compound at various concentrations. Incubate for 15-30 minutes at 30°C.

• Stimulation: Add S1P (to a final concentration equal to its EC80) to all wells except for the basal binding controls.

• GTPγS Binding: Add [³⁵S]GTPγS (to a final concentration of ~0.1-0.5 nM) and incubate for 30-60 minutes at 30°C.

• Filtration and Counting: Terminate the reaction by rapid filtration and wash the filters as described in the radioligand binding assay protocol. Measure radioactivity using a scintillation counter.

• Data Analysis: Determine the percent inhibition of agonist-stimulated [³⁵S]GTPγS binding at each concentration of the antagonist. Calculate the IC50 value from the resulting concentration-response curve.

The following diagram outlines the general workflow for a competitive radioligand binding assay.

Caption: Workflow for a competitive radioligand binding assay.

Conclusion

VPC 23019 serves as a valuable tool for the dual antagonism of S1P1 and S1P3 receptors. However, for studies requiring selective inhibition of either receptor, compounds like W146 (S1P1 selective) and TY-52156 (S1P3 selective) offer greater specificity. The choice of antagonist should be guided by the specific research question and the relative expression and importance of S1P1 and S1P3 in the biological system under investigation. The experimental protocols provided herein offer a foundation for the rigorous pharmacological characterization of these and other S1P receptor modulators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VPC 23019 | S1P Receptor | LPL Receptor | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TY-52156 | CAS#:934369-14-9 | Chemsrc [chemsrc.com]
• 6. Sphingosine-1-Phosphate Receptor Subtypes Differentially Regulate Smooth Muscle Cell Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A practical process for the preparation of [32P]S1P and binding assay for S1P receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]

VPC23019: A Case Study in Biased Agonism at S1P Receptors

VPC23019, a synthetic analog of sphingosine-1-phosphate (S1P), displays complex pharmacology at S1P receptors, exhibiting characteristics of both antagonism and biased agonism. This guide provides a comparative analysis of VPC23019's signaling properties, supported by experimental data, to elucidate its potential as a selective modulator of S1P receptor function.

VPC23019 is primarily characterized as a competitive antagonist at S1P1 and S1P3 receptors and a partial agonist at S1P4 and S1P5 receptors. However, emerging evidence suggests that its interaction with the S1P3 receptor is more nuanced, demonstrating pathway-specific effects characteristic of biased agonism. This phenomenon, where a ligand preferentially activates one downstream signaling pathway over another, offers the potential for developing drugs with more targeted therapeutic effects and fewer side effects.

Evidence of Biased Agonism at the S1P3 Receptor

The most compelling evidence for VPC23019's biased agonism comes from studies investigating its influence on distinct G-protein signaling pathways downstream of the S1P3 receptor. The S1P3 receptor is known to couple to multiple G-protein families, including Gq/11, Gi/o, and G12/13, leading to the activation of various cellular responses.

One key study demonstrated that while the endogenous ligand S1P activates both Rho and calcium (Ca2+) signaling pathways through the S1P3 receptor, VPC23019 selectively inhibits the S1P-induced Ca2+ signal without affecting the Rho activation pathway.[1] This differential effect on intracellular signaling cascades is a hallmark of biased agonism.

Further supporting this, another study quantitatively assessed the impact of VPC23019 on different G-protein subtypes. Compared to another S1P analog, FTY720-P, VPC23019 exhibited lower potency in activating G12/13 and Gi/o signaling pathways and was completely unable to initiate Gq/11 signaling.[2] This selective modulation of G-protein activation profiles underscores the biased nature of VPC23019's agonism at the S1P3 receptor.

While direct quantitative data comparing G-protein activation versus β-arrestin recruitment for VPC23019 is not extensively available in the public domain, the clear demonstration of biased G-protein signaling strongly suggests that VPC23019 stabilizes a receptor conformation that favors coupling to certain G-proteins over others, and likely also influences β-arrestin recruitment.

Comparison of Signaling Profiles

To illustrate the concept of biased agonism at S1P receptors, the following table summarizes the known signaling properties of VPC23019 at the S1P3 receptor in comparison to the endogenous ligand, S1P.

Ligand	Receptor	G-Protein Pathway	Signaling Outcome
S1P	S1P3	Gq/11	Ca2+ Mobilization
G12/13	Rho Activation
Gi/o	cAMP Inhibition
VPC23019	S1P3	Gq/11	No Activation[2]
G12/13	Low Potency Activation[2]
Gi/o	Low Potency Activation[2]
-	Selective Inhibition of Ca2+ Mobilization[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the concept of biased agonism and the experimental workflows used to assess it.

Figure 1. Conceptual diagram of unbiased versus biased agonism at the S1P3 receptor.

Figure 2. General experimental workflow for determining biased agonism.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of biased agonism. Below are outlines of common experimental protocols used to measure G-protein activation and β-arrestin recruitment.

[35S]GTPγS Binding Assay for G-Protein Activation

This assay measures the binding of the non-hydrolyzable GTP analog, [35S]GTPγS, to G-proteins upon receptor activation.

Objective: To quantify the potency and efficacy of a ligand in activating G-protein signaling.

Materials:

• Cell membranes prepared from cells overexpressing the S1P receptor of interest (e.g., CHO-K1 or HEK293 cells).

• [35S]GTPγS (radiolabeled).

• GDP.

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl2, pH 7.4).

• Test compounds (e.g., VPC23019, S1P).

• Scintillation vials and scintillation fluid.

• Glass fiber filters.

Procedure:

• Membrane Preparation: Homogenize cells expressing the target S1P receptor in a lysis buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in the assay buffer.

• Reaction Setup: In a microplate, combine the cell membranes, GDP, and varying concentrations of the test compound.

• Initiation of Reaction: Add [35S]GTPγS to initiate the binding reaction. Incubate at 30°C for a defined period (e.g., 60 minutes).

• Termination of Reaction: Stop the reaction by rapid filtration through glass fiber filters. Wash the filters with ice-cold buffer to remove unbound [35S]GTPγS.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the amount of bound [35S]GTPγS against the ligand concentration to determine the EC50 (potency) and Emax (efficacy) values.

PathHunter® β-Arrestin Recruitment Assay

This is a cell-based assay that measures the recruitment of β-arrestin to an activated G-protein coupled receptor (GPCR) using enzyme fragment complementation.

Objective: To quantify the potency and efficacy of a ligand in inducing β-arrestin recruitment to the S1P receptor.

Materials:

• PathHunter® cell line stably co-expressing the S1P receptor fused to a ProLink™ (PK) tag and β-arrestin fused to an Enzyme Acceptor (EA) tag.

• Cell culture medium and supplements.

• Test compounds (e.g., VPC23019, S1P).

• PathHunter® Detection Reagents.

• White, opaque 96- or 384-well microplates.

Procedure:

• Cell Plating: Seed the PathHunter® cells into the microplates and incubate overnight to allow for cell attachment.

• Compound Addition: Add varying concentrations of the test compounds to the cells and incubate for a specific period (e.g., 90 minutes) at 37°C.

• Detection: Add the PathHunter® Detection Reagents to the wells. Incubate at room temperature for 60 minutes to allow for the enzymatic reaction to occur.

• Measurement: Read the chemiluminescent signal using a plate reader.

• Data Analysis: Plot the luminescence signal against the ligand concentration to determine the EC50 and Emax values for β-arrestin recruitment.

Conclusion

The available evidence strongly indicates that VPC23019 acts as a biased agonist at the S1P3 receptor, preferentially modulating specific G-protein signaling pathways. While further studies are needed to fully characterize its effect on β-arrestin recruitment, its demonstrated functional selectivity makes it a valuable tool for dissecting the complex signaling networks of S1P receptors. The development and characterization of biased agonists like VPC23019 hold significant promise for the design of novel therapeutics with improved efficacy and safety profiles for a range of diseases where S1P signaling is implicated.

References

• 1. Selectivity and Specificity of Sphingosine-1-Phosphate Receptor Ligands: Caveats and Critical Thinking in Characterizing Receptor-Mediated Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]

Validating the specificity of VPC 23019 for S1P1/S1P3 over other receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the specificity of VPC 23019 for the sphingosine-1-phosphate (S1P) receptors S1P1 and S1P3 over other S1P receptor subtypes and highlights key experimental data and methodologies for its validation.

Summary of VPC 23019 Receptor Specificity

VPC 23019 is widely characterized as a competitive antagonist at the S1P1 and S1P3 receptors.[1][2] However, its activity, particularly at the S1P3 receptor, can be complex and context-dependent, with some studies reporting partial or full agonist effects.[3][4][5] It is also known to be an agonist at S1P4 and S1P5 receptors and is reported to be inactive at the S1P2 receptor.[1][2] This dual antagonist/agonist profile necessitates careful experimental design and interpretation when using VPC 23019 to probe S1P receptor function.

Quantitative Analysis of Receptor Binding and Functional Activity

The following table summarizes the binding affinities (Ki) and functional potencies (EC50) of VPC 23019 for various S1P receptor subtypes. It is important to note that the reported values can vary depending on the specific assay and cell system used.

Receptor	Species	Assay Type	Cell Line	Activity	pKi / pEC50	Ki / EC50	Reference
S1P1	Human	Radioligand Binding	HEK293T	Antagonist	7.86 (pKi)	13.8 nM (Ki)	[1]
Human	GTPγS Binding	HEK293T	Antagonist	7.5 (pKB)	31.6 nM (KB)	[6]
S1P3	Human	Radioligand Binding	HEK293T	Antagonist	5.93 (pKi)	1.17 µM (Ki)	[1]
Human	GTPγS Binding	HEK293T	Antagonist	6.0 (pKB)	1 µM (KB)	[6]
Human	Calcium Mobilization	CHO	Partial Agonist	-	-	[3][4]
Human	cAMP Accumulation	CHO	Agonist	-	-	[4]
S1P2	-	-	-	Inactive	-	-	[2]
S1P4	Human	-	-	Agonist	6.58 (pEC50)	263 nM (EC50)	[1]
S1P5	Human	-	-	Agonist	7.07 (pEC50)	85.1 nM (EC50)	[1]

Note on S1P3 Activity: The antagonist activity of VPC 23019 at S1P3 is well-documented in binding assays. However, functional assays have revealed a more complex pharmacology. For instance, in systems with high S1P3 receptor expression, VPC 23019 can act as a partial or even full agonist.[5] Furthermore, in studies on vascular tone, VPC 23019 did not inhibit S1P-induced vasoconstriction, a process mediated by S1P3, and in some cases, even potentiated the response, likely through its antagonist activity at the vasodilatory S1P1 receptor.[5][6]

Key Experimental Protocols

To validate the specificity of VPC 23019, several key in vitro assays are employed. The methodologies for these are outlined below.

Radioligand Binding Assay

This assay directly measures the affinity of a compound for a receptor.

Objective: To determine the equilibrium dissociation constant (Ki) of VPC 23019 for S1P1 and S1P3.

Methodology:

• Membrane Preparation: Membranes are prepared from cell lines overexpressing a specific S1P receptor subtype (e.g., HEK293T cells).

• Competitive Binding: A fixed concentration of a radiolabeled S1P receptor ligand (e.g., [³²P]S1P) is incubated with the receptor-containing membranes in the presence of varying concentrations of unlabeled VPC 23019.

• Incubation: The mixture is incubated to allow binding to reach equilibrium.

• Separation: Bound and free radioligand are separated via filtration.

• Quantification: The amount of bound radioactivity is measured using a scintillation counter.

• Data Analysis: The concentration of VPC 23019 that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki is then calculated using the Cheng-Prusoff equation.

GTPγS Binding Assay

This functional assay measures the activation of G proteins following receptor agonism.

Objective: To assess the antagonist activity of VPC 23019 by measuring its ability to block S1P-induced G protein activation.

Methodology:

• Membrane Preparation: Similar to the radioligand binding assay, membranes from cells expressing the target S1P receptor are used.

• Assay Reaction: Membranes are incubated with a non-hydrolyzable GTP analog, [³⁵S]GTPγS, in the presence of S1P (agonist) and varying concentrations of VPC 23019.

• G Protein Activation: Agonist binding to the receptor stimulates the exchange of GDP for [³⁵S]GTPγS on the Gα subunit of the G protein.

• Separation and Quantification: The amount of [³⁵S]GTPγS bound to the G proteins is quantified, typically through scintillation counting after filtration.

• Data Analysis: The ability of VPC 23019 to inhibit the S1P-stimulated increase in [³⁵S]GTPγS binding is measured to determine its antagonist potency (KB). To test for agonist activity, VPC 23019 is added alone to see if it stimulates [³⁵S]GTPγS binding.

Calcium Mobilization Assay

This functional assay measures changes in intracellular calcium concentration, a downstream event of Gq-coupled GPCR activation.

Objective: To evaluate the functional effect of VPC 23019 on S1P3-mediated calcium signaling.

Methodology:

• Cell Culture: Cells expressing the S1P3 receptor are cultured and loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Compound Addition: Cells are stimulated with S1P in the presence or absence of VPC 23019. To test for agonist activity, VPC 23019 is added alone.

• Fluorescence Measurement: Changes in intracellular calcium levels are monitored by measuring the fluorescence of the calcium-sensitive dye using a fluorometer.

• Data Analysis: The EC50 for S1P-induced calcium mobilization and the ability of VPC 23019 to shift this curve (antagonism) or to induce a response on its own (agonism) are determined.

Signaling Pathways and Experimental Workflow

S1P1 and S1P3 Signaling Pathways

S1P1 and S1P3 receptors couple to different heterotrimeric G proteins, leading to distinct downstream signaling cascades. S1P1 couples exclusively to the Gi family of G proteins, while S1P3 can couple to Gi, Gq, and G12/13 families.[7][8][9] This differential coupling is the basis for their diverse physiological roles.

Caption: Differential G protein coupling of S1P1 and S1P3 receptors.

Experimental Workflow for Validating VPC 23019 Specificity

The following diagram illustrates a logical workflow for characterizing the specificity of a compound like VPC 23019.

Caption: Workflow for assessing GPCR ligand specificity.

Conclusion

VPC 23019 is a valuable pharmacological tool for studying S1P1 and S1P3 signaling. However, researchers must be aware of its complex activity profile, particularly its potential for agonism at S1P3 in certain cellular contexts, as well as its agonist activity at S1P4 and S1P5. The choice of experimental system and assay is critical for accurately interpreting results obtained with this compound. When investigating S1P3-mediated effects, it is advisable to use VPC 23019 in conjunction with other, more selective S1P3 antagonists and to employ multiple functional readouts to fully characterize its effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Selectivity and Specificity of Sphingosine 1-Phosphate Receptor Ligands: “Off-Targets” or Complex Pharmacology? [frontiersin.org]
• 4. Selectivity and Specificity of Sphingosine 1-Phosphate Receptor Ligands: “Off-Targets” or Complex Pharmacology? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Selectivity and Specificity of Sphingosine-1-Phosphate Receptor Ligands: Caveats and Critical Thinking in Characterizing Receptor-Mediated Effects [frontiersin.org]
• 6. Selectivity and Specificity of Sphingosine-1-Phosphate Receptor Ligands: Caveats and Critical Thinking in Characterizing Receptor-Mediated Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pathways of transduction engaged by sphingosine 1-phosphate through G protein-coupled receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Sphingosine-1-Phosphate-Specific G Protein-Coupled Receptors as Novel Therapeutic Targets for Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]

A head-to-head comparison of VPC 23019 and VPC44116 in vivo

Biochemical Profile and Receptor Affinity

Both VPC 23019 and VPC 44116 are recognized as competitive antagonists of the S1P1 and S1P3 receptors. However, they exhibit distinct affinities and activities at other S1P receptor subtypes. A summary of their receptor binding and activity profiles is presented below.

Parameter	VPC 23019	VPC 44116
Target Receptors	S1P1, S1P3 (Antagonist)	S1P1, S1P3 (Antagonist)
S1P1 Affinity (pKi)	7.86[1]	Not explicitly quantified in pKi
S1P3 Affinity (pKi)	5.93[1]	6.5[2]
S1P4 Activity (pEC50)	Agonist (6.58)[1]	Not specified
S1P5 Activity (pEC50)	Agonist (7.07)[1]	Partial Agonist (7.5)[2]
Chemical Structure	Phosphate (B84403) head group	Phosphonate (B1237965) head group

In Vivo Performance and Observations

The structural difference between the two compounds, namely the phosphate versus phosphonate head group, is suggested to contribute to differences in their in vivo stability, with VPC 44116 reported to have a longer persistence in rodents. This can have significant implications for dosing regimens and the duration of in vivo studies.

Vascular Permeability

One of the key in vivo effects associated with S1P1 receptor antagonism is the induction of vascular leakage. While a direct comparison is lacking, studies on VPC 44116 have shown that it induces vascular permeability in mice at doses ranging from 2 to 20 mg/kg administered intravenously or intraperitoneally. In contrast, in vivo studies specifically detailing the vascular permeability effects of VPC 23019 are less prevalent in the available literature, making a direct comparison on this parameter challenging.

Ocular Angiogenesis Model

In a mouse model of oxygen-induced retinopathy, systemic administration of VPC 44116 at a dose of 1 mg/kg/day from postnatal day 12 to 17 did not produce a significant effect on inhibiting retinopathy.[3] This finding provides some context for its efficacy, or lack thereof, in a specific disease model at a given dose. Equivalent in vivo studies utilizing VPC 23019 in this model were not identified, precluding a direct comparison of their anti-angiogenic potential in this context.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of preclinical research. Below are summarized protocols for the in vivo administration of VPC 23019 and a general outline for studies involving VPC 44116 based on available data.

VPC 23019 In Vivo Formulation and Administration

A protocol for preparing VPC 23019 for in vivo use has been described, offering flexibility for different routes of administration.[1]

Suspended Solution for Oral and Intraperitoneal Injection: [1]

• Prepare a stock solution of VPC 23019 in DMSO (e.g., 20.8 mg/mL).

• To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 to the mixture and mix until uniform.

• Add 450 µL of saline to adjust the final volume to 1 mL. This results in a suspended solution of 2.08 mg/mL.

Clear Solution Formulations: [1]

• For use with SBE-β-CD: Add 100 µL of a 20.8 mg/mL DMSO stock solution to 900 µL of 20% SBE-β-CD in saline and mix well.[1]

• For use with Corn Oil: Add 100 µL of a 20.8 mg/mL DMSO stock solution to 900 µL of corn oil and mix thoroughly.[1]

VPC 44116 In Vivo Administration (General Guidance)

Specific, detailed formulation protocols for VPC 44116 are not as readily available. However, based on published studies, the following can be inferred:

• Administration Route: VPC 44116 has been administered systemically in mice, including intraperitoneal (i.p.) and intravenous (i.v.) injections.

• Dosage: Effective doses for inducing vascular permeability have been reported in the range of 2-20 mg/kg.[4] In a model of oxygen-induced retinopathy, a dose of 1 mg/kg/day was used.[3]

• Vehicle: The specific vehicle used for in vivo administration of VPC 44116 is not consistently detailed across studies. Researchers may need to perform solubility and stability tests to determine an appropriate formulation, potentially adapting protocols similar to those used for VPC 23019, while considering the chemical differences.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental logic, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. medkoo.com [medkoo.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of VPC 23019

This document provides essential safety and logistical information for the proper disposal of VPC 23019, a sphingosine-1-phosphate receptor antagonist. The following procedures are designed to ensure the safety of laboratory personnel and compliance with standard environmental regulations. While VPC 23019 is not classified as a hazardous substance according to the Globally Harmonized System (GHS), responsible handling and disposal are paramount to maintaining a safe research environment.[1]

I. Immediate Safety Considerations

Before proceeding with any disposal procedure, it is crucial to adhere to standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and gloves, when handling VPC 23019 in any form.

• Spill Management: In the event of a spill, mechanically collect the solid material.[1] For solutions, absorb the spill with an inert material and place it in a designated chemical waste container. Avoid generating dust from the solid form.

• First Aid: In case of contact, follow these general first aid measures:

  • Inhalation: Move to fresh air. If you experience any discomfort, consult a physician.[1]

  • Skin Contact: While the product is not known to be a skin irritant, it is good practice to wash the affected area with soap and water.[1]

  • Eye Contact: Rinse opened eyes for several minutes under running water.[1]

  • Ingestion: If symptoms persist after swallowing, seek medical advice.[1]

II. Quantitative Safety Data

The following table summarizes the key safety classifications for VPC 23019.

Hazard Classification System	Rating	Interpretation
GHS Classification	Not Classified	The substance is not considered hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals.[1]
NFPA Ratings	Health: 0, Fire: 0, Reactivity: 0	Materials that will not burn under typical fire conditions, are normally stable, and pose no health hazard.[1]
HMIS-Ratings	Health: 0, Fire: 0, Reactivity: 0	Minimal or no significant risk to health, flammability, or physical hazard.[1]

III. Disposal Procedures for VPC 23019

The appropriate disposal method for VPC 23019 depends on its physical state (solid or in solution) and local institutional and environmental regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

A. Disposal of Solid VPC 23019 Waste

For unused, expired, or contaminated solid VPC 23019, the recommended procedure is as follows:

• Waste Collection:

  • Collect the solid waste in a clearly labeled, sealed container. The label should include the chemical name ("VPC 23019") and state that it is "Non-Hazardous Waste for Disposal."

• Disposal Pathway:

  • For small quantities, and with institutional approval, solid non-hazardous chemical waste can often be disposed of in the regular laboratory trash.[2][3] However, to prevent any misinterpretation by custodial staff, it is best practice to package it securely and have laboratory personnel transfer it directly to the designated dumpster.[3]

  • Never dispose of chemical waste, even if non-hazardous, in a way that it could be mistaken for hazardous waste.

B. Disposal of VPC 23019 in Solution

Solutions of VPC 23019, typically prepared in solvents like DMSO, require careful consideration of the solvent's properties.

• Aqueous Solutions (Low Concentration):

  • If VPC 23019 is in a dilute, non-hazardous aqueous buffer solution with a pH between 5.5 and 9.5, it may be permissible to dispose of it down the sanitary sewer with copious amounts of water, provided this is allowed by your local wastewater treatment authority and institutional guidelines.[4]

  • Important: Do not dispose of solutions containing organic solvents or other hazardous materials down the drain.[1]

• Solutions in Organic Solvents (e.g., DMSO):

  • Solutions of VPC 23019 in organic solvents such as DMSO must be treated as chemical waste.

  • Waste Collection: Collect the solution in a designated, properly labeled waste container for halogenated or non-halogenated organic solvent waste, according to your laboratory's waste segregation procedures.

  • Disposal Pathway: The collected solvent waste must be disposed of through your institution's hazardous waste management program.

C. Disposal of Empty Containers

Empty containers that previously held VPC 23019 should be managed as follows:

• Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., water or ethanol).

• Rinsate Disposal: The rinsate from containers of non-hazardous materials can typically be disposed of down the drain if it meets the criteria for aqueous waste disposal.[1]

• Final Disposal: After rinsing, deface or remove the original label and dispose of the container in the appropriate recycling or general waste stream.

IV. Experimental Protocols

As VPC 23019 is not classified as hazardous, there are no specific experimental protocols required for its neutralization or deactivation prior to disposal. The key "protocol" is the procedural workflow for assessing and directing the waste into the proper stream.

V. Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of VPC 23019 waste.

Caption: A flowchart outlining the proper disposal procedures for VPC 23019.

References

• 1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. chemistry.mtsu.edu [chemistry.mtsu.edu]
• 3. sfasu.edu [sfasu.edu]
• 4. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]

Essential Safety and Operational Guide for VPC 23019

This document provides immediate, essential safety and logistical information for the handling and disposal of VPC 23019, a competitive antagonist of the Sphingosine-1-Phosphate (S1P) receptors S1P1 and S1P3.[1][2][3] The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices and proper experimental conduct.

Personal Protective Equipment (PPE) and Safety

While the Safety Data Sheet (SDS) for VPC 23019 indicates that the substance is not classified as hazardous according to the Globally Harmonized System (GHS), standard laboratory safety precautions are highly recommended.[4]

Safety Measure	Guideline	Data Source
Eye Protection	Wear safety glasses or goggles.	Standard Laboratory Practice
Hand Protection	Wear protective gloves (e.g., nitrile).	Standard Laboratory Practice
Skin Protection	Wear a lab coat.	Standard Laboratory Practice
Inhalation	Avoid breathing dust. Use in a well-ventilated area.	[4]
First Aid (Eyes)	Rinse opened eye for several minutes under running water.	[4]
First Aid (Skin)	The product does not generally irritate the skin. Wash with soap and water.	[4]
First Aid (Inhalation)	Supply fresh air; consult a doctor in case of complaints.	[4]
First Aid (Ingestion)	If symptoms persist, consult a doctor.	[4]

Logistics and Handling

Proper storage and handling are crucial for maintaining the stability and activity of VPC 23019.

Logistical Aspect	Guideline	Data Source
Storage (Solid)	Store at -20°C.[1] Stability is ≥ 4 years.[1]	[1]
Storage (In Solvent)	Store at -80°C for up to 6 months or at -20°C for up to 1 month.[2] Avoid repeated freeze-thaw cycles.[2]	[2]
Shipping	Shipped at room temperature in the continental US; may vary elsewhere.	[1]
Solubility	Soluble in DMSO (0.25 mg/mL).[1]	[1]
Disposal	Do not allow to enter sewers or surface/ground water. Dispose of in accordance with local, state, and federal regulations.	[4]

Mechanism of Action: S1P Receptor Antagonism

VPC 23019 is an analog of Sphingosine-1-Phosphate (S1P) and acts as a competitive antagonist at the S1P1 and S1P3 receptors.[1][2][3] S1P is a bioactive lipid that regulates numerous cellular processes by binding to its five G protein-coupled receptors (S1P1-5).[1] By blocking S1P binding to S1P1 and S1P3, VPC 23019 can inhibit downstream signaling pathways involved in processes such as cell migration.[1]

Caption: VPC 23019 competitively antagonizes S1P₁ and S1P₃ receptors.

Experimental Protocol: Cell Migration Assay

The following is a representative protocol for a cell migration assay using VPC 23019 to inhibit S1P-induced cell migration. This protocol is based on the known function of VPC 23019 in inhibiting the migration of various cell types.[1]

Objective: To assess the inhibitory effect of VPC 23019 on S1P-induced cell migration.

Materials:

• Cells of interest (e.g., cancer cells, neural stem cells)

• Cell culture medium

• Fetal Bovine Serum (FBS)

• Sphingosine-1-Phosphate (S1P)

• VPC 23019

• DMSO (vehicle control)

• Boyden chamber assay system (or similar transwell inserts)

• Microplate reader

Procedure:

• Cell Preparation:

  • Culture cells to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours prior to the assay by replacing the growth medium with a serum-free medium.

  • Harvest the cells using trypsin and resuspend them in a serum-free medium at a concentration of 1 x 106 cells/mL.

• Assay Preparation:

  • Prepare a stock solution of VPC 23019 in DMSO. Further dilute in a serum-free medium to desired working concentrations (e.g., 1 µM, 5 µM, 10 µM).

  • Prepare a stock solution of S1P in an appropriate solvent and further dilute in a serum-free medium to a final chemoattractant concentration (e.g., 100 nM).

  • Add the S1P solution to the lower wells of the Boyden chamber.

  • Add a serum-free medium with DMSO (vehicle control) to the negative control wells.

• Treatment and Incubation:

  • Pre-incubate the serum-starved cell suspension with different concentrations of VPC 23019 or vehicle control for 30 minutes at 37°C.

  • Seed the pre-incubated cells into the upper chamber of the transwell inserts.

• Migration:

  • Incubate the Boyden chamber at 37°C in a CO2 incubator for a period determined by the cell type's migration rate (typically 4-24 hours).

• Quantification:

  • After incubation, remove the non-migrated cells from the upper surface of the insert membrane with a cotton swab.

  • Fix the migrated cells on the lower surface of the membrane with methanol (B129727) and stain with a suitable stain (e.g., crystal violet).

  • Elute the stain and quantify the absorbance using a microplate reader, or count the migrated cells under a microscope.

• Data Analysis:

  • Calculate the percentage of migration inhibition for each VPC 23019 concentration relative to the S1P-only control.

  • Plot the results to determine the dose-dependent inhibitory effect of VPC 23019.

Caption: Workflow for a cell migration assay with VPC 23019.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. VPC 23019 | S1P Receptor | LPL Receptor | TargetMol [targetmol.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]